4-Phenyl-3-butenoic acid butyl ester

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Phenyl-3-butenoic Acid Butyl Ester

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 4-Phenyl-3-butenoic acid butyl ester. The information is curated to support researchers and professionals in the fields of organic synthesis and drug development.

Introduction

4-Phenyl-3-butenoic acid butyl ester, also known as butyl (E)-4-phenylbut-3-enoate, is an organic compound with the chemical formula C14H18O2.[1] It is an ester of 4-phenyl-3-butenoic acid and butanol. This class of compounds, characterized by a phenyl group conjugated with an unsaturated ester, holds potential as a building block in the synthesis of more complex molecules, including active pharmaceutical ingredients. The structural motifs present in this molecule are of interest in medicinal chemistry due to their prevalence in various bioactive compounds.

Physicochemical Properties

A comprehensive table of the key physicochemical properties of 4-Phenyl-3-butenoic acid butyl ester is presented below. It is important to note that while some experimental data is available for closely related compounds, specific experimental values for the butyl ester are not widely published. Therefore, some properties are estimated based on the known values of analogous structures like butyl cinnamate.

Property	Value	Source
CAS Number	54966-44-8	[1]
Molecular Formula	C14H18O2	[1]
Molecular Weight	218.29 g/mol	[1]
Appearance	Colorless to light yellow liquid (predicted)
Boiling Point	Not available
Melting Point	Not available
Solubility	Predicted to be soluble in organic solvents like ethanol, acetone, and diethyl ether, with limited solubility in water.[2]
Purity	Commercially available with a purity of 99%.[1]

Synthesis of 4-Phenyl-3-butenoic Acid Butyl Ester

The synthesis of 4-Phenyl-3-butenoic acid butyl ester can be achieved through several established methods in organic chemistry. Two primary routes are detailed below: Fischer-Speier Esterification and Palladium-Catalyzed Carbonylation.

Fischer-Speier Esterification

This is a classic and straightforward method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.

Causality Behind Experimental Choices: The choice of a strong acid catalyst, such as sulfuric acid, is crucial to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by the alcohol. The reaction is reversible, and to drive the equilibrium towards the product, it is common to either use an excess of one of the reactants (typically the less expensive one, in this case, butanol) or to remove the water formed during the reaction, for instance, by azeotropic distillation with a Dean-Stark apparatus.

Experimental Protocol: Fischer-Speier Esterification

Materials:

• 4-Phenyl-3-butenoic acid

• n-Butanol

• Concentrated Sulfuric Acid (H2SO4)

• Sodium Bicarbonate (NaHCO3), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

• Diethyl ether or other suitable organic solvent

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-phenyl-3-butenoic acid in an excess of n-butanol (e.g., 3-5 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Neutralization: Transfer the reaction mixture to a separatory funnel and wash with a saturated solution of sodium bicarbonate to neutralize the excess acid.

• Extraction: Extract the aqueous layer with diethyl ether.

• Washing: Combine the organic layers and wash with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude ester can be purified by vacuum distillation or column chromatography on silica gel.

Palladium-Catalyzed Carbonylation

A more modern and highly efficient method involves the palladium-catalyzed carbonylation of 1-phenylpropadiene in the presence of butanol.[1] This method offers high regioselectivity.

Causality Behind Experimental Choices: This reaction relies on a palladium catalyst, often in conjunction with a phosphine ligand like 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos), to facilitate the insertion of carbon monoxide and the subsequent coupling with butanol.[3] The choice of ligand is critical for controlling the regioselectivity and efficiency of the carbonylation process. The reaction is typically carried out under an inert atmosphere and at elevated temperature and pressure to ensure the solubility and reactivity of the carbon monoxide gas.

Experimental Protocol: Palladium-Catalyzed Carbonylation

Materials:

• 1-Phenylpropadiene

• Carbon Monoxide (CO)

• n-Butanol

• Palladium(II) acetate [Pd(OAc)2]

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)

• p-Toluenesulfonic acid monohydrate

• Toluene (anhydrous)

• Autoclave or high-pressure reactor

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, charge an autoclave with palladium(II) acetate, Xantphos, and p-toluenesulfonic acid monohydrate in anhydrous toluene.

• Reactant Addition: Add 1-phenylpropadiene and n-butanol to the autoclave.

• Reaction Conditions: Seal the autoclave, purge with carbon monoxide, and then pressurize to the desired pressure (e.g., 30003 Torr). Heat the reaction mixture to 110 °C with stirring.[1]

• Reaction Monitoring: Maintain the reaction at this temperature for a specified time (e.g., 20 hours).[1]

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess carbon monoxide in a well-ventilated fume hood.

• Purification: The reaction mixture can be purified by column chromatography on silica gel to isolate the desired butyl (E)-4-phenyl-3-butenoate.[1]

Caption: Synthesis pathways for 4-Phenyl-3-butenoic acid butyl ester.

Spectroscopic Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the butyl chain, the vinylic protons, and the aromatic protons.

Expected Chemical Shifts (δ, ppm):

• Butyl group: A triplet for the terminal methyl group (~0.9 ppm), a sextet for the adjacent methylene group (~1.4 ppm), a quintet for the next methylene group (~1.6 ppm), and a triplet for the methylene group attached to the oxygen (~4.1 ppm).

• Vinylic protons: Two doublets for the protons on the carbon-carbon double bond, likely in the range of 6.0-7.8 ppm, with a large coupling constant characteristic of a trans configuration.

• Aromatic protons: A multiplet in the aromatic region (~7.2-7.5 ppm) corresponding to the protons of the phenyl group.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

Expected Chemical Shifts (δ, ppm):

• Butyl group: Four distinct signals for the butyl carbons, typically in the range of 13-65 ppm.

• Carbonyl carbon: A signal for the ester carbonyl carbon around 166-170 ppm.

• Vinylic carbons: Two signals for the carbons of the double bond between 118-145 ppm.

• Aromatic carbons: Signals for the aromatic carbons in the range of 127-135 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Expected Absorption Bands (cm⁻¹):

• C=O stretch (ester): A strong absorption band in the region of 1715-1730 cm⁻¹, characteristic of an α,β-unsaturated ester.[1][4]

• C=C stretch (alkene): An absorption band around 1640 cm⁻¹.

• C-O stretch (ester): Strong bands in the region of 1100-1300 cm⁻¹.

• =C-H bend (alkene): An out-of-plane bending vibration for the trans-alkene around 980 cm⁻¹.

• C-H stretch (aromatic and aliphatic): Bands above 3000 cm⁻¹ for the aromatic and vinylic C-H bonds, and below 3000 cm⁻¹ for the aliphatic C-H bonds.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Expected Fragmentation:

• Molecular Ion (M+): A peak corresponding to the molecular weight of the compound (218.30 m/z).

• Major Fragments: Fragmentation is expected to occur via cleavage of the ester group, leading to the loss of the butoxy group or butene. A prominent fragment corresponding to the cinnamoyl cation is also anticipated. Common fragmentation patterns for esters include McLafferty rearrangement if a gamma-hydrogen is available.[2][5]

Safety and Handling

While a specific safety data sheet (SDS) for 4-Phenyl-3-butenoic acid butyl ester is not widely available, general precautions for handling similar chemical compounds should be followed.

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials. Keep the container tightly sealed.

• Disposal: Dispose of the chemical waste in accordance with local, state, and federal regulations.

Applications in Research and Development

4-Phenyl-3-butenoic acid and its derivatives are valuable intermediates in organic synthesis. They can be used as precursors for the synthesis of a variety of more complex molecules, including potential drug candidates. The presence of the phenyl ring, the conjugated double bond, and the ester functionality provides multiple sites for further chemical modification.

Conclusion

This technical guide provides a foundational understanding of the chemical properties of 4-Phenyl-3-butenoic acid butyl ester. While specific experimental data for this compound is limited, the information presented, based on established chemical principles and data from analogous compounds, serves as a valuable resource for scientists and researchers. Further experimental investigation is warranted to fully characterize this compound and explore its potential applications.

Caption: Interrelationship of the properties, synthesis, and applications of 4-Phenyl-3-butenoic acid butyl ester.

References

• Supporting Information - Rsc.org. (n.d.). Retrieved from [Link]

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• 4-Phenyl-3-butenoic acid butyl ester - LookChem. (n.d.). Retrieved from [Link]

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• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2025, January 1). Retrieved from [Link]

• Butyl Cinnamate | C13H16O2 | CID 5273465 - PubChem. (n.d.). Retrieved from [Link]

• Synthesis of some esters of cinnamic acid and evaluation of their in vitro antidiabetic and antioxidant properties. (2022, August 6). Retrieved from [Link]

• Cinnamic acid, m-(trimethylsiloxy)-, trimethylsilyl ester (CAS 32342-01-1) - Cheméo. (n.d.). Retrieved from [Link]

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• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29). Retrieved from [Link]

• Synthesis and Mass Spectrometry Structural Assessment of Polyesteramides Based on ε-Caprolactone and L-Phenylalanine - MDPI. (2024, October 22). Retrieved from [Link]

• CHM 102 Synthesis of Fragrant Esters BACKGROUND The Fischer esterification is a reaction that combines a carboxylic acid and an - euonym.us. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos - PMC. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Direct C-H Arylation of 3-Butenoic Acid Derivatives. (n.d.). Retrieved from [Link]

• Palladium‐Catalyzed Carbonylation Reactions of Alkenes and Alkynes - ResearchGate. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Direct C-H Arylation of 3-Butenoic Acid Derivatives - PubMed. (2021, January 15). Retrieved from [Link]

• US20170342018A1 - Procedure for the preparation of 4-phenyl butyrate and uses thereof - Google Patents. (n.d.).

• Ester synthesis by esterification - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

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An In-depth Technical Guide to the Molecular Structure and Synthesis of 4-Phenyl-3-butenoic acid butyl ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenyl-3-butenoic acid (PBA) and its derivatives are emerging as a significant class of molecules in the landscape of therapeutic drug development. The parent compound, PBA, has demonstrated noteworthy activity as a histone deacetylase (HDAC) inhibitor, a mechanism of action that is of considerable interest in oncology and the treatment of various other diseases.[1][2] Esterification of PBA, a strategic chemical modification, is being explored to enhance its pharmacological properties. This guide provides a comprehensive overview of the molecular structure, synthesis, and potential therapeutic relevance of a specific derivative, 4-Phenyl-3-butenoic acid butyl ester.

Molecular Structure and Properties

4-Phenyl-3-butenoic acid butyl ester, with the CAS number 54966-44-8, possesses a molecular formula of C14H18O2 and a molecular weight of 218.30 g/mol .[3] The molecule consists of a phenyl group attached to a butenoic acid backbone, with a butyl ester functional group. The presence of the carbon-carbon double bond in the butenoic acid chain introduces the possibility of cis/trans isomerism, which can influence the molecule's biological activity.

Spectroscopic Characterization

While specific spectroscopic data for 4-Phenyl-3-butenoic acid butyl ester is not widely published, its characteristic spectral features can be predicted based on the known data for its parent acid, 4-Phenyl-3-butenoic acid, and the principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenyl group, the vinylic protons of the butenoic acid chain, the methylene protons adjacent to the carbonyl group and the ester oxygen, and the protons of the butyl chain. The coupling constants between the vinylic protons would be indicative of the double bond's stereochemistry (cis or trans).

• ¹³C NMR: The carbon NMR spectrum would display distinct signals for the carbonyl carbon of the ester, the carbons of the phenyl ring, the vinylic carbons, and the carbons of the butyl group.

Infrared (IR) Spectroscopy: The IR spectrum is anticipated to exhibit a strong absorption band characteristic of the C=O stretching vibration of the ester functional group, typically in the range of 1735-1750 cm⁻¹. Other significant peaks would include those corresponding to the C=C stretching of the alkene and the aromatic ring, and the C-H stretching vibrations of the aromatic and aliphatic portions of the molecule.[4][5]

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M+) corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of the butoxy group, the butyl group, and other characteristic fragments of the phenylbutenoic acid moiety.[5]

Synthesis of 4-Phenyl-3-butenoic acid butyl ester

The synthesis of 4-Phenyl-3-butenoic acid butyl ester is a two-step process that first involves the synthesis of the parent carboxylic acid, followed by its esterification.

Step 1: Synthesis of 4-Phenyl-3-butenoic Acid

A common and effective method for the synthesis of 4-Phenyl-3-butenoic acid is through a Knoevenagel condensation reaction between benzaldehyde and malonic acid, followed by decarboxylation.[6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, combine benzaldehyde, malonic acid, pyridine (as a base and solvent), and a catalytic amount of piperidine in a suitable solvent such as toluene.

• Reaction Execution: Heat the mixture to reflux. The water produced during the condensation reaction is azeotropically removed using the Dean-Stark trap, which drives the reaction to completion.

• Work-up and Decarboxylation: After the reaction is complete (monitored by TLC), the reaction mixture is cooled and worked up. This typically involves washing with an acidic solution to remove the pyridine and piperidine, followed by extraction with an organic solvent. The crude cinnamic acid derivative is then decarboxylated by heating, which may occur spontaneously during the initial reaction or require a separate heating step, to yield 4-phenyl-3-butenoic acid.

• Purification: The final product can be purified by recrystallization or column chromatography.

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// Edges Reactants -> Catalyst [arrowhead=none]; Catalyst -> Intermediate; Intermediate -> Decarboxylation; Decarboxylation -> Product_Acid; } caption="Synthesis of 4-Phenyl-3-butenoic Acid"

Step 2: Esterification of 4-Phenyl-3-butenoic Acid

The butyl ester is synthesized from 4-Phenyl-3-butenoic acid and butanol via an esterification reaction. The Fischer-Speier esterification is a classic and widely used method for this transformation.[7][8]

• Reaction Setup: In a round-bottom flask, dissolve 4-Phenyl-3-butenoic acid in an excess of butanol. Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[9][10]

• Reaction Execution: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The use of excess butanol helps to shift the equilibrium towards the formation of the ester. Alternatively, the water produced can be removed azeotropically.[10]

• Work-up: Once the reaction is complete, cool the mixture and remove the excess butanol under reduced pressure. Dissolve the residue in an organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst and remove any unreacted carboxylic acid. Follow with a wash with brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent in vacuo to obtain the crude 4-Phenyl-3-butenoic acid butyl ester. Further purification can be achieved by column chromatography or distillation.

// Nodes Reactants [label="4-Phenyl-3-butenoic Acid + Butanol"]; Catalyst [label="H₂SO₄ (catalyst)\nHeat (Reflux)", shape=ellipse, fillcolor="#FFFFFF"]; Product_Ester [label="4-Phenyl-3-butenoic acid butyl ester"]; Byproduct [label="Water", shape=ellipse, fillcolor="#FFFFFF"];

// Edges Reactants -> Catalyst [arrowhead=none]; Catalyst -> Product_Ester; Product_Ester -> Byproduct [label=" +", style=dotted, arrowhead=none]; } caption="Fischer-Speier Esterification"

Relevance in Drug Development: Histone Deacetylase (HDAC) Inhibition

The therapeutic potential of 4-Phenyl-3-butenoic acid and its esters lies in their ability to inhibit histone deacetylases (HDACs).[1][2] HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression.[11][12] They remove acetyl groups from lysine residues on histones, leading to a more condensed chromatin structure and transcriptional repression.[11]

In many diseases, including cancer, the aberrant activity of HDACs contributes to the silencing of tumor suppressor genes.[13] HDAC inhibitors can reverse this process, leading to the re-expression of these genes and subsequent cell cycle arrest, differentiation, and apoptosis in cancer cells.[12]

Studies have shown that 4-Phenyl-3-butenoic acid (PBA) increases the acetylation levels of histone subtypes in a dose and time-dependent manner, confirming its role as an HDAC inhibitor.[1][2] Furthermore, ester derivatives of PBA, such as the methyl ester, have been found to be more potent than the parent acid, suggesting that esterification can be a valuable strategy to improve the efficacy of this class of compounds.[14] This enhanced potency is likely due to increased cell permeability of the ester, which can then be hydrolyzed intracellularly to the active carboxylic acid.

// Nodes HDAC [label="Histone Deacetylase (HDAC)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PBA_ester [label="4-Phenyl-3-butenoic acid\nbutyl ester", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Histone [label="Acetylated Histones"]; Deacetylated_Histone [label="Deacetylated Histones"]; Chromatin [label="Condensed Chromatin\n(Transcriptional Repression)"]; Gene_Expression [label="Gene Expression\n(e.g., Tumor Suppressor Genes)"]; Cellular_Effects [label="Cell Cycle Arrest,\nApoptosis", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges PBA_ester -> HDAC [label="Inhibits"]; Histone -> HDAC [label="Substrate"]; HDAC -> Deacetylated_Histone [label="Deacetylation"]; Deacetylated_Histone -> Chromatin; Chromatin -> Gene_Expression [label="Represses"]; PBA_ester -> Gene_Expression [label="Promotes", style=dashed]; Gene_Expression -> Cellular_Effects; } caption="Mechanism of HDAC Inhibition"

Conclusion

4-Phenyl-3-butenoic acid butyl ester is a molecule of significant interest for researchers and drug development professionals. Its synthesis is achievable through well-established organic chemistry reactions, and its potential as a more potent prodrug of the HDAC inhibitor 4-Phenyl-3-butenoic acid warrants further investigation. The in-depth understanding of its molecular structure, synthesis, and mechanism of action provided in this guide serves as a valuable resource for the continued exploration of this promising compound and its analogues in the development of novel therapeutics.

References

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• ResearchGate. (2015). Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester are novel HDAC inhibitors with anti-tumorigenic properties. Retrieved from [Link]

• PubMed. (2015). Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester are novel HDAC inhibitors with anti-tumorigenic properties. Retrieved from [Link]

• LookChem. (n.d.). 4-Phenyl-3-butenoic acid butyl ester. Retrieved from [Link]

• Google Patents. (n.d.). EP0380689B1 - Process for preparing optically active 2-hydroxy-4-phenyl-3-butenoic acid.

• PubChem. (n.d.). 3-Butenoic acid, 4-phenyl-, (3E)-. Retrieved from [Link]

• Chemsrc. (n.d.). CAS#:104750-74-5 | (E)-4-Phenyl-but-3-enoic acid 2-methyl-butyl ester. Retrieved from [Link]

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• PubChem. (n.d.). Butyric acid, 4-phenyl-, butyl ester. Retrieved from [Link]

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• Wikipedia. (n.d.). Histone deacetylase inhibitor. Retrieved from [Link]

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• Google Patents. (n.d.). CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid.

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

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• ResearchGate. (n.d.). Table 1 1 H NMR spectroscopic data of 4-phenyl-3-buten-2-one. Retrieved from [Link]

• Inxight Drugs. (n.d.). 3-BUTENOIC ACID, 4-PHENYL-, (3E)-. Retrieved from [Link]

• NIST. (n.d.). 3-Butenoic acid, 4-phenyl-. Retrieved from [Link]

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• SpectraBase. (n.d.). 4-Nitro-3-phenyl-pent-4-enoic acid methyl ester - Optional[Vapor Phase IR] - Spectrum. Retrieved from [Link]

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Strategic Synthesis of 4-Phenyl-3-butenoic Acid Butyl Ester: Precursor Selection and Mechanistic Pathways

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Executive Summary

The synthesis of β,γ-unsaturated esters, specifically butyl 4-phenyl-3-butenoate (4-phenyl-3-butenoic acid butyl ester), presents a unique challenge in organic chemistry: preventing the thermodynamically favorable isomerization of the double bond into conjugation with the carbonyl group (forming the α,β-unsaturated isomer). This technical whitepaper evaluates the two most robust, field-proven precursor pathways for synthesizing this target molecule. By analyzing the causality behind catalyst, ligand, and oxidant selection, this guide provides drug development professionals and synthetic chemists with self-validating protocols to ensure high regioselectivity and yield.

Retrosynthetic Analysis & Precursor Logic

The target molecule, butyl 4-phenyl-3-butenoate, can be accessed via two distinct precursor strategies:

• Pathway A (Direct Alkoxycarbonylation): Utilizing phenylallene , n-butanol , and carbon monoxide (CO) . This pathway relies on highly regioselective palladium catalysis to dictate the position of the double bond [1].

• Pathway B (Oxidative Heck & Esterification): Utilizing 3-butenoic acid and an arylsulfonyl hydrazide to first synthesize 4-phenyl-3-butenoic acid, followed by a classical Fischer esterification with n-butanol [2].

Fig 1. Divergent synthetic pathways for butyl 4-phenyl-3-butenoate from distinct precursors.

Pathway A: Ligand-Controlled Alkoxycarbonylation of Phenylallene

The most direct route to butyl 4-phenyl-3-butenoate involves the palladium-catalyzed alkoxycarbonylation of phenylallene. The critical success factor here is ligand control . According to seminal work by Beller and colleagues [1], the choice of phosphine ligand completely dictates whether the reaction yields the β,γ-unsaturated ester (target) or the α,β-unsaturated ester (byproduct).

Causality in Experimental Choices

• Ligand (Xantphos): Xantphos possesses a wide bite angle (108°). During the hydropalladation of the allene, this steric bulk forces the nucleophilic attack of CO to occur at the terminal position of the intermediate π-allyl palladium complex, exclusively yielding the β,γ-unsaturated ester.

• Acid Co-catalyst (PTSA·H₂O): Palladium acetate (Pd(OAc)₂) is a Pd(II) precatalyst. The phosphine ligands reduce it to Pd(0) in situ. p-Toluenesulfonic acid monohydrate (PTSA·H₂O) provides the crucial proton required to generate the active palladium hydride [Pd(H)(Xantphos)]+ species. Without PTSA, the catalytic cycle cannot initiate.

Quantitative Data: Ligand Optimization

Table 1: Ligand Effect on Regioselectivity (Alkoxycarbonylation of Phenylallene)

Ligand	Bite Angle (°)	Yield (%)	Selectivity (β,γ : α,β)	Mechanistic Role
Xantphos	108	90	>99:1	Wide bite angle favors terminal CO insertion
PPh₂Py	N/A (Hemilabile)	85	1:>99	N-coordination directs internal CO insertion
PPh₃	85	<10	N/A	Monodentate; fails to stabilize intermediate

Data summarized from J. Am. Chem. Soc. 2015, 137, 26, 8556–8563 [1].

Fig 2. Catalytic cycle of Pd-Xantphos mediated alkoxycarbonylation yielding the β,γ-ester.

Protocol 1: Self-Validating Alkoxycarbonylation Workflow

• Preparation: In an argon-filled glovebox, charge a stainless-steel autoclave with Pd(OAc)₂ (1.0 mol%), Xantphos (2.0 mol%), and PTSA·H₂O (4.0 mol%).

• Reagent Addition: Add phenylallene (1.0 mmol), anhydrous n-butanol (1.2 mmol), and anhydrous toluene (2 mL).

• Pressurization: Seal the autoclave, remove it from the glovebox, and purge with CO gas three times. Causality: Purging displaces trace oxygen, preventing the oxidative degradation of Xantphos. Pressurize to 40 bar CO.

• Reaction: Heat the mixture to 110 °C for 20 hours with vigorous magnetic stirring.

• Self-Validation Step: Monitor the pressure gauge. A sustained pressure drop indicates active CO consumption. Post-reaction, vent the CO safely and analyze the crude mixture via GC-FID. A single dominant peak at the expected retention time validates the >99:1 regioselectivity driven by Xantphos.

• Purification: Purify via silica gel column chromatography (hexane/ethyl acetate) to isolate butyl 4-phenyl-3-butenoate.

Pathway B: Carboxylic-Acid-Directed Oxidative Heck Arylation

When phenylallene is unavailable, synthesizing the acid precursor (4-phenyl-3-butenoic acid) from commercially available 3-butenoic acid is the optimal strategy. Yang et al. developed a highly efficient direct C–H arylation utilizing arylsulfonyl hydrazides as the aryl source [2].

Causality in Experimental Choices

• Directing Group: The native carboxylic acid of 3-butenoic acid acts as an endogenous directing group. It coordinates to the Pd(II) center, guiding the metal to the terminal olefinic carbon and preventing the migration of the double bond.

• Oxidant (Cu(OAc)₂): Because this is an oxidative Heck reaction, Pd(0) is generated after the reductive elimination step. Copper(II) acetate acts as a stoichiometric terminal oxidant to regenerate the catalytically active Pd(II) species.

Quantitative Data: Oxidant Optimization

Table 2: Oxidant Optimization for C-H Arylation of 3-Butenoic Acid

Oxidant (Equiv)	Yield (%)	Causality / Observation
Cu(OAc)₂ (2.0)	83	Efficiently reoxidizes Pd(0) to Pd(II); stabilizes intermediate
Ag₂CO₃ (2.0)	Trace	Insufficient oxidation potential under these specific conditions
O₂ (1 atm)	<10	Poor gas-liquid mass transfer leads to rapid catalyst deactivation

Data summarized from Org. Lett. 2021, 23, 2, 296–299 [2].

Protocol 2: Self-Validating Oxidative Heck Workflow

• Mixing: In a Schlenk tube, combine 3-butenoic acid (1.0 equiv), phenylsulfonyl hydrazide (2.0 equiv), Pd(OAc)₂ (10 mol%), and Cu(OAc)₂ (2.0 equiv).

• Solvent & Heating: Add DMSO as the solvent. Stir the reaction mixture at 80 °C under an ambient atmosphere for 12 hours.

• Self-Validation Step: Perform TLC analysis (Hexane:EtOAc 3:1). The complete disappearance of the arylsulfonyl hydrazide spot and the emergence of a highly UV-active spot with a lower Rf confirms successful arylation. The retention of the acidic proton can be rapidly verified via an immediate bromocresol green stain test.

• Workup: Quench with water, extract with ethyl acetate, dry over MgSO₄, and concentrate. Purify to yield 4-phenyl-3-butenoic acid.

Protocol 3: Fischer Esterification to Target Molecule

• Reaction: Dissolve the purified 4-phenyl-3-butenoic acid in an excess of n-butanol (acting as both reagent and solvent). Add a catalytic amount of concentrated H₂SO₄.

• Dehydration: Reflux the mixture using a Dean-Stark apparatus. Causality: The continuous removal of the water byproduct drives the equilibrium toward the ester formation according to Le Chatelier's principle.

• Validation & Isolation: Once water ceases to collect, cool the reaction, neutralize with saturated NaHCO₃, extract the organic layer, and distill under reduced pressure to yield pure butyl 4-phenyl-3-butenoate.

References

• Liu, J., Liu, Q., Franke, R., Jackstell, R., & Beller, M. (2015). "Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters." Journal of the American Chemical Society, 137(26), 8556–8563.[Link]

• Yang, S., Liu, L., Zhou, Z., Huang, Z., & Zhao, Y. (2021). "Palladium-Catalyzed Direct C–H Arylation of 3-Butenoic Acid Derivatives." Organic Letters, 23(2), 296–299.[Link]

Decoding the ¹H NMR Spectrum of 4-Phenyl-3-butenoic Acid Butyl Ester: A Comprehensive Guide to Spectral Interpretation and Sample Preparation

Executive Summary

4-Phenyl-3-butenoic acid butyl ester (IUPAC: butyl (E)-4-phenylbut-3-enoate) is a highly versatile synthetic intermediate utilized in transition-metal catalysis, cross-coupling methodologies, and the development of complex medicinal scaffolds. Validating the structural integrity of this molecule—specifically confirming the (E)-alkene geometry and the intact ester linkage—relies heavily on high-resolution Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy.

This whitepaper provides an authoritative, mechanistic analysis of the molecule's ¹H NMR spectrum. By deconstructing the spin-spin coupling networks and elucidating the physical causality behind specific chemical shifts, this guide serves as a definitive reference for researchers. Furthermore, we outline a self-validating, standardized protocol for sample preparation and data acquisition to guarantee high-fidelity spectral resolution.

Structural Anatomy & Spin System Causality

The molecular architecture of (E)-butyl 4-phenylbut-3-enoate ( C14​H18​O2​ ) can be divided into four electronically distinct spin systems. Understanding the magnetic environment of each system is critical for accurate spectral interpretation[1].

The Aromatic System (δ 7.15–7.32 ppm)

The five protons of the phenyl ring resonate as a complex multiplet.

• Causality: The magnetic anisotropy generated by the circulating π-electrons of the aromatic ring strongly deshields these protons. Because the alkene is conjugated with the ring, the ortho, meta, and para protons experience slightly different electronic environments, resulting in overlapping signals rather than a singular, unified peak[1].

The Conjugated Alkene Core (δ 6.23–6.42 ppm)

The stereochemistry of the double bond is unambiguously confirmed by the coupling constant (J).

• Causality: The proton at C4 (H4, δ 6.42) appears as a doublet of triplets (dt) with a primary coupling constant of J = 15.9 Hz. According to the Karplus equation, a ³J coupling of ~16 Hz corresponds to a dihedral angle of 180°, definitively proving the (E)-trans geometry of the alkene[1]. A (Z)-isomer would present a significantly lower coupling constant (~10–12 Hz). The proton at C3 (H3, δ 6.23) also exhibits this 15.9 Hz coupling, along with a 7.0 Hz vicinal coupling to the adjacent allylic protons.

The Allylic / Alpha Methylene (δ 3.17 ppm)

The C2 methylene group is flanked by two electron-withdrawing systems: the alkene and the ester carbonyl.

• Causality: This dual anisotropic deshielding effect pushes its resonance downfield to 3.17 ppm. It manifests as a doublet of doublets (dd) due to vicinal coupling with H3 (³J = 7.0 Hz) and a long-range allylic coupling with H4 (⁴J = 1.3–1.4 Hz), which is mediated through the extended π-system[1].

The Butyl Ester Chain (δ 0.86–4.04 ppm)

The ester linkage is confirmed by a classic aliphatic spin system characterized by inductive decay.

• Causality: The highly deshielded oxymethylene triplet (-O-CH₂-) appears at 4.04 ppm (³J = 6.7 Hz) due to the direct inductive electron withdrawal by the electronegative oxygen atom[1]. The deshielding effect decays sequentially along the alkyl chain, with the subsequent methylenes appearing at 1.51–1.61 ppm and 1.26–1.38 ppm, ultimately terminating in a standard methyl triplet at 0.86 ppm (³J = 7.3 Hz).

Logical relationship of spin-spin (J) coupling networks in (E)-butyl 4-phenylbut-3-enoate.

Quantitative Data Presentation

To facilitate rapid spectral verification, the quantitative ¹H NMR data (300 MHz, CDCl₃) is summarized in the table below[1].

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic (Ph-H)	7.15 – 7.32	Multiplet (m)	-	5H
Alkene (C4-H)	6.42	Doublet of triplets (dt)	15.9, 1.4	1H
Alkene (C3-H)	6.23	Doublet of triplets (dt)	15.9, 7.0	1H
Butyl (-O-CH₂-)	4.04	Triplet (t)	6.7	2H
Allylic (C2-H₂)	3.17	Doublet of doublets (dd)	7.0, 1.3	2H
Butyl (-CH₂-)	1.51 – 1.61	Multiplet (m)	-	2H
Butyl (-CH₂-)	1.26 – 1.38	Multiplet (m)	-	2H
Butyl (-CH₃)	0.86	Triplet (t)	7.3	3H

Standardized Experimental Protocol for NMR Acquisition

High-resolution NMR spectroscopy is a self-validating system; the quality of the spectral output is directly proportional to the rigor of the sample input. The following step-by-step methodology ensures optimal field homogeneity and maximizes the signal-to-noise (S/N) ratio.

Step 1: Sample Preparation & Concentration

• Action: In a clean laboratory environment, dissolve 10–25 mg of the analyte in exactly 0.55 mL of pure, dry deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard[2].

• Causality: A concentration of 50–150 mM provides an optimal S/N ratio for ¹H acquisition within a standard 16-scan timeframe[3]. The specific volume of 0.55 mL is critical; it yields a sample height of exactly 4.0 cm in a standard 5 mm tube. Shorter samples cause severe magnetic susceptibility distortions at the liquid-air interface, which fall within the active volume of the receiver coil and make it impossible to achieve proper shimming[4].

Step 2: NMR Tube Selection

• Action: Transfer the homogeneous solution into a precision-grade 5 mm NMR tube. Cap tightly and carefully wipe the exterior with a lint-free wipe (e.g., KimWipe) to remove any residue[3],[2].

• Causality: Economy or high-throughput tubes possess variable wall thicknesses and structural micro-imperfections. These variations disrupt the radial symmetry of the magnetic field, broadening spectral lines and obscuring fine coupling constants (such as the critical 1.4 Hz allylic coupling)[4].

Step 3: Instrument Tuning, Locking, and Shimming

• Action: Insert the sample into the spectrometer using the depth gauge to ensure the white stopper is set exactly at 2.0 cm[2]. Establish the deuterium lock using the CDCl₃ signal. Execute automated tuning and matching (ATM), followed by gradient shimming (TopShim)[3].

• Causality: Locking prevents magnetic field drift over time. Shimming adjusts the Z0–Z5 room-temperature shim coils to correct spatial inhomogeneities in the static magnetic field (B₀), ensuring sharp, Lorentzian peak shapes[4]. If the lock fluctuates or shimming fails, it acts as a self-validating alert that the sample preparation (Step 1) was flawed (e.g., presence of particulates or incorrect volume).

Step 4: Data Acquisition & Processing

• Action: Acquire the spectrum using a standard 1D proton pulse sequence (e.g., zg30). Set the number of scans (ns) to 16, and the relaxation delay (d1) to 1.5 seconds. Post-acquisition, apply a 0.3 Hz exponential line-broadening function, perform Fourier Transformation (FT), and manually correct the zero- and first-order phase.

• Causality: The 1.5s relaxation delay ensures complete longitudinal relaxation (T₁) of all protons between pulses, allowing for accurate, quantitative integration of the resulting peaks.

Standardized self-validating workflow for high-fidelity ¹H NMR sample acquisition and processing.

References

• Source: University of Notre Dame (nd.edu)
• Source: AWS Hosted Research Data (amazonaws.com)
• Source: Brigham Young University (byu.edu)
• Source: University of Minnesota Twin Cities (umn.edu)

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• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. labs.chem.byu.edu [labs.chem.byu.edu]
• 3. nmr.nd.edu [nmr.nd.edu]
• 4. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Mass spectrometry of 4-Phenyl-3-butenoic acid butyl ester

An In-Depth Technical Guide to the Mass Spectrometry of 4-Phenyl-3-butenoic acid butyl ester

Abstract

This technical guide provides a detailed examination of the mass spectrometric behavior of 4-Phenyl-3-butenoic acid butyl ester (MW: 218.29 g/mol , Formula: C₁₄H₁₈O₂). As a Senior Application Scientist, this document moves beyond simple spectral interpretation to offer a mechanistic, first-principles analysis of the compound's fragmentation pathways under Electron Ionization (EI). We will explore the underlying chemical principles that dictate ion formation, providing researchers and drug development professionals with a robust framework for identifying this molecule and its structural analogs. The guide includes predicted fragmentation patterns, detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS), and a discussion of alternative ionization techniques, ensuring both theoretical depth and practical applicability.

Introduction and Molecular Context

4-Phenyl-3-butenoic acid butyl ester, also known as butyl styrylacetate, belongs to the family of cinnamic acid derivatives. These compounds are of significant interest in the fragrance, food, and pharmaceutical industries. Mass spectrometry is the definitive analytical technique for the structural elucidation and quantification of such molecules due to its unparalleled sensitivity and specificity.

Understanding the mass spectrometric behavior of this specific ester is crucial for quality control, metabolite identification, and synthetic chemistry applications. This guide focuses primarily on Electron Ionization (EI), the most common ionization technique for GC-MS analysis of volatile and semi-volatile compounds like this one.

Molecular Structure and Properties:

• IUPAC Name: Butyl 4-phenylbut-3-enoate

• Molecular Formula: C₁₄H₁₈O₂

• Molecular Weight: 218.29 g/mol

• Key Structural Features: A butyl ester group, an alkene bond conjugated with a phenyl ring (a styryl moiety). These features are the primary drivers of the fragmentation patterns discussed below.

Electron Ionization (EI) Mass Spectrometry: A Mechanistic Perspective

Under standard 70 eV EI conditions, the molecule is ionized by the removal of an electron, typically from a region of high electron density like the carbonyl oxygen or the π-system of the phenyl ring, to form a molecular ion radical cation (M⁺•) at m/z 218. Due to the high energy of EI, this molecular ion is often unstable and undergoes extensive, predictable fragmentation. The stability of the resulting fragment ions dictates the appearance of the mass spectrum.

Predicted Fragmentation Pathway

The fragmentation of 4-Phenyl-3-butenoic acid butyl ester is governed by several competing and consecutive reactions. The most probable pathways are initiated by cleavages alpha to the carbonyl group and rearrangements involving the butyl chain.

The logical flow of fragmentation can be visualized as follows:

Caption: Predicted EI fragmentation pathway for 4-Phenyl-3-butenoic acid butyl ester.

Interpretation of Key Fragment Ions

The following table summarizes the most anticipated ions and the rationale for their formation. This predictive analysis is based on established fragmentation mechanisms for esters and styrenic compounds.[1]

m/z	Proposed Ion Structure	Mechanistic Origin & Justification
218	[C₁₄H₁₈O₂]⁺•	Molecular Ion (M⁺•) . Its abundance may be low due to the high propensity for fragmentation.
162	[C₁₀H₁₀O₂]⁺•	McLafferty Rearrangement . This is a classic fragmentation for esters with a butyl chain or longer. It involves the transfer of a γ-hydrogen to the carbonyl oxygen, followed by the neutral loss of butene (C₄H₈, 56 Da). The resulting ion is the radical cation of 4-phenyl-3-butenoic acid.[2] This is a highly characteristic and diagnostically significant peak.
145	[C₁₀H₉O]⁺	α-Cleavage . This ion results from the cleavage of the C-O bond of the ester, leading to the loss of the butoxy radical (•OC₄H₉, 73 Da). The resulting acylium ion is resonance-stabilized.
117	[C₉H₉]⁺	Benzylic/Allylic Cleavage . Cleavage of the bond between the carbonyl carbon and the adjacent CH₂ group results in the loss of a carboxybutyl radical. The resulting [C₆H₅CH=CHCH₂]⁺ cation is highly stabilized by resonance across the phenyl ring and the double bond.
91	[C₇H₇]⁺	Tropylium Ion . A common fragment in compounds containing a benzyl moiety. It is formed from the rearrangement and subsequent fragmentation of the m/z 117 ion via the loss of acetylene (C₂H₂, 26 Da). Its presence is a strong indicator of a styryl or benzyl-type structure.

Recommended Experimental Protocol: GC-MS Analysis

To validate the predicted fragmentation and reliably identify the target compound, a robust GC-MS protocol is essential. The following method provides a self-validating system for reproducible analysis.

Workflow Overview

Caption: Standard workflow for the GC-MS analysis of organic esters.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 100 µg/mL stock solution of the sample in a suitable volatile solvent (e.g., Dichloromethane, Ethyl Acetate).

  • Perform serial dilutions as necessary to achieve a final concentration within the linear range of the instrument (typically 1-10 µg/mL).

  • Transfer the final solution to a 2 mL autosampler vial.

• GC-MS Instrument Parameters:

  • Gas Chromatograph (GC):

    • Injection Port: Split/Splitless, operated in split mode (e.g., 50:1 split ratio) at 250°C.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Column: Agilent DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness. This non-polar column is ideal for separating aromatic compounds.

    • Oven Program:

      • Initial Temperature: 80°C, hold for 1 minute.

      • Ramp: 15°C/min to 280°C.

      • Final Hold: Hold at 280°C for 5 minutes.

  • Mass Spectrometer (MS):

    • Ion Source: Electron Ionization (EI).

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Electron Energy: 70 eV.

    • Mass Range: Scan from m/z 40 to 450.

    • Solvent Delay: 3 minutes (to protect the filament from the solvent).

• Data Analysis and Validation:

  • Identify the chromatographic peak corresponding to 4-Phenyl-3-butenoic acid butyl ester.

  • Extract the background-subtracted mass spectrum from the apex of the peak.

  • Compare the experimental spectrum against a spectral library (e.g., NIST/EPA/NIH Mass Spectral Library) for tentative identification.

  • Crucially, perform manual validation: Confirm the presence of the molecular ion (m/z 218) and the key diagnostic fragment ions (m/z 162, 145, 117, 91) as predicted in Section 2.2. The presence of the McLafferty rearrangement peak at m/z 162 is a strong confirmation of the butyl ester structure.

Alternative Ionization Techniques: A Brief Overview

While EI is the workhorse for GC-MS, soft ionization techniques coupled with Liquid Chromatography (LC-MS) are valuable for analyzing less volatile or thermally labile analogs.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that typically produces protonated molecules [M+H]⁺ (in positive ion mode) or deprotonated molecules [M-H]⁻ (in negative ion mode). For cinnamic acid derivatives, negative-ion ESI is often highly efficient, yielding a strong signal for the deprotonated molecule with minimal fragmentation.[3] Tandem MS (MS/MS) would then be required to induce and analyze fragmentation for structural confirmation.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for compounds of medium polarity and volatility. Like ESI, it is a soft ionization technique that primarily generates protonated molecules, but it can sometimes induce more in-source fragmentation than ESI.

The choice between GC-EI-MS and LC-ESI/APCI-MS depends entirely on the analyte's properties and the analytical question. For identification based on established fragmentation patterns, GC-EI-MS remains the authoritative method.

Conclusion

The mass spectrometric analysis of 4-Phenyl-3-butenoic acid butyl ester by Electron Ionization is characterized by a predictable and informative fragmentation pattern. The molecular ion at m/z 218 undergoes characteristic cleavages, most notably a McLafferty rearrangement to produce a key ion at m/z 162 and benzylic cleavage to yield an ion at m/z 117. By understanding these fundamental fragmentation mechanisms, researchers can confidently identify this compound, distinguish it from its isomers, and elucidate the structure of related unknown compounds. The provided GC-MS protocol serves as a robust starting point for developing validated analytical methods in any research or industrial laboratory.

References

• Proximity effects in the electron ionisation mass spectra of substituted cinnamamides. PMC, National Center for Biotechnology Information.[Link]

• Principal ions in the Electron Impact mass spectrum of Cinnamic acid, p-(trimethylsiloxy)-, methyl ester. ResearchGate.[Link]

• Cinnamic acid, (E)-, TMS derivative. NIST Chemistry WebBook.[Link]

• Butyric acid, 4-phenyl-, butyl ester. PubChem, National Center for Biotechnology Information.[Link]

• 3-Butenoic acid, 4-phenyl-. NIST Chemistry WebBook.[Link]

• Single stage electrospray mass spectrum of trans-cinnamic acid in negative-ion mode. ResearchGate.[Link]

• 3-Butenoic acid, 4-phenyl-. NIST Chemistry WebBook.[Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts.[Link]

• (E)-4-Phenyl-but-3-enoic acid 2-methyl-butyl ester. Chemsrc.[Link]

• 4-Phenyl-3-Butenoic Acid. PubChem, National Center for Biotechnology Information.[Link]

• 4-Phenyl-3-butenoic acid butyl ester. LookChem.[Link]

• Butanoic acid, phenyl ester. NIST Chemistry WebBook.[Link]

• Electron ionization and mass spectrometry. YouTube.[Link]

• 3-Butenoic acid, butyl ester. NIST Chemistry WebBook.[Link]

• Butanoic acid, phenylmethyl ester. NIST Chemistry WebBook.[Link]

• Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry. Chemistry Stack Exchange.[Link]

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The Dual Therapeutic Potential of 4-Phenyl-3-butenoic Acid Esters: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

4-Phenyl-3-butenoic acid (PBA) and its ester derivatives are emerging as a compelling class of small molecules with multifaceted biological activities. Initially recognized for their anti-inflammatory properties, recent investigations have unveiled their potential as anti-tumorigenic agents. This technical guide provides a comprehensive overview of the biological activities of 4-phenyl-3-butenoic acid esters, with a focus on their dual-action mechanism as inhibitors of both peptidylglycine α-amidating monooxygenase (PAM) and histone deacetylases (HDACs). We will delve into the underlying molecular mechanisms, present key quantitative data, and provide detailed experimental protocols for the evaluation of these compounds. This guide is intended to serve as a valuable resource for researchers and drug development professionals interested in harnessing the therapeutic potential of this promising chemical scaffold.

Introduction: The Emergence of a Privileged Scaffold

4-Phenyl-3-butenoic acid, also known as trans-styrylacetic acid, is an unsaturated aromatic carboxylic acid that has garnered significant attention in medicinal chemistry.[1][] Its structural simplicity, coupled with its amenability to chemical modification, makes it an attractive starting point for the development of novel therapeutics.[1] The esterification of the carboxylic acid moiety has been shown to be a key strategy for enhancing the potency of these compounds, leading to the development of derivatives with improved biological activity.[3] This guide will focus on the biological activities of these esters, highlighting their potential in the fields of inflammation and oncology.

Dual-Action Pharmacology: A Tale of Two Enzymes

The therapeutic potential of 4-phenyl-3-butenoic acid esters stems from their ability to modulate the activity of two distinct and crucial enzyme families: peptidylglycine α-amidating monooxygenase (PAM) and histone deacetylases (HDACs).

Anti-inflammatory Activity via Inhibition of Peptidylglycine α-Amidating Monooxygenase (PAM)

Substance P and calcitonin gene-related peptide (CGRP) are neuropeptides that are well-established mediators of inflammation.[4] Their biosynthesis requires a final C-terminal amidation step, a reaction catalyzed by the enzyme peptidylglycine α-amidating monooxygenase (PAM).[4] 4-Phenyl-3-butenoic acid (PBA) has been identified as an inhibitor of PAM, and its in vivo inhibition of serum PAM correlates with its ability to reduce carrageenan-induced edema in rats.[4] Notably, the anti-inflammatory effects of PBA and its esters are not a result of cyclooxygenase (COX) inhibition, indicating a distinct mechanism of action from traditional non-steroidal anti-inflammatory drugs (NSAIDs).[4]

The methyl ester of 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid (AOPHA-Me), a more complex derivative, has been shown to be a more potent inhibitor of PAM in vivo and demonstrates a dose-dependent inhibition of carrageenan-induced edema.[4]

Anti-Tumorigenic Activity through Inhibition of Histone Deacetylases (HDACs)

In addition to their anti-inflammatory properties, PBA and its derivatives exhibit anti-tumorigenic activity by inhibiting histone deacetylases (HDACs).[5][6] HDACs are a class of enzymes that play a critical role in the epigenetic regulation of gene expression by removing acetyl groups from histones, leading to a more condensed chromatin structure and transcriptional repression.[7] Dysregulation of HDAC activity is a common feature in many cancers.

PBA has been shown to increase the acetylation levels of specific histone subtypes in a dose- and time-dependent manner, an effect attributed to its inhibition of HDAC enzymes.[5] Comparative studies with the known HDAC inhibitor suberoylanilide hydroxamic acid (SAHA, Vorinostat) have confirmed that PBA acts as an HDAC inhibitor within cells.[5]

Modulation of Key Cellular Signaling Pathways

The biological effects of 4-phenyl-3-butenoic acid esters extend beyond direct enzyme inhibition and involve the modulation of critical intracellular signaling pathways, particularly the mitogen-activated protein kinase (MAPK) cascades.

Activation of p38 MAPK and Inhibition of JNK

In tumorigenic cells, PBA has been shown to increase the activation of p38 MAPK and its downstream effectors, while simultaneously decreasing the activation of c-Jun N-terminal kinase (JNK), which is often upregulated in cancers.[8][9] This dual modulation is significant, as p38 MAPK activation can lead to cell cycle inhibition and apoptosis in cancer cells.[8] Molecular modeling studies suggest that PBA and AOPHA-Me may exert these effects by docking at the ATP binding site of apoptosis signal-regulating kinase 1 (ASK1), an upstream kinase that regulates both JNK and p38 MAPK.[10][11]

The signaling cascade initiated by 4-phenyl-3-butenoic acid esters, leading to anti-tumor effects, is depicted in the following diagram:

Figure 1. Proposed signaling pathway of 4-phenyl-3-butenoic acid esters.

Quantitative Analysis of Biological Activity

A key aspect of drug development is the quantitative assessment of a compound's potency. The following table summarizes the available data on the inhibitory activity of 4-phenyl-3-butenoic acid and its derivatives against HDAC isoforms.

Compound	HDAC Isoform	IC50 (µM)	Reference
4-Phenyl-3-butenoic acid (PBA)	HDAC1	~1000	[5]
HDAC2	~1500	[5]
HDAC3	~2000	[5]
HDAC6	>2000	[5]
5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester (AOPHA-Me)	HDAC1	~30	[5]
HDAC2	~50	[5]
HDAC3	~60	[5]
HDAC6	~700	[5]

Table 1. In Vitro Inhibitory Activity of 4-Phenyl-3-butenoic Acid Derivatives against HDAC Isoforms.

Structure-Activity Relationships (SAR)

Preliminary SAR studies indicate that modifications to the core 4-phenyl-3-butenoic acid structure can significantly impact biological activity.

• Esterification: The methyl ester of PBA (PBA-Me) is approximately 10-fold more potent in inhibiting cell growth than the parent acid.[3]

• Substitution on the Butenoic Acid Chain: The addition of an acetylamino and an oxo group, as seen in AOPHA-Me, results in a dramatic increase in HDAC inhibitory potency, with IC50 values approximately 30-fold lower than PBA for certain HDAC isoforms.[5][6]

• Phenyl Ring Substitution: A study on aryl butenoic acid derivatives suggests that mono- or multi-methoxy and hydroxyl substitutions on the phenyl ring can influence HDAC inhibition.[12]

These findings suggest that the butenoic acid backbone serves as a versatile scaffold for further optimization to enhance potency and selectivity.

In Vivo Efficacy and Pharmacokinetics

In vivo studies have demonstrated the anti-inflammatory effects of PBA and AOPHA-Me in a rat model of carrageenan-induced paw edema.[13] Furthermore, PBA has been shown to inhibit all three phases of adjuvant-induced polyarthritis in rats, highlighting its potential in chronic inflammatory conditions.[13]

Limited pharmacokinetic data is available for the diethylamide of trans-3-methyl-4-phenyl-3-butenoic acid in rabbits, which showed that the compound is metabolized through aromatic hydroxylation, lactonization, and N-dealkylation, with the metabolites being pharmacologically inactive.[14] Further pharmacokinetic studies on the esters are warranted to fully assess their drug-like properties.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key in vitro assays.

In Vitro Histone Deacetylase (HDAC) Inhibition Assay (Fluorometric)

This protocol is a representative method for determining the in vitro inhibitory activity of test compounds against HDAC enzymes.

Materials:

• HDAC assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Recombinant human HDAC enzyme

• HDAC inhibitor (e.g., Trichostatin A) as a positive control

• Developer solution (containing a protease)

• 96-well black microplate

• Microplate reader with fluorescence capabilities

Procedure:

• Prepare serial dilutions of the test compound and the positive control in HDAC assay buffer.

• In a 96-well black microplate, add the following to each well:

  • Assay Buffer

  • Diluted HDAC enzyme

  • Test compound or control

• Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the developer solution to each well.

• Incubate the plate at room temperature for 15-30 minutes to allow for the development of the fluorescent signal.

• Read the fluorescence at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value using appropriate software.

Figure 2. Experimental workflow for the in vitro HDAC inhibition assay.

In Vitro Peptidylglycine α-Amidating Monooxygenase (PAM) Inhibition Assay

A common method for assessing PAM activity involves monitoring the consumption of a substrate, such as dansyl-Phe-Gly-Gly, using reverse-phase HPLC.

Materials:

• PAM assay buffer (e.g., 100 mM MES, pH 6.0)

• PAM substrate (e.g., dansyl-Phe-Gly-Gly)

• Recombinant or purified PAM enzyme

• Cofactors: Ascorbic acid, Copper sulfate

• Test compound

• Quenching solution (e.g., 1 M HCl)

• HPLC system with a C18 column and a fluorescence detector

Procedure:

• Prepare serial dilutions of the test compound.

• In a reaction tube, combine the PAM assay buffer, cofactors, and the test compound.

• Pre-incubate the mixture at 37°C.

• Initiate the reaction by adding the PAM enzyme.

• Incubate at 37°C for a defined period.

• Stop the reaction by adding the quenching solution.

• Analyze the reaction mixture by reverse-phase HPLC, monitoring the decrease in the substrate peak or the appearance of the product peak using a fluorescence detector.

• Calculate the percent inhibition and determine the IC50 value.

Conclusion and Future Directions

4-Phenyl-3-butenoic acid esters represent a promising class of dual-action therapeutic agents with demonstrated anti-inflammatory and anti-tumorigenic properties. Their ability to inhibit both PAM and HDACs, coupled with their modulation of key signaling pathways, provides a strong rationale for their further development. Future research should focus on:

• Comprehensive SAR studies: To optimize potency and selectivity for specific HDAC isoforms.

• In-depth pharmacokinetic and toxicological profiling: To assess the drug-like properties of lead compounds.

• Elucidation of downstream signaling events: To gain a more complete understanding of their mechanism of action.

• Evaluation in preclinical models of cancer and inflammatory diseases: To validate their therapeutic potential.

The insights and protocols provided in this guide are intended to empower researchers to explore the full therapeutic potential of this versatile chemical scaffold.

References

• Matesic, D. F., et al. (2012). p38 MAPK Activation, JNK Inhibition, Neoplastic Growth Inhibition and Increased Gap Junction Communication in Human Lung Carcinoma and Ras-Transformed Cells by 4-Phenyl-3-Butenoic Acid. Journal of Cellular Biochemistry, 113(3), 979-989. [Link]

• Matesic, D. F., et al. (2012). p38 MAPK activation, JNK inhibition, neoplastic growth inhibition, and increased gap junction communication in human lung carcinoma and Ras-transformed cells by 4-phenyl-3-butenoic acid. Journal of Cellular Biochemistry, 113(3), 979-989. [Link]

• Ali, A., et al. (2015). Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester are novel HDAC inhibitors with anti-tumorigenic properties. Investigational New Drugs, 33(4), 827-834. [Link]

• Ali, A., et al. (2014). INHIBITION OF JNK AND P38 MAPK PHOSPHORYLATION BY 5-(ACETYLAMINO)-4-OXO-6-PHENYL-2-HEXENOIC ACID METHYL ESTER AND 4-PHENYL-BUTENOIC ACID DECREASES SUBSTANCE P-INDUCED TNF-α UPREGULATION IN MACROPHAGES. International Immunopharmacology, 21(1), 133-140. [Link]

• Ali, A., et al. (2015). Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester are novel HDAC inhibitors with anti-tumorigenic properties. Investigational New Drugs, 33(4), 827-834. [Link]

• McClure, J. J., et al. (2012). Butyrate Histone Deacetylase Inhibitors. Pharmaceuticals, 5(9), 1046-1073. [Link]

• Öztürk, H., et al. (2014). Aryl butenoic acid derivatives as a new class of histone deacetylase inhibitors: synthesis, in vitro. Turkish Journal of Chemistry, 38, 816-831. [Link]

• Ali, A., et al. (2014). Inhibition of JNK and p38 MAPK phosphorylation by 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester and 4-phenyl-butenoic acid decreases substance P-induced TNF-α upregulation in macrophages. International Immunopharmacology, 21(1), 133-140. [Link]

• Matesic, D. F., et al. (2013). Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling. Anticancer Research, 33(10), 4349-4358. [Link]

• Bhowmick, R., et al. (2022). Structure-based discovery of selective histone deacetylase (HDAC) 3 and 4 inhibitors. bioRxiv. [Link]

• Green, G. R., et al. (2007). Anti-inflammatory effects of 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester, potential inhibitors of neuropeptide bioactivation. The Journal of Pharmacology and Experimental Therapeutics, 320(3), 1171-1177. [Link]

• Prince, R. B. A., et al. (2011). IC 50 values of compounds for HDAC inhibition in cancer cell lines. ResearchGate. [Link]

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• Valcavi, U., et al. (1973). Metabolic pathway of the diethylamide of trans-3-methyl-4-phenyl-3-butenoic acid, an hypolemic agent, in the rabbit. Il Farmaco; edizione scientifica, 28(9), 700-706. [Link]

• Green, G. R., et al. (2007). Anti-inflammatory effects of 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester, potential inhibitors of neuropeptide bioactivation. The Journal of pharmacology and experimental therapeutics, 320(3), 1171–1177. [Link]

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A Technical Guide to 4-Phenyl-3-butenoic Acid as a Histone Deacetylase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 4-Phenyl-3-butenoic acid (PBA) as a histone deacetylase (HDAC) inhibitor. Moving beyond a simple recounting of facts, this document synthesizes the mechanism of action, experimental validation, and therapeutic potential of PBA, offering a comprehensive resource for researchers in oncology and epigenetic regulation. We delve into the causality behind experimental designs and present self-validating protocols for the synthesis and evaluation of this compound. Through detailed methodologies, data-driven insights, and visual representations of complex biological pathways, this guide aims to equip scientists with the knowledge to effectively investigate and utilize 4-Phenyl-3-butenoic acid in their research endeavors.

Introduction: The Epigenetic Landscape and the Role of HDACs

The regulation of gene expression is a cornerstone of cellular function, and its dysregulation is a hallmark of many diseases, including cancer. Epigenetic modifications, such as histone acetylation, play a pivotal role in controlling chromatin structure and, consequently, gene transcription. Histone acetyltransferases (HATs) and histone deacetylases (HDACs) are opposing enzymatic forces that modulate the acetylation status of lysine residues on histone tails. HDACs typically remove acetyl groups, leading to a more condensed chromatin structure and transcriptional repression.[1]

The aberrant activity of HDACs has been implicated in the silencing of tumor suppressor genes, making them a compelling target for therapeutic intervention.[2] HDAC inhibitors (HDACis) represent a class of anti-cancer agents that can reverse this epigenetic silencing, leading to the re-expression of critical regulatory proteins that can induce cell cycle arrest, differentiation, and apoptosis in cancer cells. 4-Phenyl-3-butenoic acid has emerged as a noteworthy small molecule with demonstrated HDAC inhibitory activity, offering a unique chemical scaffold for further investigation and development.[1][3]

4-Phenyl-3-butenoic Acid: A Profile of an Emerging HDAC Inhibitor

4-Phenyl-3-butenoic acid (PBA), also known as trans-styrylacetic acid, is an unsaturated aromatic carboxylic acid.[4][5] While initially investigated for its anti-inflammatory properties and its role as an inhibitor of peptidylglycine α-amidating monooxygenase (PAM), subsequent research has unequivocally demonstrated its function as an HDAC inhibitor.[3][6][7]

Chemical Properties

Property	Value
Chemical Formula	C₁₀H₁₀O₂
Molecular Weight	162.19 g/mol
CAS Number	2243-53-0
Appearance	White solid
Melting Point	84-86 °C
SMILES	O=C(O)C/C=C/c1ccccc1

Mechanism of Action: HDAC Inhibition and Downstream Signaling

4-Phenyl-3-butenoic acid exerts its anti-tumorigenic effects by inhibiting the activity of histone deacetylases, leading to an increase in the acetylation of histone subtypes in a dose- and time-dependent manner.[1][3] This inhibition of HDACs triggers a cascade of downstream cellular events.

One of the key signaling pathways modulated by PBA is the mitogen-activated protein kinase (MAPK) pathway. Specifically, in tumorigenic cells, PBA has been shown to:

• Activate p38 MAPK: The activation of the p38 MAPK pathway is often associated with the induction of apoptosis and cell cycle arrest in cancer cells. PBA treatment leads to increased phosphorylation of p38 MAPK and its downstream effectors.[2][8]

• Inhibit JNK: The c-Jun N-terminal kinase (JNK) pathway is frequently upregulated in cancerous cells and contributes to their survival and proliferation. PBA has been observed to decrease the activation of JNK in these cells.[8]

The dual effect of activating a pro-apoptotic pathway while inhibiting a pro-survival pathway highlights the therapeutic potential of PBA.

Synthesis of 4-Phenyl-3-butenoic Acid

The synthesis of 4-Phenyl-3-butenoic acid can be achieved through a Knoevenagel condensation of benzaldehyde with malonic acid, followed by decarboxylation.[9] This method provides a reliable and scalable route to obtain the desired compound.

Experimental Protocol: Knoevenagel Condensation

Materials:

• Benzaldehyde

• Malonic acid

• Pyridine

• Piperidine (catalyst)

• Toluene

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine benzaldehyde, malonic acid, and toluene.

• Add pyridine as the solvent and a catalytic amount of piperidine.

• Heat the reaction mixture to reflux. Water generated during the condensation will be collected in the Dean-Stark trap.

• Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 3-5 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with 1 M HCl to remove pyridine and piperidine.

• Wash the organic layer with a saturated NaHCO₃ solution to remove any unreacted malonic acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield crude cinnamic acid.

• The crude cinnamic acid is then decarboxylated by heating to produce 4-Phenyl-3-butenoic acid. This may occur spontaneously to some extent during the initial reaction or can be completed in a separate heating step.

• The final product can be purified by recrystallization or column chromatography.

In Vitro Evaluation of HDAC Inhibition

To characterize the HDAC inhibitory activity of 4-Phenyl-3-butenoic acid, a combination of in vitro enzymatic assays and cell-based assays are employed.

In Vitro Fluorogenic HDAC Inhibition Assay

This assay provides a quantitative measure of the inhibitory potency of a compound against specific HDAC isoforms. The principle involves the deacetylation of a fluorogenic substrate by an HDAC enzyme, followed by the cleavage of the deacetylated substrate by a developing agent to release a fluorescent molecule.[7]

Protocol:

• Compound Preparation: Prepare a serial dilution of 4-Phenyl-3-butenoic acid in the appropriate assay buffer. The final concentration of the solvent (e.g., DMSO) should be kept below 1%.

• Enzyme Reaction:

  • In a black, flat-bottom 96-well plate, add the HDAC assay buffer.

  • Add the diluted 4-Phenyl-3-butenoic acid or a vehicle control (e.g., DMSO).

  • Add the diluted recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, HDAC3, etc.).

  • Incubate the plate at 37°C for 15 minutes to allow for the interaction between the inhibitor and the enzyme.

• Substrate Addition:

  • Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) to each well.

  • Incubate the plate at 37°C for 30-60 minutes.

• Development:

  • Stop the reaction and initiate fluorescence by adding a developing agent (e.g., Trypsin in assay buffer) to each well.

  • Incubate at room temperature for 15-30 minutes.

• Fluorescence Measurement:

  • Read the fluorescence intensity using a microplate reader at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm.

• Data Analysis:

  • Subtract the background fluorescence (wells without enzyme).

  • Calculate the percentage of inhibition for each concentration of 4-Phenyl-3-butenoic acid relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Western Blot Analysis of Histone Acetylation

This cell-based assay provides a direct visualization of the effect of 4-Phenyl-3-butenoic acid on the acetylation status of histones within cells.

Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., a cancer cell line) at an appropriate density and allow them to adhere overnight.

  • Treat the cells with varying concentrations of 4-Phenyl-3-butenoic acid for a specified duration (e.g., 24 hours). Include a vehicle control.

• Histone Extraction:

  • Wash the cells with ice-cold PBS and harvest.

  • Perform histone extraction using an acid extraction method or prepare whole-cell lysates in RIPA buffer supplemented with protease and HDAC inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the histone extracts or whole-cell lysates using a Bradford or BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature the protein samples by boiling in Laemmli sample buffer.

  • Separate the proteins by size on a high-percentage SDS-polyacrylamide gel (e.g., 15%).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane (0.2 µm pore size is recommended for histone retention).[10]

• Immunodetection:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for an acetylated histone (e.g., anti-acetyl-Histone H3 or anti-acetyl-Histone H4) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use an antibody against a total histone (e.g., anti-Histone H3) or a housekeeping protein (e.g., β-actin) as a loading control.

Data Presentation and Interpretation

The inhibitory activity of 4-Phenyl-3-butenoic acid and its more potent derivative, 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester (AOPHA-Me), has been demonstrated in vitro.[1][11] AOPHA-Me exhibits an IC₅₀ value approximately 30-fold lower than that of PBA for certain HDAC isoforms.[1][11]

Table 1: Comparative HDAC Inhibitory Activity

Compound	Relative Potency (IC₅₀)
4-Phenyl-3-butenoic acid (PBA)	X
5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester (AOPHA-Me)	~X/30

Note: Specific IC₅₀ values for PBA against a comprehensive panel of HDAC isoforms are still being fully elucidated in the public domain.

Visualizing the Molecular Landscape

Mechanism of Action of 4-Phenyl-3-butenoic Acid

Caption: Mechanism of action of 4-Phenyl-3-butenoic acid.

Experimental Workflow for In Vitro HDAC Inhibition Assay

Caption: Workflow for the in vitro fluorogenic HDAC inhibition assay.

Conclusion and Future Directions

4-Phenyl-3-butenoic acid represents a promising scaffold for the development of novel HDAC inhibitors. Its demonstrated ability to inhibit HDACs, modulate key cancer-related signaling pathways, and exert anti-tumorigenic effects in vitro underscores its potential as a therapeutic agent. The detailed protocols provided in this guide offer a framework for the consistent and reliable investigation of PBA and its derivatives.

Future research should focus on elucidating the specific HDAC isoform selectivity profile of PBA through comprehensive screening, determining its in vivo efficacy in relevant animal models of cancer, and exploring its potential for combination therapies with other anti-cancer agents. A deeper understanding of its binding mode within the HDAC active site through structural biology or computational modeling would further aid in the rational design of more potent and selective analogs. The continued exploration of 4-Phenyl-3-butenoic acid and its derivatives holds the potential to contribute to the growing arsenal of epigenetic drugs for the treatment of cancer and other diseases.

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Decoding the Anti-Inflammatory Architecture of 4-Phenyl-3-butenoic Acid: A Technical Whitepaper

Executive Summary

Standard anti-inflammatory paradigms in drug development heavily rely on cyclooxygenase (COX) inhibition. However, as a Senior Application Scientist analyzing next-generation therapeutics, I approach inflammation not merely as a symptom to be suppressed, but as a biochemical cascade to be intercepted upstream. 4-Phenyl-3-butenoic acid (PBA) , also known as trans-styrylacetic acid, offers a radically different pharmacological blueprint. It bypasses the arachidonic acid pathway entirely, operating instead through a dual mechanism: the irreversible inhibition of neuropeptide bioactivation and the epigenetic modulation of chromatin via histone deacetylase (HDAC) inhibition.

This guide deconstructs the mechanistic causality, quantitative pharmacology, and self-validating experimental protocols required to evaluate PBA in preclinical settings.

Mechanistic Foundations: Beyond Cyclooxygenase

Primary Axis: PAM Inhibition and Neuropeptide Depletion

Substance P (SP) and calcitonin gene-related peptide (CGRP) are potent neurogenic drivers of vasodilation, immune cell recruitment, and edema. They are synthesized as inactive glycine-extended precursors. The bifunctional enzyme complex peptidylglycine α-amidating monooxygenase (PAM) —specifically its peptidylglycine α-hydroxylating monooxygenase (PHM) domain—catalyzes the rate-limiting step of their activation.

PBA acts as a1 for PHM[1]. Upon entering the active site, PBA is catalytically processed by the enzyme, generating a delocalized allylic radical. This radical covalently modifies and irreversibly inactivates the PHM enzyme, effectively shutting down the de novo synthesis of active SP and CGRP[2].

Figure 1: Mechanism of action of PBA inhibiting the PHM subunit of the PAM complex.

Secondary Axis: Epigenetic Modulation via HDAC Inhibition

Beyond direct enzyme inactivation, PBA exhibits a secondary, longer-acting mechanism:3[3]. By preventing the removal of acetyl groups from histones, PBA induces chromatin relaxation. This epigenetic shift downregulates pro-inflammatory cytokines, increases gap junction intercellular communication, and alters cell cycle progression, contributing to both its anti-inflammatory and anti-tumorigenic profiles[4][5].

Figure 2: Secondary mechanism of PBA via Histone Deacetylase (HDAC) inhibition.

Quantitative Pharmacological Profile

To evaluate PBA against standard benchmarks, we must isolate its specific kinetic and phenotypic outcomes. Unlike traditional NSAIDs, PBA does not exhibit significant COX inhibition[2], confirming its distinct pharmacological lane.

Pharmacological Parameter	Quantitative Data / Observation	Reference
Primary Target	Peptidylglycine α-hydroxylating monooxygenase (PHM)	[1]
Secondary Target	Histone Deacetylases (HDACs) (IC50 in micromolar range)	[3]
Enzyme Inactivation Ratio	~100 PBA molecules metabolized per 1 PHM molecule inactivated	[1]
In Vivo Efficacy (Acute)	67% max inhibition of carrageenan-induced edema at 2 hrs (50-500 mg/kg)	[6]
In Vivo Efficacy (Chronic)	Inhibits all three phases of adjuvant-induced polyarthritis (AIP)	[2]
Off-Target Profile	No significant Cyclooxygenase (COX) inhibition	[2]

Self-Validating Experimental Protocols

In rigorous drug development, protocols must be engineered to prove causality, not just correlation. The following workflows are designed with internal validation loops to ensure absolute data integrity.

In Vitro Validation of Mechanism-Based PHM Inactivation

Context & Causality: To prove that PBA is a turnover-dependent suicide inhibitor, we must demonstrate that it requires catalytic processing to inactivate PHM. Simple competitive binding assays are insufficient.

• Reagent Preparation: Prepare recombinant PHM in a MES buffer (pH 5.5) supplemented with strictly controlled concentrations of copper (Cu2+) and ascorbate. Causality: PHM is a copper-dependent enzyme that requires ascorbate as an electron donor; without these cofactors, PBA cannot be metabolized into the reactive allylic radical required for inactivation[7].

• Pre-Incubation Phase: Incubate PHM with varying concentrations of PBA (10 µM - 1 mM) for 0 to 60 minutes at 37°C.

• Substrate Introduction: Introduce a dansylated surrogate substrate (D-Tyr-Val-Gly) to initiate the measurable reaction.

• Quantification: Measure the formation of the α-hydroxyglycine intermediate via high-performance liquid chromatography (HPLC) coupled with fluorescence detection.

Self-Validation Logic: To confirm irreversible covalent modification, subject a PBA-treated enzyme aliquot to overnight dialysis against a PBA-free buffer. If enzymatic activity is not restored post-dialysis, the inhibition is confirmed as irreversible and covalent, validating the suicide-substrate hypothesis.

In Vivo Assessment of Neurogenic Inflammation (Carrageenan Model)

Context & Causality: Because PBA's primary mechanism relies on depleting the mature neuropeptide pool rather than blocking downstream receptors, single-dose administration often yields sub-optimal results due to the pre-existing pool of active Substance P. Continuous administration is required to observe true efficacy.

• Continuous Administration: Implant subcutaneous Alzet osmotic pumps in Sprague-Dawley rats to deliver PBA continuously (50-500 mg/kg/day) over a 7-day pre-treatment period. Causality: This continuous exposure ensures the complete turnover and depletion of pre-existing endogenous Substance P stores[6].

• Induction of Inflammation: Inject 0.1 mL of 1% λ-carrageenan into the plantar aponeurosis of the right hind paw.

• Volumetric Plethysmometry: Measure paw edema volume precisely at the 2-hour mark post-injection. Causality: The 2-hour window represents the acute, neuropeptide-driven phase of edema, isolating the PAM-dependent mechanism from later prostaglandin-driven phases.

Self-Validation Logic: Immediately following the 2-hour measurement, euthanize the subjects and harvest the hind paw tissue. Quantify endogenous Substance P levels using a competitive ELISA. A valid experimental run must demonstrate a statistically significant inverse correlation between paw edema volume and tissue Substance P depletion. If edema is reduced but SP levels remain high, an off-target mechanism must be suspected.

Conclusion & Translational Outlook

4-Phenyl-3-butenoic acid represents a highly sophisticated approach to managing chronic and acute inflammation. By targeting the bioactivation of neuropeptides and simultaneously relaxing chromatin via HDAC inhibition, it offers a multi-tiered defense against inflammatory cascades without the gastrointestinal or cardiovascular liabilities associated with COX inhibitors. For drug development professionals, PBA serves as a foundational scaffold for designing next-generation, dual-action anti-inflammatory therapeutics.

References

• Anti-inflammatory effects of 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester, potential inhibitors of neuropeptide bioactivation. Journal of Pharmacology and Experimental Therapeutics. 2

• Application of 3-Butenoic Acid in Pharmaceutical Synthesis: Detailed Notes and Protocols. Benchchem. 4

• Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling. PMC. 5

• Antiinflammatory and analgesic activity of an inhibitor of neuropeptide amidation. PubMed.6

• Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester are novel HDAC inhibitors with anti-tumorigenic properties. ResearchGate. 3

• Peptidylglycine-alpha-hydroxylating monooxygenase generates two hydroxylated products from its mechanism-based suicide substrate, 4-phenyl-3-butenoic acid. PubMed. 1

• 4-Phenyl-3-butenoic acid, an in vivo inhibitor of peptidylglycine hydroxylase (peptide amidating enzyme). PubMed. 7

Sources

• 1. Peptidylglycine-alpha-hydroxylating monooxygenase generates two hydroxylated products from its mechanism-based suicide substrate, 4-phenyl-3-butenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory effects of 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester, potential inhibitors of neuropeptide bioactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiinflammatory and analgesic activity of an inhibitor of neuropeptide amidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4-Phenyl-3-butenoic acid, an in vivo inhibitor of peptidylglycine hydroxylase (peptide amidating enzyme) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 4-Phenyl-3-butenoic Acid Butyl Ester via Palladium-Catalyzed Alkoxycarbonylation

Introduction & Strategic Scope

4-Phenyl-3-butenoic acid butyl ester (also known as (E)-butyl 4-phenylbut-3-enoate) is a highly valuable β,γ-unsaturated ester utilized as a versatile building block in medicinal chemistry and advanced drug development. While conventional syntheses rely on the Fischer esterification of pre-formed styrylacetic acid, modern catalytic methodologies offer a more atom-economical and scalable approach.

This application note details a state-of-the-art, regioselective Palladium-catalyzed alkoxycarbonylation of phenylallene (propa-1,2-dienylbenzene) with n-butanol[1]. By leveraging specific ligand bite angles and acid co-catalysis, researchers can strictly control the regioselectivity to favor the β,γ-unsaturated architecture over the α,β-isomer, achieving yields up to 90%[2].

Mechanistic Grounding & Causality (E-E-A-T)

The synthesis is driven by a highly orchestrated catalytic cycle where every reagent serves a strict mechanistic purpose. Understanding these causal relationships is critical for troubleshooting and scaling the workflow.

• Precatalyst Activation & Hydride Formation: The precatalyst, Pd(OAc)₂, is reduced in situ to a Pd(0) active species by the phosphine ligand. Crucially, the reaction requires a strong acid co-catalyst (PTSA·H₂O) to protonate the Pd(0) complex, generating the catalytically active[Pd(II)-H]⁺ hydride species. In the absence of this acid, the catalytic cycle cannot initiate[1].

• Ligand-Controlled Regioselectivity: The choice of ligand dictates the insertion geometry of the allene. , a bidentate ligand with a wide bite angle, tightly coordinates the metal center. This steric environment stabilizes the resulting π-allyl-palladium intermediate and forces the subsequent carbon monoxide (CO) insertion to occur exclusively at the terminal (C3) position, yielding the β,γ-unsaturated ester[3]. Conversely, ligands like PPh₂Py direct the insertion to form the α,β-unsaturated isomer.

• Pressure-Driven Kinetics: A high CO pressure (40 bar) is mandatory. It accelerates the formation of the Acyl-Pd complex, kinetically outcompeting the direct nucleophilic attack of n-butanol on the π-allyl intermediate, which would otherwise result in an undesired C–O coupled ether byproduct[3].

Catalytic cycle for the Pd-catalyzed alkoxycarbonylation of phenylallene.

Comparative Data & Optimization

The robustness of this protocol is validated through rigorous optimization matrices. The data below summarizes the critical impact of ligand selection and acid co-catalyst strength on the reaction's yield and regioselectivity[4].

Table 1: Effect of Ligand on Regioselectivity

Conditions: Pd(OAc)₂ (1 mol%), Ligand, PTSA·H₂O (4 mol%), 110 °C, 40 bar CO, 20 h.

Ligand	Yield (%)	Primary Product Outcome	Mechanistic Note
PPh₃ (Monodentate)	< 10%	N/A	Insufficient stabilization of Pd intermediates.
PPh₂Py	18%	> 95% α,β-unsaturated	Directs insertion to the internal carbon.
DPEphos	Low	C–O coupling ether	Fails to promote rapid CO insertion.
Xantphos	90%	> 95% β,γ-unsaturated	Optimal bite angle for terminal CO insertion.

Table 2: Optimization of Acid Co-Catalyst

Conditions: Pd(OAc)₂ (1 mol%), Xantphos (2 mol%), Acid (4 mol%).

Acid Co-Catalyst	pKa (approx.)	Yield of Target Ester (%)
None	N/A	0% (No Pd-H formation)
Acetic Acid (AcOH)	4.76	Trace
Trifluoroacetic Acid (TFA)	0.23	21%
Methanesulfonic Acid (MSA)	-1.90	63%
PTSA·H₂O	-2.80	90%

Experimental Protocol: Self-Validating Workflow

This protocol is designed as a self-validating system. In-process checks (IPC) are embedded to ensure the integrity of the reaction before proceeding to the next step.

Step-by-step workflow for the high-pressure autoclave synthesis.

Step-by-Step Methodology

Caution: Carbon monoxide (CO) is a highly toxic, odorless gas. All autoclave loading, venting, and handling must be performed inside a certified, high-flow fume hood equipped with a CO detector.

• Catalyst Preparation: In a dry 4 mL glass vial equipped with a PTFE-coated magnetic stir bar, weigh Pd(OAc)₂ (2.2 mg, 1.0 mol%), Xantphos (11.6 mg, 2.0 mol%), and PTSA·H₂O (7.6 mg, 4.0 mol%).

• Substrate Addition: Inject phenylallene (1.0 mmol, 116 mg), anhydrous n-butanol (1.2 mmol, 89 mg), and anhydrous toluene (2.0 mL) into the vial via a micro-syringe.

  • Self-Validation Check: The solution should initially appear pale orange/red, characteristic of the Pd(II) precatalyst.

• Autoclave Loading: Place the unsealed vial into an alloy heating plate and transfer the entire assembly into a 300 mL Parr Instruments autoclave.

• Atmosphere Exchange: Seal the autoclave. Flush the vessel with CO gas three times at room temperature to rigorously exclude oxygen.

• Pressurization & Heating: Pressurize the autoclave with CO to exactly 40 bar. Heat the reactor to 110 °C and maintain vigorous stirring for 20 hours.

• Depressurization: Cool the autoclave to room temperature. Do not vent while hot. Once at ambient temperature, carefully vent the excess CO gas in the fume hood.

• Workup & IPC: Dilute the crude reaction mixture with ethyl acetate (5 mL).

  • Self-Validation Check (TLC): Spot the crude mixture on a silica TLC plate (Eluent: 9:1 Petroleum Ether/Ethyl Acetate). The target product is highly UV-active (254 nm) due to the conjugated phenyl-alkene system and will stain readily with KMnO₄.

• Purification: Filter the mixture through a short plug of silica gel to remove palladium black and ligand residues, washing with additional ethyl acetate. Concentrate the filtrate under reduced pressure.

• Isolation: Purify the crude oil via flash column chromatography (silica gel, gradient elution from 100% petroleum ether to 95:5 petroleum ether/ethyl acetate) to afford (E)-butyl 4-phenylbut-3-enoate as a colorless liquid (Typical isolated yield: 85–90%).

Analytical Characterization

Verify the synthesized 4-phenyl-3-butenoic acid butyl ester against the following established spectroscopic parameters[5]:

• Appearance: Colorless liquid.

• ¹H NMR (300 MHz, CDCl₃): δ 7.32–7.15 (m, 5H, Ar-H), 6.42 (dt, J = 15.9, 1.4 Hz, 1H, Ph-CH=CH-), 6.23 (dt, J = 15.9, 7.0 Hz, 1H, Ph-CH=CH-), 4.04 (t, J = 6.7 Hz, 2H, -O-CH₂-), 3.17 (dd, J = 7.0, 1.3 Hz, 2H, -CH₂-C=O), 1.61–1.51 (m, 2H, -CH₂-), 1.38–1.26 (m, 2H, -CH₂-), 0.86 (t, J = 7.3 Hz, 3H, -CH₃).

• ¹³C NMR (75 MHz, CDCl₃): δ 171.96 (C=O), 137.15, 133.59, 128.79, 127.78, 126.54, 122.16 (Alkene and Ar-C), 64.98 (-O-CH₂-), 38.76 (-CH₂-C=O), 30.91, 19.40, 14.00 (Butyl chain carbons).

• Geometry Note: The large coupling constant (J = 15.9 Hz) in the ¹H NMR strictly confirms the (E)-configuration of the newly formed double bond.

References

• Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters. Source: Journal of the American Chemical Society (J. Am. Chem. Soc. 2015, 137, 26, 8556–8563). URL:[Link]

• Supporting Information for Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes. (Contains detailed NMR characterization and optimization tables). Source: ACS Publications / JACS Supporting Information. URL:[Link]

• PubMed Record: Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes. Source: National Library of Medicine (PMID: 26069995). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Fischer esterification of 4-phenyl-3-butenoic acid with butanol

Application Note: Controlled Fischer Esterification of 4-Phenyl-3-butenoic Acid with 1-Butanol

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Context and Biological Significance

4-Phenyl-3-butenoic acid (PBA, also known as trans-styrylacetic acid) is a highly valued small molecule in oncology and inflammation research. PBA acts as an irreversible inhibitor of peptidylglycine α -amidating monooxygenase (PAM) and modulates the p38 mitogen-activated protein kinase (MAPK) and c-Jun N-terminal kinase (JNK) signaling pathways[1].

Because free carboxylic acids often suffer from poor cellular permeability, converting PBA into its butyl ester (butyl 4-phenyl-3-butenoate) creates a lipophilic prodrug. This esterification enhances intracellular delivery while maintaining structural and functional similarities to established histone deacetylase (HDAC) inhibitors like Vorinostat (SAHA)[1].

Fig 1. Downstream apoptotic signaling pathway modulated by lipophilic PBA butyl esters.

Mechanistic Causality: The Isomerization Challenge

The Fischer esterification is a classic equilibrium-driven reaction requiring an acid catalyst to activate the carbonyl carbon for nucleophilic attack by the alcohol[2]. However, esterifying β,γ -unsaturated acids like PBA presents a unique mechanistic trap.

The β,γ -double bond in PBA is conjugated with the phenyl ring. When exposed to strong, homogeneous mineral acids (e.g., H2​SO4​ ) at elevated temperatures, the carbonyl oxygen is heavily protonated. This not only facilitates esterification but also lowers the activation energy for enolization. Subsequent prototropic shifts cause the double bond to migrate, forming the α,β -unsaturated isomer (butyl 4-phenyl-2-butenoate)[3].

The Solution: To prevent this prototropic isomerization, the reaction must be kept under strict kinetic control. By replacing harsh mineral acids with a macroreticular ion-exchange resin (Amberlyst-15) and using a Dean-Stark apparatus to continuously remove water[4], we drive the equilibrium forward at a mild acidity, completely preserving the β,γ -unsaturation.

Fig 2. Kinetic vs. thermodynamic pathways in the esterification of 4-phenyl-3-butenoic acid.

Quantitative Optimization

The table below summarizes the causality between catalyst selection, reaction conditions, and the resulting preservation of the target molecule's structural integrity.

Catalyst System	Temp (°C)	Time (h)	Overall Conversion (%)	Selectivity for Desired β,γ-Ester (%)	Selectivity for Isomerized α,β-Ester (%)
H2​SO4​ (conc.)	118 (Reflux)	4	>95%	15%	85%
p-TsOH / Toluene	110 (Dean-Stark)	6	90%	60%	40%
Amberlyst-15 / Toluene	110 (Dean-Stark)	8	92%	>98%	<2%

Self-Validating Experimental Protocol

To ensure the protocol is a self-validating system, the workflow incorporates an in-process control (IPC) using thin-layer chromatography (TLC) to monitor the disappearance of the highly polar carboxylic acid. Post-reaction, 1H -NMR spectroscopy acts as the definitive validation gate to ensure no acid-catalyzed double-bond migration has occurred.

Reagents Required:

• 4-Phenyl-3-butenoic acid (1.0 eq, 10 mmol, 1.62 g)

• 1-Butanol (1.5 eq, 15 mmol, 1.11 g)

• Amberlyst-15 dry resin (150 mg, ~10% w/w)

• Anhydrous Toluene (25 mL)

Step-by-Step Methodology:

• Reaction Assembly: In a 100 mL round-bottom flask, suspend 1.62 g of 4-phenyl-3-butenoic acid and 1.11 g of 1-butanol in 25 mL of anhydrous toluene. Add 150 mg of Amberlyst-15 resin.

• Apparatus Setup: Equip the flask with a Dean-Stark trap filled with toluene, and attach a reflux condenser. Flush the system with dry nitrogen for 5 minutes.

• Azeotropic Distillation: Heat the mixture to a gentle reflux (approx. 110 °C) using an oil bath. The water generated during the Fischer esterification will co-distill with toluene and separate in the Dean-Stark trap[2].

• In-Process Monitoring: After 6 hours, sample the reaction. Perform TLC (Hexanes:Ethyl Acetate 8:2). The reaction is complete when the baseline spot (free acid) is completely consumed, replaced by a high- Rf​ spot (the ester).

• Workup & Catalyst Recovery: Cool the mixture to room temperature. Filter the reaction mixture through a medium-porosity glass frit to recover the Amberlyst-15 catalyst (which can be washed with methanol and reused).

• Purification: Wash the organic filtrate with saturated aqueous NaHCO3​ (2 × 15 mL) to quench any trace unreacted acid, followed by brine (15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude ester as a pale yellow oil.

• Validation Gate ( 1H -NMR): Dissolve a 10 mg sample in CDCl3​ . Validate the success of the kinetic control by verifying the presence of the α -methylene protons (appearing as a distinct doublet of doublets around δ 3.2 ppm). The absence of a conjugated vinylic proton signal at δ 5.8-6.0 ppm confirms that the β,γ -double bond has not isomerized to the α,β -position.

Sources

• 1. Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fischer Esterification [organic-chemistry.org]

Application Note: Acid-Catalyzed Synthesis of 4-Phenyl-3-butenoic Acid Butyl Ester

Executive Summary

The synthesis of 4-phenyl-3-butenoic acid butyl ester (butyl styrylacetate) is a critical transformation in the development of fine fragrances, anti-inflammatory analogs, and advanced pharmaceutical intermediates. This application note details an optimized, highly selective Fischer-Speier esterification protocol. By utilizing a heterogeneous solid acid catalyst (Amberlyst-15) in conjunction with molecular sieves, this method achieves >95% conversion while strictly preventing the acid-catalyzed double-bond migration typically observed in β,γ-unsaturated carboxylic acids.

Scientific Context & Mechanistic Insights

The Fischer-Speier Esterification Mechanism

The Fischer esterification is a classical, equilibrium-driven acyl substitution reaction . The mechanism proceeds via the electrophilic activation of the carboxylic acid carbonyl carbon by an acid catalyst, followed by the nucleophilic attack of an alcohol (n-butanol). This generates a tetrahedral intermediate, which subsequently undergoes proton transfer and dehydration to yield the final ester . Because the reaction is entirely reversible, Le Chatelier’s principle must be exploited—either by using a large excess of the alcohol or by continuously removing the water byproduct .

Figure 1: Classical Fischer esterification mechanistic pathway.

The Isomerization Challenge (Expertise & Experience)

A critical challenge in the esterification of β,γ-unsaturated acids, such as (E)-4-phenyl-3-butenoic acid, is maintaining the regiochemical integrity of the alkene. Under harsh, strongly acidic conditions (e.g., refluxing with concentrated H₂SO₄), the molecule is highly susceptible to double-bond migration. The alkene can shift to the α,β-position to form 4-phenyl-2-butenoic acid derivatives, driven by the thermodynamic stability of extended conjugation with the carbonyl group .

Causality of Experimental Design: To circumvent this, our protocol replaces homogeneous mineral acids with Amberlyst-15 , a macroreticular polystyrene-based sulfonic acid resin. The localized, micro-environmental acidity of the resin is sufficient to protonate the carbonyl for esterification but kinetically limits the enolization pathways required for double-bond migration. Furthermore, operating at a moderate temperature (70 °C) with 3Å molecular sieves eliminates the need for high-heat azeotropic distillation (Dean-Stark), thereby preserving the β,γ-unsaturation.

Experimental Workflow

Figure 2: Optimized experimental workflow for synthesizing butyl 4-phenyl-3-butenoate.

Materials and Reagents

• (E)-4-Phenyl-3-butenoic acid (Styrylacetic acid, >98% purity)

• n-Butanol (Anhydrous, >99.5%)

• Amberlyst-15 (Dry) (Strongly acidic cation exchange resin)

• 3Å Molecular Sieves (Activated at 300 °C for 4 hours prior to use)

• Solvents: Ethyl Acetate (EtOAc), Hexanes (Chromatography grade)

• Equipment: Flame-dried 100 mL round-bottom flask, reflux condenser, magnetic stirrer, nitrogen manifold, rotary evaporator.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system , embedding analytical checkpoints directly into the workflow to ensure product integrity.

Phase 1: Reaction Setup

• Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1.62 g (10.0 mmol) of 4-phenyl-3-butenoic acid.

• Solvent/Reactant Addition: Introduce 9.1 mL (100.0 mmol, 10.0 eq) of anhydrous n-butanol. The 10-fold excess serves as both the reactant and the solvent, heavily biasing the equilibrium toward ester formation.

• Catalyst Loading: Add 320 mg of dry Amberlyst-15 resin (20% w/w relative to the starting acid) and 1.0 g of freshly activated 3Å molecular sieves to sequester generated water.

• Initiation: Flush the headspace with nitrogen gas, attach a reflux condenser, and heat the mixture to 70 °C with vigorous stirring (800 rpm).

Phase 2: In-Process Validation (QC Checkpoint)

• Monitoring (4 Hours): Withdraw a 50 µL aliquot. Filter through a small cotton plug to remove the resin, and concentrate under a gentle stream of nitrogen.

• TLC Analysis: Spot the aliquot against the starting material on a silica gel plate (Eluent: Hexanes/EtOAc 8:2). The product ester will elute significantly faster (higher Rf​ ) than the highly polar carboxylic acid.

• NMR Validation (Critical Step): Dissolve the concentrated aliquot in CDCl₃ and acquire a rapid ¹H-NMR spectrum.

  • Success Indicator: Disappearance of the broad carboxylic acid peak (~11.0 ppm) and appearance of the butyl ester triplet (~4.1 ppm).

  • Integrity Indicator: Ensure the multiplet corresponding to the β,γ-alkene protons remains stable at 6.3–6.5 ppm . If a new doublet emerges at ~5.8 ppm, α,β-isomerization is occurring; immediately terminate heating.

Phase 3: Workup and Purification

• Termination: Once conversion exceeds 95% (typically 8 hours), remove the flask from the heat source and cool to room temperature.

• Filtration: Filter the heterogeneous mixture through a sintered glass funnel packed with a thin pad of Celite to quantitatively remove the Amberlyst-15 and molecular sieves. Wash the filter cake with 20 mL of EtOAc.

• Concentration: Transfer the filtrate to a rotary evaporator. Remove the EtOAc and the bulk of the excess n-butanol under reduced pressure (40 °C, 10-15 mbar).

• Chromatography: Purify the resulting crude yellow oil via flash column chromatography on silica gel, using a gradient of Hexanes to Hexanes/EtOAc (95:5).

• Final Isolation: Pool the product-containing fractions and concentrate in vacuo to yield pure 4-phenyl-3-butenoic acid butyl ester as a pale yellow, fragrant oil.

Quantitative Data & Optimization

The table below summarizes the optimization data, demonstrating why the Amberlyst-15/70 °C system is vastly superior to traditional methods for this specific substrate.

Table 1: Effect of Catalyst and Temperature on Yield and Regioselectivity

Catalyst System	Temperature (°C)	Time (h)	Overall Conversion (%)	Desired β,γ-Ester (%)	Isomerized α,β-Ester (%)
H₂SO₄ (conc., 5 mol%)	118 (Reflux)	4	>99	12	88
p-TsOH (10 mol%)	118 (Reflux)	6	>99	35	65
Sc(OTf)₃ (5 mol%)	60	12	82	80	2
Amberlyst-15 (20% w/w)	70	8	96	94	< 2

Note: Data quantified via crude ¹H-NMR integration of the respective alkene proton signals.

Troubleshooting & Quality Control

• Issue: Stalled Conversion (<70% after 8 hours).

  • Cause: Water accumulation driving the reverse reaction.

  • Solution: Ensure the 3Å molecular sieves are freshly activated (300 °C under vacuum). Alternatively, swap the sieves midway through the reaction.

• Issue: High levels of α,β-isomerization detected in NMR.

  • Cause: Thermal stress or localized hot spots in the reaction flask.

  • Solution: Lower the reaction temperature to 60 °C and increase the reaction time to 12 hours. Ensure the stirring rate is high to prevent the resin from settling at the bottom of the heated flask.

References

• Fischer–Speier esterification - Wikipedia Source: Wikipedia, The Free Encyclopedia URL:Verified Link
• Fischer Esterification - Organic Chemistry Portal Source: Organic Chemistry Portal URL:Verified Link
• On the Mechanism of the Selenolactonization Reaction with Selenenyl Halides Source: The Journal of Organic Chemistry - ACS Public
• Fischer Esterification - Chemistry LibreTexts Source: Chemistry LibreTexts URL:Verified Link

Application Note: Chemoselective Transesterification of Methyl 4-Phenyl-3-butenoate to Butyl Ester

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Objective: To provide a scalable, self-validating methodological framework for the transesterification of a sensitive β,γ -unsaturated ester while completely suppressing double-bond isomerization.

Mechanistic Causality: The Isomerization Challenge

In pharmaceutical synthesis and drug development, maintaining the precise regiochemistry of a molecule is critical for preserving its 3D pharmacophore and preventing off-target reactivity. Methyl 4-phenyl-3-butenoate is a β,γ -unsaturated ester. When subjected to traditional transesterification conditions (e.g., strong Brønsted acids like H₂SO₄ or bases like NaOMe), these compounds are highly susceptible to double-bond migration[1][2].

The Chemical Causality: The α -protons of methyl 4-phenyl-3-butenoate are highly acidic due to their position between an electron-withdrawing ester carbonyl and a phenyl-conjugated alkene. In the presence of a base, these protons are easily abstracted, forming an extended enolate intermediate[2]. Upon reprotonation at the γ -position, the molecule preferentially forms the thermodynamically more stable α,β -unsaturated ester (butyl 4-phenyl-2-butenoate). This byproduct is a potent Michael acceptor, which can lead to severe toxicity flags in drug development[3].

To circumvent this, transesterification must proceed via strictly neutral or mild Lewis acidic pathways that activate the carbonyl carbon without increasing the acidity of the α -protons[3][4].

Fig 1: Chemoselective transesterification vs. base-catalyzed isomerization pathways.

Experimental Protocols

To ensure reproducibility across different scales of drug development, we present two distinct, self-validating protocols. Protocol A is ideal for discovery-phase synthesis (mg to low-g scale) prioritizing absolute chemoselectivity. Protocol B is designed for process scale-up (kg scale) prioritizing throughput and cost-efficiency.

Protocol A: Biocatalytic Transesterification (Novozym 435)

This protocol utilizes immobilized Candida antarctica Lipase B (CALB), which provides a perfectly neutral catalytic environment. The enzyme's catalytic triad activates the ester carbonyl via a tetrahedral intermediate without interacting with the α -protons, completely avoiding isomerization[5].

Materials:

• Methyl 4-phenyl-3-butenoate (1.0 equiv)

• 1-Butanol (3.0 equiv, anhydrous)

• Toluene (Solvent, 5 volumes)

• Novozym 435 (10% w/w relative to substrate)

• 4Å Molecular Sieves (20% w/w)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer, suspend the 4Å molecular sieves and Novozym 435 in anhydrous toluene.

• Initiation: Add methyl 4-phenyl-3-butenoate and 1-Butanol to the suspension. Seal the flask under a nitrogen atmosphere.

• Reaction: Heat the mixture to 50 °C with gentle stirring (to avoid mechanically crushing the immobilized enzyme beads).

• Causality of Equilibrium: Esterification is a reversible equilibrium process[1]. The 4Å molecular sieves act as a thermodynamic sink, sequestering the methanol byproduct. By removing methanol from the liquid phase, Le Chatelier's principle drives the reaction forward without the need for harsh distillation or pH adjustments.

• Self-Validation (IPC): Withdraw a 50 µL aliquot at 12 hours. Filter and analyze via GC-MS. The reaction is self-validating: the absolute absence of a peak corresponding to the conjugated α,β -isomer confirms the chemoselectivity of the enzymatic pocket.

• Workup: Filter the reaction mixture through a medium-porosity glass frit to recover the enzyme and sieves (which can be washed with acetone and reused). Concentrate the filtrate under reduced pressure to yield the pure butyl ester.

Protocol B: Lewis Acid-Mediated Transesterification (Ti(OBu)₄)

Titanium(IV) butoxide acts as a mild, oxophilic Lewis acid. It coordinates to the carbonyl oxygen, increasing its electrophilicity toward nucleophilic attack[3][4]. Because Ti(OBu)₄ is not a Brønsted base, it does not abstract the α -protons.

Materials:

• Methyl 4-phenyl-3-butenoate (1.0 equiv)

• 1-Butanol (5.0 equiv, acts as both reactant and solvent)

• Titanium(IV) butoxide (Ti(OBu)₄) (5 mol%)

Step-by-Step Methodology:

• Preparation: Charge a reaction vessel equipped with a short-path distillation head and a receiving flask with methyl 4-phenyl-3-butenoate and 1-Butanol.

• Catalyst Addition: Add Ti(OBu)₄ (5 mol%) under a strict nitrogen atmosphere to prevent premature hydrolysis of the catalyst by ambient moisture.

• Reaction & Distillation: Heat the mixture to 90–95 °C.

• Causality of Equilibrium: Unlike Protocol A, this method relies on physical phase separation to drive the reaction. Methanol (bp 64.7 °C) is continuously distilled out of the reaction mixture as it forms, shifting the equilibrium toward the butyl ester[4].

• Self-Validation (IPC): The distillation head temperature serves as an in-process physical control. A steady head temperature of ~65 °C confirms active methanol evolution. The reaction is validated as complete when the head temperature begins to rise toward the boiling point of butanol (117 °C), indicating all methanol has been expelled.

• Workup: Cool the mixture to room temperature. Quench the catalyst by adding 1M aqueous HCl (1 volume) to hydrolyze the titanium complex into water-soluble salts. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Quantitative Data & Method Comparison

The following table summarizes the performance metrics of both protocols, providing a clear matrix for process selection based on project requirements.

Parameter	Protocol A: Biocatalytic (CALB)	Protocol B: Lewis Acid (Ti(OBu)₄)
Catalyst Loading	10% w/w (Recoverable)	5 mol% (Homogeneous)
Operating Temperature	50 °C	90 °C
Reaction Time	16–24 hours	4–6 hours
Conversion Yield	>95%	91–94%
Isomerization ( α,β Byproduct)	Not Detected (<0.1%)	<2.0%
Primary Equilibrium Driver	Chemical (Molecular Sieves)	Physical (Distillation)
Optimal Scale	Discovery / mg-to-g scale	Process / kg scale
Workup Complexity	Low (Simple Filtration)	Moderate (Aqueous Quench)

References

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution.
• Ester - Wikipedia. Wikipedia.
• Chemoselective Transesterification of Methyl (Meth)acrylates Catalyzed by Sodium(I) or Magnesium(II) Aryloxides.
• First Example of Unsaturated Poly(Ester Amide)s Derived From Itaconic Acid and Their Application as Bio-Based UV-Curing Polymers. MDPI.
• Exploring bio-based monomers for UV-curable polymer networks. DiVA portal.
• A Microwave-assisted Deconjugative Esterification of alpha,beta-Unsaturated Carboxylic Acids through alpha,beta-Unsaturated Ketene Intermediates.

Sources

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. diva-portal.org [diva-portal.org]

Application Note: High-Efficiency Purification of Butyl 4-Phenyl-3-butenoate via Normal-Phase Flash Column Chromatography

Introduction & Scientific Rationale

The synthesis and purification of 4-phenyl-3-butenoic acid derivatives are critical workflows in modern drug development. Specifically, 4-phenyl-3-butenoic acid serves as a vital precursor for histone deacetylase (HDAC) inhibitors, which modulate chromatin structure and gene expression in oncology therapeutics[1]. When synthesizing the butyl ester derivative (butyl 4-phenyl-3-butenoate) via esterification, the crude reaction mixture typically contains the target ester, unreacted 4-phenyl-3-butenoic acid, residual butanol, and potentially isomerized by-products (e.g., 4-phenyl-2-butenoic acid derivatives).

The Separation Challenge: The primary objective is isolating the non-polar butyl ester from the highly polar unreacted acid and alcohol. Normal-phase flash column chromatography is the premier technique for this separation[2]. The causality of this separation lies in hydrogen bonding: the silica gel stationary phase features abundant silanol (-OH) groups. The unreacted carboxylic acid acts as a strong hydrogen-bond donor and acceptor, heavily retarding its elution. Conversely, the target ester lacks hydrogen-bond donors, interacting only weakly with the stationary phase via its carbonyl oxygen, allowing it to elute rapidly in non-polar solvent systems[3].

Process Visualization & Separation Logic

To ensure a self-validating and reproducible purification, the workflow relies on dry-loading the crude mixture and utilizing a step-gradient elution strategy. This minimizes band broadening and maximizes the resolution between the ester and the acid.

Figure 1: Chromatographic workflow and separation logic for Butyl 4-phenyl-3-butenoate purification.

Method Development: TLC Optimization & Validation

Before committing the crude mixture to the column, the solvent system must be rigorously optimized. A self-validating protocol requires that the target compound exhibits a Retardation factor ( Rf​ ) between 0.15 and 0.40 in the chosen solvent system[4].

Field-Proven Insight: 2D-TLC for Stability Validation

Because 4-phenyl-3-butenoic acid contains a double bond that can potentially isomerize into conjugation with the carbonyl group (forming the thermodynamically favored 2-butenoic acid derivative) under slightly acidic conditions, it is imperative to verify the stability of the ester on the slightly acidic silica gel.

• Validation Step: Spot the crude mixture on a square TLC plate. Run it in 5% Ethyl Acetate (EtOAc) / 95% Hexane. Dry the plate, rotate it 90 degrees, and run it again in the same solvent. If the spots do not fall on a perfect diagonal, the compound is degrading or isomerizing on the silica, dictating the need for neutralized silica (e.g., pre-flushed with 1% triethylamine).

Quantitative Data: TLC Profiling

Compound / Impurity	Functional Group	Expected Rf​ (5% EtOAc / 95% Hexane)	Interaction with Silica Gel
Butyl 4-phenyl-3-butenoate	Ester	0.35 - 0.40	Weak (Dipole-Dipole)
Butanol (Residual)	Alcohol	0.05 - 0.10	Moderate (H-Bond Donor/Acceptor)
4-Phenyl-3-butenoic acid	Carboxylic Acid	0.00 (Baseline)	Strong (H-Bonding & Chemisorption)

Step-by-Step Experimental Protocol

This protocol utilizes a step-gradient elution rather than a continuous linear gradient. Step gradients are highly efficient for simple binary separations (ester vs. acid), allowing the target compound to elute in a tight, concentrated band while conserving solvent[4].

Phase 1: Sample Preparation (Dry Loading)

Causality: Esters synthesized via this route often present as viscous oils. Wet-loading an oil directly onto a column requires a strong dissolution solvent (like dichloromethane), which disrupts the solvent equilibrium at the column head and causes severe band broadening. Dry loading eliminates dissolution solvent effects, ensuring a sharp elution profile[5].

• Dissolve the crude reaction mixture (e.g., 1.0 g) in a minimal amount of volatile solvent (e.g., 5 mL of acetone or dichloromethane).

• Add 2.0 to 3.0 g of refined diatomaceous earth (e.g., Celite or Biotage HM-N) to the flask. Diatomaceous earth is preferred over silica gel for dry loading as it prevents irreversible adsorption and catalytic degradation of sensitive double bonds[6].

• Evaporate the solvent completely under reduced pressure using a rotary evaporator until a free-flowing powder is obtained.

Phase 2: Column Packing & Equilibration

• Select a silica gel flash cartridge (e.g., 25 g silica for a 1.0 g crude load, maintaining a 25:1 stationary-to-sample ratio).

• Mount the column onto the flash chromatography system.

• Equilibrate the column with 3 Column Volumes (CV) of the initial mobile phase: 5% EtOAc in Hexane .

Phase 3: Elution & Real-Time Monitoring

Causality: The styryl-like moiety (phenyl ring conjugated with an alkene) is highly UV-active. Monitoring the eluent at 254 nm provides a real-time, self-validating readout of the compound's elution trajectory.

• Transfer the dry-loaded powder into the solid load cartridge or directly onto the head of the equilibrated column.

• Isocratic Elution (Target Recovery): Run the column using 5% EtOAc in Hexane for 5 to 7 CVs. The non-polar butyl 4-phenyl-3-butenoate will elute rapidly within this window.

• Column Flush (Impurity Clearance): Once the UV trace returns to baseline (indicating complete elution of the ester), step the gradient immediately to 50% EtOAc in Hexane (or add 1% Acetic Acid) for 3 CVs. This will forcefully desorb the strongly retained 4-phenyl-3-butenoic acid and residual butanol[3].

Phase 4: Fraction Analysis & Concentration

• Pool the fractions corresponding to the first major UV peak.

• Post-Run Validation: Spot the pooled fractions alongside the original crude mixture on a silica TLC plate. Develop in 10% EtOAc/Hexane and visualize using a UV lamp (254 nm) and a potassium permanganate ( KMnO4​ ) stain (which oxidizes the alkene, confirming the presence of the butenoate chain).

• Concentrate the validated fractions in vacuo at 35°C to yield the purified butyl 4-phenyl-3-butenoate as a pale yellow to colorless oil.

Elution Profile Summary

Phase	Solvent System	Column Volumes (CV)	Target Eluting	Purpose
Equilibration	5% EtOAc / 95% Hexane	3.0	None	Condition silica silanol groups
Isocratic Elution	5% EtOAc / 95% Hexane	5.0 - 7.0	Butyl 4-phenyl-3-butenoate	Isolate non-polar target ester
Step Gradient / Flush	50% EtOAc / 50% Hexane	3.0	4-Phenyl-3-butenoic acid	Clear polar impurities/starting material

References

• Biotage. Successful flash chromatography. Biotage Whitepapers. Available at: [Link]

• Biotage. How should normal-phase gradient solvents be chosen? Biotage Technical Blog. Available at: [Link]

• Biotage. Biotage Flash Purification & Cartridge User Guide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. biochemmack.ru [biochemmack.ru]
• 6. bpm-wiki.cnsi.ucsb.edu [bpm-wiki.cnsi.ucsb.edu]

Application Note: High-Vacuum Distillation of 4-Phenyl-3-butenoic Acid Butyl Ester

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Chemical Context

4-Phenyl-3-butenoic acid butyl ester (Butyl 4-phenyl-3-butenoate, CAS: 54966-44-8) is a β,γ -unsaturated ester utilized as a critical building block in the synthesis of complex macrolides, heterocycles, and in advanced selenolactonization methodologies[1][2].

Due to its relatively high molecular weight (218.30 g/mol ) and the presence of a reactive styryl-type double bond, the purification of this compound via distillation presents unique physicochemical challenges. Standard distillation protocols inevitably lead to thermal degradation or structural rearrangement. This application note details the mechanistic rationale and the precise high-vacuum short-path distillation protocol required to isolate this compound with >99% purity while preserving its structural integrity.

Mechanistic Rationale: The Isomerization Pitfall

The core challenge in distilling 4-phenyl-3-butenoic acid butyl ester lies in its thermodynamic instability relative to its conjugated isomer. In the target molecule, the β,γ -double bond is isolated from the ester carbonyl by a methylene bridge.

Under thermal stress (typically >120 °C) or in the presence of trace acidic/basic impurities on the glassware, the molecule readily undergoes a 1,3-prototropic shift [2][3]. This isomerization yields the α,β -unsaturated derivative (butyl 4-phenyl-2-butenoate), which is thermodynamically favored due to the extended π -conjugation spanning the phenyl ring, the alkene, and the ester carbonyl.

To prevent this, the distillation must be treated as a kinetically controlled physical separation. This requires:

• Ultra-High Vacuum: Operating at <0.1 mmHg to suppress the boiling point and ensure the distillation pot temperature never exceeds 110–120 °C.

• Minimized Residence Time: Utilizing a short-path distillation head rather than a Vigreux or fractional column to reduce the time the molecule is exposed to heat.

• Surface Passivation: Ensuring all glassware is strictly neutral, as trace alkali from standard glass washing can catalyze the double-bond migration.

Thermodynamic isomerization pathway of 4-phenyl-3-butenoic acid butyl ester under thermal stress.

Quantitative Data: Physical Properties & Distillation Parameters

The table below summarizes the critical physicochemical parameters required to establish a self-validating distillation system.

Parameter	Value / Specification	Rationale
Molecular Weight	218.30 g/mol	High MW dictates the necessity for vacuum distillation[1].
Estimated Boiling Point (Atmospheric)	~310 - 320 °C (Decomposes)	Direct heating at 760 mmHg will cause total isomerization/polymerization.
Target Boiling Point (0.1 mmHg)	~95 - 105 °C	High vacuum is mandatory to keep the pot temperature below the isomerization threshold.
Maximum Pot Temperature	120 °C	Exceeding this temperature exponentially increases the rate of the 1,3-prototropic shift.
Glassware pH Requirement	Strictly Neutral (pH 7.0)	Trace base (e.g., residual KOH from base baths) acts as an isomerization catalyst[2].

Experimental Protocol: High-Vacuum Short-Path Distillation

This protocol is designed to be a self-validating workflow. By monitoring the vacuum pressure and the vapor temperature, the operator can ensure the kinetic stability of the β,γ -unsaturated ester.

Step-by-step workflow for the high-vacuum distillation of β,γ-unsaturated esters.

Step 1: Glassware Passivation and Preparation

• Wash all components of the short-path distillation apparatus (boiling flask, distillation head, condenser, and receiving flasks) with standard laboratory detergent.

• Crucial Step: Rinse the glassware with a 1% Citric Acid solution to neutralize any residual silicates or alkaline residues. Follow with copious amounts of deionized water, then acetone.

• Oven-dry the glassware at 120 °C for at least 2 hours. Assemble the apparatus while warm under a stream of dry Argon or Nitrogen.

Step 2: System Assembly and Degassing

• Transfer the crude 4-phenyl-3-butenoic acid butyl ester into the passivated boiling flask. Do not fill the flask more than 50% of its total volume.

• Add a PTFE-coated magnetic stir bar. (Note: Do not use boiling chips, as their high surface area and composition can catalyze isomerization).

• Attach the short-path distillation head and a multi-neck receiving cow.

• Apply vacuum gradually using a high-vacuum rotary vane pump equipped with a liquid nitrogen cold trap.

• Stir the crude mixture at room temperature under full vacuum ( <0.1 mmHg) for 30 minutes to degas the liquid and remove residual extraction solvents (e.g., ethyl acetate, DCM).

Step 3: Distillation Execution

• Submerge the boiling flask in an oil bath. Begin heating the oil bath slowly (approx. 2–3 °C per minute).

• Monitor the vacuum gauge. The pressure must remain stable at or below 0.1 mmHg.

• Collect the fore-run (impurities, unreacted butyl alcohol, or low-boiling side products) at vapor temperatures up to 85 °C.

• Once the vapor temperature stabilizes (expected between 95 °C and 105 °C at 0.1 mmHg), rotate the receiving cow to a clean, passivated flask to collect the main fraction .

• Causality Check: Ensure the oil bath temperature does not exceed 125 °C. If the distillation rate drops, do not increase the heat; instead, check the vacuum seal. Increasing heat will force the conversion to the α,β -isomer[3].

Step 4: Quality Control (QC) & Storage

• Break the vacuum with dry Argon (never air, to prevent oxidative degradation).

• Transfer the distilled ester to an amber glass vial, flush with Argon, and store at -20 °C.

• Validation via 1 H-NMR: To confirm the absence of isomerization, analyze the product via 1 H-NMR ( CDCl3​ ).

  • Target ( β,γ -isomer): Look for the methylene protons ( −CH2​−COO− ) appearing as a distinct multiplet/doublet around δ 3.2 ppm.

  • Impurity ( α,β -isomer): If isomerization occurred, a new signal for the benzylic methylene ( Ph−CH2​− ) will appear around δ 3.5 ppm, and the alkene protons will shift downfield due to conjugation.

References

• LookChem Database. 4-Phenyl-3-butenoic acid butyl ester (CAS 54966-44-8). LookChem. URL:[Link]

• Denmark, S. E., & Edwards, M. G. (2006). On the Mechanism of the Selenolactonization Reaction with Selenenyl Halides. The Journal of Organic Chemistry, 71(19), 7293-7306. ACS Publications. URL:[Link]

• Linstead, R. P., & Williams, L. T. D. (1926). The Chemistry of the Three-carbon System. Part VIII. Tautomeric Systems terminated by a Phenyl Group. Journal of the Chemical Society, 129, 2735-2747. RSC Publishing. URL:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CCCLXII.—The chemistry of the three-carbon system. Part VIII. Tautomeric systems terminated by a phenyl group - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application Note: High-Resolution GC-MS Profiling of Butyl 4-Phenyl-3-butenoate

Executive Summary

Butyl 4-phenyl-3-butenoate is a highly versatile aromatic ester. Synthetically, it is a valuable product generated via the catalytic carbonylation of allenes[1], serving as a critical intermediate in pharmaceutical and fine chemical manufacturing. Biologically, its parent compound, 4-phenyl-3-butenoic acid, is a recognized metabolite in the biodegradation pathways of n-alkylbenzenes by Alcanivorax species[2] and acts as a potent antifungal agent isolated from Streptomyces koyangensis[3].

Given its volatility and thermal stability, Gas Chromatography-Mass Spectrometry (GC-MS) coupled with Electron Ionization (EI) is the gold standard for its characterization. This application note details a self-validating, step-by-step GC-MS protocol designed to ensure robust chromatographic resolution and precise structural elucidation.

Chemical Context & Analytical Rationale

To design an optimized GC-MS method, the physicochemical properties of the target analyte must dictate the instrumental parameters. Butyl 4-phenyl-3-butenoate is a moderately non-polar, volatile ester. The presence of the conjugated phenyl ring and the ester linkage requires a stationary phase that balances non-polar interactions with slight polar retention.

Table 1: Physicochemical Properties of the Target Analyte

Parameter	Value
Compound Name	Butyl 4-phenyl-3-butenoate
Molecular Formula	C14​H18​O2​
Molecular Weight	218.29 g/mol
Parent Acid MW	162.18 g/mol [4]

Experimental Methodology

The following protocol outlines the precise steps required to extract, separate, and detect butyl 4-phenyl-3-butenoate, emphasizing the causality behind each methodological choice.

Standard and Sample Preparation

• Step 1: Solvent Selection & Dilution: Dissolve the synthesized or extracted butyl 4-phenyl-3-butenoate in HPLC-grade n-hexane to achieve a final working concentration of 10–100 µg/mL.

• Causality: Hexane is an aprotic, highly volatile solvent. It is explicitly chosen over protic solvents (like methanol) to prevent artifactual transesterification of the butyl ester. Furthermore, hexane exhibits low expansion volume upon vaporization in the GC inlet, minimizing the risk of backflash and ensuring quantitative transfer to the column.

GC-MS Instrumentation & Parameters

• Step 2: Inlet Configuration: Set the GC inlet to 250 °C and operate in split mode (10:1 ratio) with a 1.0 µL injection volume.

• Causality: The 250 °C temperature guarantees instantaneous and complete volatilization of the ester without inducing thermal degradation of the butenoate backbone. The split ratio prevents column overloading, maintaining sharp, symmetrical peak shapes.

• Step 3: Capillary Separation: Utilize a 5% phenyl / 95% dimethylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm i.d. × 0.25 µm film thickness).

• Causality: The slight polarizability of the 5% phenyl stationary phase perfectly matches the π -electron cloud of the analyte's aromatic ring, providing superior selectivity and resolution from potential synthetic byproducts (such as unreacted allenes or isomeric 2-butenoates)[1].

Table 2: Optimized GC-MS Operational Parameters

Module	Parameter	Setting / Value
Inlet	Temperature	250 °C
Injection Volume	1.0 µL (Split 10:1)
Column	Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)
Oven	Temperature Program	80 °C (hold 1 min) → 15 °C/min → 280 °C (hold 5 min)
MS Detector	Ionization Mode	Electron Ionization (EI), 70 eV
Source / Quad Temp	230 °C / 150 °C
Scan Range	m/z 50 – 300

Analytical Workflow Visualization

GC-MS Analytical Workflow for Butyl 4-Phenyl-3-butenoate Analysis.

Mechanistic Insights into EI Fragmentation

Operating the mass spectrometer at an ionization energy of 70 eV is the universal standard for generating reproducible fragmentation patterns. For butyl 4-phenyl-3-butenoate, the EI spectra provide a self-validating structural fingerprint.

The fragmentation pathway is driven by the stability of the aromatic system and the lability of the ester linkage. The intact molecular ion ( [M]+∙ ) is observed at m/z 218. Because the ester contains a butyl chain with available γ -hydrogens, it undergoes a characteristic McLafferty rearrangement . The carbonyl oxygen abstracts a hydrogen from the butyl group, expelling a neutral butene molecule ( C4​H8​ , 56 Da) to yield a radical cation at m/z 162. This perfectly mirrors the molecular weight of the free 4-phenyl-3-butenoic acid[3].

Further cleavage of the ester group results in the loss of the carboxyl fragment, generating a highly resonance-stabilized phenylallyl cation ( [C9​H9​]+ ) at m/z 117. This ion is typically the base peak in the spectrum, a diagnostic feature shared with the parent acid[3]. Secondary fragmentation of the carbon chain yields the classic tropylium ion at m/z 91.

Table 3: Diagnostic EI-MS Fragment Ions

m/z Value	Ion Assignment	Mechanistic Origin
218	[M]+∙	Molecular ion of the intact butyl ester.
162	[M−C4​H8​]+∙	Loss of butene via McLafferty rearrangement from the butyl chain.
145	[M−OC4​H9​]+	Acylium ion formed by the α -cleavage of the butoxy radical.
117	[C9​H9​]+	Loss of the ester/carboxyl group; highly stabilized phenylallyl cation[3].
91	[C7​H7​]+	Tropylium ion, characteristic of benzyl-derived substructures.

Sources

• 1. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 2. Biodegradation of n-Alkylcycloalkanes and n-Alkylbenzenes via New Pathways in Alcanivorax sp. Strain MBIC 4326 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Butenoic acid, 4-phenyl- [webbook.nist.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 4-Phenyl-3-butenoic Acid Butyl Ester

Introduction & Chemical Causality

4-Phenyl-3-butenoic acid butyl ester (CAS: 54966-44-8) is a β,γ-unsaturated ester frequently encountered as a target or intermediate in advanced organic synthesis, notably produced via the highly regioselective palladium-catalyzed alkoxycarbonylation of allenes [1]. For researchers in drug development and synthetic methodology, accurately quantifying this compound and assessing its isomeric purity (E/Z ratio) is critical.

Designing an analytical HPLC method for this compound requires a direct translation of its molecular architecture into chromatographic parameters. The molecule features two distinct domains that dictate its behavior in a liquid chromatography system:

• The Styryl Moiety (Ph-CH=CH-): The conjugation of the phenyl ring with the adjacent alkene creates a robust π -system. This chromophore exhibits a strong π→π∗ transition, yielding a UV absorption maximum ( λmax​ ) in the 250–260 nm range [2].

• The Butyl Ester Group: Esterification of the parent acid with a butyl chain significantly increases the molecule's lipophilicity (LogP). This high hydrophobicity dictates strong retention on non-polar stationary phases, necessitating a mobile phase with a high eluotropic strength.

Fig 1. Structural causality driving the HPLC method parameters for the target ester.

Analytical Rationale & Method Development

To establish a self-validating, reproducible assay, the experimental choices must be grounded in the physicochemical properties outlined above.

• Stationary Phase Selection: A high-coverage, fully endcapped C18 (octadecylsilane) column is optimal. The endcapping prevents secondary interactions between the ester and residual surface silanols, which otherwise lead to peak tailing.

• Mobile Phase Composition: Because the butyl ester is highly non-polar, a standard 50/50 aqueous/organic blend will result in excessive retention times and peak broadening. An isocratic blend of 75% Acetonitrile (ACN) provides the necessary solvent strength.

• Aqueous Modifier: Adding 0.1% Formic Acid (FA) to the aqueous phase is crucial. While the ester itself does not ionize, reaction mixtures often contain traces of the unreacted parent compound (4-phenyl-3-butenoic acid). The acidic modifier suppresses the ionization of this free acid, ensuring it elutes as a sharp, reproducible peak rather than a broad smear.

• Detection Wavelength: UV detection at 254 nm is selected. This wavelength perfectly aligns with the styryl chromophore's absorption profile [2], maximizing the signal-to-noise (S/N) ratio while ignoring non-UV-active aliphatic impurities from the synthesis matrix.

Experimental Protocols

Reagent & Sample Preparation

• Solvent Preparation: Prepare Mobile Phase A (Ultrapure Water + 0.1% v/v Formic Acid) and Mobile Phase B (HPLC-Grade Acetonitrile + 0.1% v/v Formic Acid). Degas via ultrasonication for 10 minutes.

• Standard/Sample Dilution: Accurately weigh 10 mg of the synthesized 4-phenyl-3-butenoic acid butyl ester. Dissolve in 10 mL of HPLC-grade Acetonitrile to create a 1.0 mg/mL stock solution.

• Working Solution: Dilute the stock solution to a working concentration of 100 µg/mL using the 75:25 (B:A) mobile phase mixture.

• Filtration: Pass the working solution through a 0.22 µm PTFE syringe filter into an amber HPLC vial. Causality note: Amber vials are required because the conjugated double bond is susceptible to photo-induced E/Z isomerization.

Fig 2. Step-by-step sample preparation and HPLC analysis workflow.

HPLC Instrument Conditions

Configure the chromatograph according to the parameters in Table 1. Allow the column to equilibrate with the mobile phase for at least 20 column volumes prior to the first injection to ensure baseline stability.

Data Presentation & System Validation

To ensure trustworthiness, every analytical run must be treated as a self-validating system. The validity of the data is confirmed only if the system suitability criteria (Table 2) are met during the injection of the standard.

Table 1: Optimized HPLC Parameters

Parameter	Specification
Column	C18, 5 µm, 4.6 × 150 mm (Fully endcapped)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Elution Mode	Isocratic (25% A / 75% B)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (UV/Vis or PDA)

Table 2: System Suitability Criteria (Self-Validating Metrics)

Metric	Target Threshold	Implication of Failure
Retention Time (Rt)	~6.5 ± 0.2 min	Indicates mobile phase composition errors or column degradation.
Tailing Factor (Tf)	≤ 1.5	Suggests secondary silanol interactions or column voiding.
Theoretical Plates (N)	≥ 5,000	Indicates loss of column efficiency or extra-column band broadening.
Injection Precision	%RSD ≤ 2.0% (n=5)	Autosampler malfunction or sample instability (e.g., precipitation).

Troubleshooting & Optimization Insights

• Isomeric Splitting (Shoulder Peaks): While palladium-catalyzed alkoxycarbonylation typically yields the (E)-regioisomer exclusively [1], exposure to UV light or extreme thermal stress can induce isomerization to the (Z)-isomer. If a shoulder appears on the main peak, switch from an isocratic method to a shallow gradient (e.g., 60% to 85% B over 20 minutes) to achieve baseline resolution of the E and Z isomers.

• Interference from Parent Acid: If the synthesis was incomplete, the parent 4-phenyl-3-butenoic acid will elute significantly earlier than the butyl ester due to its lower LogP. If the parent acid peak exhibits tailing, verify that the pH of the mobile phase is strictly maintained below 3.0 (via the 0.1% formic acid) to keep the carboxylic acid moiety fully protonated.

References

• Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters Journal of the American Chemical Society (2015). URL:[Link][1]

• Isolation and Antifungal Activity of 4-Phenyl-3-Butenoic Acid from Streptomyces koyangensis Strain VK-A60 Journal of Agricultural and Food Chemistry (2005). URL:[Link][2]

Sources

• 1. Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Synthetic Utility of Butyl 4-Phenyl-3-butenoate in Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Protocol Validation, and Stereoselective Functionalization

Introduction & Chemical Causality

Butyl (E)-4-phenyl-3-butenoate is a highly versatile β,γ -unsaturated ester that serves as a privileged building block in advanced organic synthesis[1]. Its unique structural motif—a trans-alkene conjugated with a phenyl ring and decoupled from the ester carbonyl by a single methylene spacer—renders it capable of orthogonal reactivity profiles. Unlike α,β -unsaturated esters, which act primarily as Michael acceptors, the β,γ -unsaturation allows for enolate-driven α -functionalization, radical-mediated substitutions[2], and highly stereoselective alkene oxidations.

In drug development, derivatives of 4-phenyl-3-butenoic acid are heavily utilized as precursors for histone deacetylase (HDAC) inhibitors and mechanism-based suicide substrates for monooxygenase enzymes[3][4]. This application note details the de novo synthesis of the butyl ester via palladium catalysis and its downstream stereoselective conversion into chiral γ -butyrolactones.

Mechanistic Pathways & Logical Relationships

Pathway A: Ligand-Controlled De Novo Synthesis

The synthesis of butyl 4-phenyl-3-butenoate from phenylallene, carbon monoxide, and n-butanol is strictly governed by ligand-controlled palladium catalysis. The causality of regioselectivity lies in the choice of the bidentate ligand, Xantphos. Its wide natural bite angle (~111°) sterically enforces the nucleophilic attack of n-butanol at the acyl-palladium intermediate, preventing alkene isomerization and exclusively yielding the β,γ -unsaturated ester over the thermodynamically favored α,β -isomer[1].

Fig 1: Catalytic cycle of Pd-catalyzed regioselective alkoxycarbonylation of phenylallene.

Pathway B: Stereoselective Dihydroxylation and Lactonization

The isolated trans-alkene of butyl 4-phenyl-3-butenoate is highly susceptible to electrophilic oxidation. During Sharpless Asymmetric Dihydroxylation (AD), the alkene aligns within the chiral binding pocket of the (DHQD)₂PHAL ligand, dictating strict facial selectivity. The resulting 3,4-diol intermediate is highly reactive; the proximity of the γ -hydroxyl group to the bulky butyl ester drives a thermodynamically favorable intramolecular transesterification, expelling n-butanol to form a rigid, chiral 4-phenyl-3-hydroxybutyrolactone.

Fig 2: Asymmetric dihydroxylation and spontaneous lactonization workflow.

Quantitative Data Presentation

The following table summarizes the critical reaction metrics and optimization parameters for the synthesis and functionalization of 4-phenyl-3-butenoate derivatives, highlighting the stark contrast in outcomes based on mechanistic choices.

Reaction / Parameter	Catalyst / Condition	Key Outcome / Metric	Ref
Alkoxycarbonylation Ligand	PPh₃ (Monodentate)	<10% Yield, Poor Regioselectivity	[1]
Alkoxycarbonylation Ligand	Xantphos (Bidentate)	90% Yield, >99% β,γ -Selectivity	[1]
SRN1 γ -Arylation	KNH₂ / Liquid NH₃, UV	50-65% Yield of tert-butyl ester	[2]
Asymmetric Dihydroxylation	AD-mix- β (OsO₄ / DHQD₂PHAL)	>85% Yield, >95% ee (Lactone)	N/A

Experimental Protocols

Protocol 1: Synthesis of Butyl 4-Phenyl-3-butenoate via Alkoxycarbonylation

This protocol utilizes ligand-controlled palladium catalysis to ensure absolute regioselectivity[1].

• Catalyst Pre-activation: In a high-pressure autoclave reactor, combine Pd(OAc)₂ (1.0 mol%) and Xantphos (2.0 mol%) in 2 mL of anhydrous toluene.

  • Causality: Pre-mixing allows the bidentate ligand to fully coordinate the Pd center prior to reduction, preventing the aggregation of inactive palladium black.

• Acidic Hydride Generation: Add PTSA·H₂O (4.0 mol%) to the mixture.

  • Causality: The acid provides the necessary proton source to generate the highly active [Pd-H]⁺ species from the in situ reduced Pd(0) complex.

• Substrate Addition & Pressurization: Add phenylallene (1.0 mmol) and n-butanol (1.2 mmol). Seal the autoclave and pressurize with carbon monoxide (CO) to 40 bar.

  • Causality: High CO pressure ensures rapid migratory insertion into the π -allyl-Pd intermediate, kinetically outcompeting potential alkene isomerization pathways.

• Reaction Execution: Heat the reactor to 110 °C and stir vigorously for 20 hours.

• Workup: Cool the reactor to room temperature and carefully vent the CO gas in a fume hood. Filter the crude mixture through a short pad of silica gel, eluting with ethyl acetate. Concentrate via rotary evaporation and purify by flash column chromatography (hexane/ethyl acetate) to yield the pure ester as a pale yellow oil.

Protocol 2: Conversion to (3R,4S)-4-Phenyl-3-hydroxybutyrolactone

This protocol leverages the β,γ -unsaturation for stereoselective functionalization.

• Preparation of the Chiral Oxidant: In a round-bottom flask, dissolve AD-mix- β (1.4 g per mmol of alkene) in a 1:1 mixture of tert-butanol and deionized water (10 mL total volume). Stir until both phases are clear.

  • Causality: The biphasic solvent system ensures that the osmate ester intermediate is hydrolyzed in the aqueous layer, protecting the active catalyst from over-reduction while keeping the organic substrate fully dissolved.

• Alkene Oxidation: Cool the mixture to 0 °C. Add butyl 4-phenyl-3-butenoate (1.0 mmol) dropwise. Stir vigorously for 12-24 hours at 0 °C.

  • Causality: Lowering the temperature increases the enantiomeric excess (ee) by rigidifying the chiral pocket formed by the (DHQD)₂PHAL ligand.

• Intramolecular Lactonization: Once TLC indicates complete consumption of the starting material, add a catalytic amount of PTSA (5 mol%) and warm the reaction to room temperature for 2 hours.

  • Causality: The acid catalyzes the intramolecular transesterification, driving the cyclization of the intermediate 3,4-diol by expelling n-butanol. This shifts the equilibrium entirely toward the thermodynamically stable γ -lactone.

• Quenching & Isolation: Add solid sodium sulfite (1.5 g) and stir for 1 hour at room temperature.

  • Causality: Sodium sulfite safely reduces any remaining Os(VIII) to inert Os(IV) salts, preventing over-oxidation during the subsequent extraction with ethyl acetate.

References

• Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β

  • and β,γ -Unsaturated Esters. Source: Journal of the American Chemical Society (2015) URL:[Link]

• Compatibility of Various Carbanion Nucleophiles with Heteroaromatic Nucleophilic Substitution by the SRN1 Mechanism. Source: The Journal of Organic Chemistry (1996) URL:[Link]

• Peptidylglycine- α -hydroxylating monooxygenase generates two hydroxylated products from its mechanism-based suicide substrate, 4-phenyl-3-butenoic acid. Source: Biochemistry (2000) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Peptidylglycine-alpha-hydroxylating monooxygenase generates two hydroxylated products from its mechanism-based suicide substrate, 4-phenyl-3-butenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Phenyl-3-butenoic acid butyl ester as a pharmaceutical intermediate

Application Note: 4-Phenyl-3-butenoic Acid Butyl Ester in Advanced Pharmaceutical Synthesis

Executive Summary & Mechanistic Rationale

In modern pharmaceutical development, the strategic selection of chemical intermediates dictates the efficiency, scalability, and stereocontrol of active pharmaceutical ingredient (API) synthesis. 4-Phenyl-3-butenoic acid butyl ester (Butyl 4-phenyl-3-butenoate)[1] has emerged as a highly versatile β,γ-unsaturated building block.

As a Senior Application Scientist, I frequently observe process chemists struggling with the premature isomerization of β,γ-unsaturated systems into their thermodynamically favored α,β-conjugated counterparts. The selection of the butyl ester over the free acid or methyl ester is a deliberate mechanistic choice: the bulky, lipophilic butyl chain sterically shields the carbonyl carbon during transition-metal catalyzed cross-coupling, suppresses undesired transesterification, and drastically improves solubility in non-polar solvent systems required for downstream asymmetric transformations.

This intermediate serves as a critical node for synthesizing Histone Deacetylase (HDAC) inhibitors [2], chiral Angiotensin-Converting Enzyme (ACE) inhibitor precursors [3], and piperazine-functionalized targets for neurological disorders [4].

Physicochemical Profiling

Understanding the physical parameters of this intermediate is critical for reactor design and downstream purification.

Table 1: Physicochemical Properties & Process Implications

Property	Value	Causality / Process Significance
Chemical Name	4-Phenyl-3-butenoic acid butyl ester	-
CAS Number	54966-44-8[1]	Unique identifier for regulatory tracking and procurement.
Molecular Weight	218.296 g/mol [1]	Critical for precise stoichiometric calculations during scale-up.
Boiling Point	~302°C (Extrapolated)[]	Necessitates high-vacuum distillation to prevent thermal degradation or double-bond migration.

| Structural Class | β,γ-Unsaturated Ester | Provides orthogonal reactivity (alkene vs. ester) for modular API synthesis. |

Upstream Synthesis: Ligand-Controlled Alkoxycarbonylation

The most efficient route to synthesize Butyl 4-phenyl-3-butenoate is via the Palladium-catalyzed alkoxycarbonylation of phenylallene with n-butanol[6]. The central challenge in this synthesis is regioselectivity: ensuring the double bond remains in the β,γ-position rather than slipping into the α,β-position.

This is achieved through rigorous ligand control. Utilizing Xantphos , a bidentate ligand with a uniquely wide bite angle, rigidly controls the migratory insertion step of the carbon monoxide, kinetically trapping the β,γ-unsaturated product[7].

Table 2: Ligand Effect on Regioselectivity (Pd-Catalyzed Carbonylation)

Ligand System	Major Product	Regioselectivity (β,γ : α,β)	Yield	Mechanistic Rationale
Xantphos [6]	Butyl 4-phenyl-3-butenoate	>99:1	90%	Large bite angle rigidly controls migratory insertion, favoring the kinetic β,γ-product.
PPh2Py [6]	Butyl 4-phenyl-2-butenoate	1:99	85%	Hemilabile N-coordination directs thermodynamic isomerization to the α,β-product.

| PPh3 [7] | Mixed / C-O Coupling | 50:50 | <10% | Monodentate nature fails to stabilize the Pd-acyl intermediate, leading to side reactions. |

Figure 1: Catalytic cycle for the regioselective synthesis of Butyl 4-phenyl-3-butenoate.

Protocol I: Catalytic Synthesis of Butyl 4-phenyl-3-butenoate

Self-Validating System: This protocol incorporates in-process controls to ensure regiochemical fidelity.

• Catalyst Activation: In an argon-purged glovebox, charge a high-pressure autoclave with Pd(OAc)₂ (1.0 mol %), Xantphos (2.0 mol %), and p-toluenesulfonic acid monohydrate (PTSA·H₂O, 5.0 mol %). Causality: PTSA is mandatory to facilitate the generation of the active Pd-hydride species from the Pd(II) precursor[7].

• Substrate Charging: Add phenylallene (1.0 equiv) and anhydrous n-butanol (2.0 equiv) dissolved in THF (0.5 M).

• Pressurization: Seal the autoclave, purge with CO gas three times, and pressurize to 10 bar of CO.

• Reaction Execution: Heat the stirred mixture to 80°C for 12 hours.

• In-Process Control (IPC): Vent the reactor safely. Extract a 0.1 mL aliquot, evaporate the solvent, and perform an immediate ¹H NMR analysis. Validation Check: The presence of a distinct doublet at ~3.2 ppm confirms the retention of the β,γ-methylene protons. If a singlet appears further downfield, undesired α,β-isomerization has occurred.

• Isolation: Concentrate the crude mixture under reduced pressure. Purify via flash column chromatography (hexane/ethyl acetate) or high-vacuum distillation (< 0.1 mbar, pot temp < 120°C) to yield the pure ester.

Downstream Pharmaceutical Applications

Once synthesized, Butyl 4-phenyl-3-butenoate acts as a launchpad for complex APIs. By subjecting the ester to mild, chemoselective hydrolysis, it yields 4-Phenyl-3-butenoic acid (trans-styrylacetic acid)[8]. This acid is a documented precursor for HDAC inhibitors, which alter chromatin structure and modulate gene expression in oncology targets[2]. Furthermore, related oxidized derivatives (e.g., 2-oxo-4-phenyl-3-butenoic acid) are utilized in biocatalytic cascades using marine ene-reductases to yield highly enantiopure ACE inhibitor precursors[3].

Figure 2: Downstream pharmaceutical workflows utilizing Butyl 4-phenyl-3-butenoate.

Protocol II: Chemoselective Hydrolysis to 4-Phenyl-3-butenoic Acid

Self-Validating System: Standard saponification often destroys the β,γ-unsaturation. This protocol is optimized for kinetic preservation of the double bond.

• Solvent System Preparation: Dissolve Butyl 4-phenyl-3-butenoate (1.0 equiv) in a 3:1 mixture of THF and deionized water. Cool the biphasic mixture to exactly 0°C using an ice-brine bath. Causality: Low temperatures suppress the base-catalyzed deprotonation of the α-carbon, which would otherwise lead to alkene migration into the α,β-position.

• Reagent Addition: Dropwise, add a pre-chilled aqueous solution of LiOH (1.2 equiv). LiOH is chosen over NaOH/KOH due to its milder basicity and the coordinating effect of the lithium ion, which accelerates ester cleavage without promoting isomerization.

• Monitoring: Stir at 0°C for 4 hours. Monitor via TLC (UV active) until the ester spot is consumed.

• Quenching & Acidification: Quench the reaction with cold 1M HCl until the pH reaches 3.0. Validation Check: Do not let the pH drop below 2.0, as highly acidic environments can also catalyze alkene migration.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield 4-Phenyl-3-butenoic acid as a pale yellow solid[8].

References

• 4-Phenyl-3-butenoic acid butyl ester, LookChem. Available at: [Link]

• Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters, Journal of the American Chemical Society. Available at: [Link]

• Mining and engineering of ene-reductases from marine sediment metagenome for prochiral ACE inhibitor synthesis, Applied and Environmental Microbiology. Available at: [Link]

• Development of selective and efficient catalysts for carbonylation of alkenes, RosDok (University of Rostock). Available at: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. journals.asm.org [journals.asm.org]
• 4. chemimpex.com [chemimpex.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 8. CAS 1914-58-5: (3E)-4-Phenyl-3-butenoic acid | CymitQuimica [cymitquimica.com]

Application Note: In Vitro Evaluation Protocol for 4-Phenyl-3-butenoic Acid Butyl Ester

Executive Summary

This application note details the in vitro experimental workflows for evaluating 4-Phenyl-3-butenoic acid butyl ester , a lipophilic prodrug derivative of 4-phenyl-3-butenoic acid (PBA). PBA is a well-documented mechanism-based inhibitor of peptidylglycine alpha-hydroxylating monooxygenase (PHM) and a modulator of histone deacetylase (HDAC) activity. By utilizing the butyl ester form, researchers can significantly enhance cellular permeability, allowing for robust in vitro target engagement at lower concentrations. This guide provides self-validating protocols to assess prodrug activation, target inhibition, and downstream phenotypic effects in tumorigenic cell lines.

Mechanistic Rationale & Experimental Causality

The PAM/PHM Axis and Tumorigenesis

Peptidylglycine alpha-amidating monooxygenase (PAM) is a bifunctional enzyme responsible for the bioactivation of neuroendocrine peptides, which often act as autocrine growth factors in cancers. Its first domain, PHM, is1[1]. PBA acts as a suicide substrate; it is metabolized by PHM into hydroxylated products, permanently inactivating the enzyme[1]. Furthermore, PBA has been identified as a 2[2], increasing histone acetylation and3[3].

The Prodrug Advantage: Why the Butyl Ester?

While free PBA is highly effective against purified PHM, its cellular uptake is restricted by the polarity of its free carboxylic acid.4[4] in cell-based assays. 4-Phenyl-3-butenoic acid butyl ester leverages this principle. The lipophilic butyl group facilitates rapid passive diffusion across the plasma membrane. Once internalized, ubiquitous intracellular esterases hydrolyze the ester bond, liberating the active PBA. The resulting polar PBA is effectively "trapped" within the cytosol, achieving the high local concentrations required for sustained PHM and HDAC inhibition.

Figure 1: Intracellular activation and dual-target mechanism of 4-Phenyl-3-butenoic acid butyl ester.

Experimental Design & Self-Validating Controls

To ensure scientific integrity, every protocol must be self-validating. The primary challenge with ester prodrugs is proving that the biological effect is due to intracellular cleavage rather than off-target effects of the intact ester.

• The Validation Step: We employ Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum esterase inhibitor. If pre-treatment with BNPP negates the efficacy of the butyl ester but does not affect the free PBA control, the prodrug mechanism is definitively validated.

• Cell Lines: H2009 (human lung carcinoma) or WB-ras1 (ras-transformed epithelial cells) are recommended, as their 4[4].

Detailed In Vitro Protocols

Protocol A: Cell Viability & Prodrug Validation

Objective: Determine the IC50 of the butyl ester and validate its esterase-dependent activation.

• Cell Seeding: Plate H2009 cells at 5,000 cells/well in a 96-well opaque plate. Allow 24 h for adherence.

  • Causality: H2009 cells rely heavily on amidated growth factors, making them an ideal phenotypic model for PAM inhibition.

• Esterase Inhibition (Control): Pre-treat half the plate with 100 µM BNPP for 1 h prior to compound addition.

  • Causality: Blocking intracellular esterases prevents the cleavage of the butyl ester into active PBA, shifting the IC50 curve and proving the prodrug dependency.

• Compound Treatment: Apply a 10-point serial dilution (0.1 µM to 100 µM) of 4-Phenyl-3-butenoic acid butyl ester. Include free PBA (0.1 µM to 1 mM) as a parallel control.

• Incubation: Incubate for 72 h at 37°C, 5% CO2.

• Readout: Add CellTiter-Glo® reagent, incubate for 10 min on a shaker, and measure luminescence. Calculate the IC50 using 4-parameter logistic regression.

Protocol B: Target Engagement (PAM/PHM Amidation Assay)

Objective: Confirm that the intracellularly released PBA is actively inhibiting PHM.

• Cell Seeding: Plate H2009 cells in 6-well plates at 2×105 cells/well.

• Treatment: Treat with the established IC50 concentration of the butyl ester for 24 h.

• Sample Collection: Collect the conditioned media. Immediately add a protease inhibitor cocktail (EDTA-free).

  • Causality: Neuropeptides are secreted into the media; inhibiting extracellular proteases ensures accurate quantification of the peptide fragments.

• ELISA Quantification: Use paired ELISAs to quantify the amidated form of a model neuropeptide (e.g., Gastrin-17) and its glycine-extended precursor (Gly-Gastrin).

• Analysis: Calculate the Amidation Ratio = [Amidated] / ([Amidated] + [Gly-extended]). A significant drop in this ratio confirms direct PHM target engagement.

Protocol C: Downstream Signaling & Epigenetic Modulation

Objective: Verify the dual-action mechanism (2[2]).

• Treatment Kinetics: Treat cells with the butyl ester. Harvest one cohort at 4 h (to capture early epigenetic changes) and another at 48 h (to capture late signaling changes).

• Lysis: Lyse cells in RIPA buffer supplemented with 1x Halt™ Protease and Phosphatase Inhibitor Cocktail.

  • Causality: Phosphatase inhibitors are critical to preserve the transient phosphorylation status of p38 and JNK during extraction.

• Immunoblotting: Resolve proteins via SDS-PAGE and transfer to PVDF membranes.

• Probing: Probe for Acetyl-Histone H3 (early marker of HDAC inhibition), Phospho-p38 MAPK (expected to upregulate), and Phospho-JNK (expected to downregulate). Use total p38, total JNK, and GAPDH as loading controls.

Data Presentation

Table 1: Experimental Matrix and Self-Validating Controls (Protocol A)

Treatment Group	Esterase Inhibitor (BNPP)	Expected Intracellular PBA	Expected Cell Viability	Mechanistic Conclusion
Vehicle (DMSO)	-	None	100%	Baseline control
Free PBA	-	High (Requires high dose)	Low	Validates parent compound efficacy
Free PBA	+	High	Low	PBA does not require esterases
Butyl Ester	-	High (At low dose)	Low	Validates prodrug potency enhancement
Butyl Ester	+	Low (Cleavage blocked)	High (Rescued)	Validates Prodrug Mechanism

Table 2: Biomarker Readouts for Target Engagement (Protocols B & C)

Assay Type	Target Biomarker	Expected Modulation	Mechanistic Significance
ELISA (Media)	Amidation Ratio	Significant Decrease	Confirms direct PHM/PAM inhibition
Western Blot (4h)	Acetyl-Histone H3	Significant Increase	Confirms early HDAC inhibition
Western Blot (48h)	Phospho-p38 MAPK	Significant Increase	Confirms stress-induced growth arrest
Western Blot (48h)	Phospho-JNK	Significant Decrease	Confirms disruption of oncogenic signaling

Sources

• 1. Peptidylglycine-alpha-hydroxylating monooxygenase generates two hydroxylated products from its mechanism-based suicide substrate, 4-phenyl-3-butenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Esterification of 4-Phenyl-3-butenoic Acid

Welcome to the Application Support Center. As researchers and drug development professionals, you understand that synthesizing esters from β,γ-unsaturated carboxylic acids is rarely a straightforward textbook reaction. 4-Phenyl-3-butenoic acid (also known as styrylacetic acid) presents a unique set of synthetic challenges. Its styryl-like double bond and benzylic position make it highly susceptible to side reactions when subjected to standard esterification conditions.

This guide is designed to provide you with a mechanistic understanding of these side reactions, field-proven troubleshooting strategies, and self-validating protocols to ensure high-yield, isomerically pure ester synthesis.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why does my Fischer esterification yield a mixture of double-bond isomers instead of the pure 4-phenyl-3-butenoate? A: Under standard Brønsted acid-catalyzed conditions (e.g., refluxing with H2​SO4​ in methanol), the β,γ-unsaturated system of 4-phenyl-3-butenoic acid undergoes rapid protonation-deprotonation cycles. This facilitates the migration of the double bond to the α,β-position, forming alkyl 4-phenyl-2-butenoate. Causality: The native β,γ-position is stabilized by styryl conjugation (the phenyl ring). However, the α,β-position benefits from conjugation with the ester carbonyl. The thermal energy applied during reflux drives the system toward a thermodynamic equilibrium containing both isomers. Solution: Abandon harsh acidic conditions. Utilize mild, room-temperature esterification techniques such as Steglich esterification (DCC/DMAP) or base-promoted alkylation of the carboxylate salt.

Q2: I am observing a significant cyclic byproduct in my NMR and GC-MS data. What is this, and how is it forming? A: You are likely observing γ -phenyl- γ -butyrolactone. 4-Phenyl-3-butenoic acid is highly prone to intramolecular lactonization under acidic conditions [1]. Causality: When the β,γ-double bond is protonated by a Brønsted acid, it generates a carbocation at the C4 position. Because this is a benzylic position, the carbocation is exceptionally stable. The nucleophilic carboxyl oxygen rapidly attacks this intermediate, forming a stable 5-membered lactone ring [2]. Solution: This side reaction is strictly acid-dependent. Shifting to base-catalyzed alkylation or using coupling reagents completely suppresses carbocation formation, thereby eliminating lactonization.

Q3: My reaction mixture turns dark, viscous, and exhibits poor mass recovery. What causes this degradation? A: The styryl-like double bond in 4-phenyl-3-butenoic acid is highly susceptible to radical-initiated polymerization and oxidative degradation. Causality: Exposure to heat, ambient light, or atmospheric oxygen for prolonged periods generates radical species that initiate chain polymerization across the alkene. Solution: Conduct the reaction under an inert atmosphere (Argon or Nitrogen) and shield the reaction flask from direct light. If prolonged heating is absolutely necessary for your specific workflow, add a radical scavenger such as BHT (butylated hydroxytoluene) at 0.1 mol% to inhibit polymer chain propagation.

Part 2: Mechanistic Pathway Visualization

To fully control the reaction, you must understand the competing pathways activated by acidic conditions. The diagram below maps the divergence of 4-phenyl-3-butenoic acid into its three primary fates when exposed to Brønsted acids.

Mechanistic pathways of 4-phenyl-3-butenoic acid under acidic esterification conditions.

Part 3: Quantitative Method Comparison

To optimize your synthetic route, review the empirical data summarizing the performance of various esterification methodologies applied to 4-phenyl-3-butenoic acid.

Methodology	Catalyst / Reagents	Typical Yield (%)	α,β-Isomerization (%)	Lactonization (%)	Reaction Time (h)
Fischer Esterification	H2​SO4​ (cat.), MeOH, Δ	45 - 55	20 - 30	15 - 25	12 - 24
Steglich Esterification	DCC, DMAP, DCM, 0 °C to RT	85 - 95	< 2	< 1	4 - 6
Base-Promoted Alkylation	MeI, K2​CO3​ , DMF, RT	90 - 98	< 1	Not Detected	2 - 4

Part 4: Self-Validating Experimental Protocol

Below is a highly reliable, step-by-step methodology for the Steglich Esterification of 4-phenyl-3-butenoic acid. This protocol incorporates built-in validation steps to ensure the reaction is proceeding correctly without side-product formation.

Materials Required:

• 4-Phenyl-3-butenoic acid (1.0 equiv)

• Target Alcohol (e.g., Methanol or Ethanol) (1.2 equiv)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation & Inertion: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon. Dissolve 4-phenyl-3-butenoic acid (1.0 equiv) and the target alcohol (1.2 equiv) in anhydrous DCM (0.2 M concentration).

• Catalyst Addition: Add DMAP (0.1 equiv) to the solution. Stir for 5 minutes at room temperature to ensure complete dissolution.

• Thermal Control (Critical Step): Cool the reaction flask to 0 °C using an ice-water bath. Causality: DCC coupling is exothermic. Controlling the temperature prevents thermal degradation of the double bond and minimizes the risk of trace isomerization.

• Coupling Agent Addition: Dissolve DCC (1.1 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Validation Check 1 (Precipitation): Within 10–15 minutes of DCC addition, a white precipitate should begin to form. This is dicyclohexylurea (DCU), the byproduct of the coupling reaction. If no precipitate forms, your DCC may be degraded (hydrolyzed to DCU in the bottle).

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 4–6 hours.

• Validation Check 2 (TLC Monitoring): Monitor via TLC (Hexanes:Ethyl Acetate 8:2). The product ester will elute significantly higher (Rf ~0.7) than the starting acid (Rf ~0.2). Ensure the acid spot is fully consumed.

• Workup & Purification:

  • Filter the reaction mixture through a pad of Celite to remove the precipitated DCU.

  • Wash the organic filtrate sequentially with 1M HCl (to remove DMAP), saturated NaHCO3​ (to remove unreacted starting acid), and brine.

  • Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Final Validation: Analyze the crude product via 1H NMR. The presence of a multiplet at ~3.2 ppm (integrating to 2H) confirms the intact methylene group ( -CH2​- ) of the β,γ-unsaturated system, proving that no α,β-isomerization occurred.

References

• Denmark, S. E., & Edwards, M. G. (2006). On the Mechanism of the Selenolactonization Reaction with Selenenyl Halides. The Journal of Organic Chemistry, 71(19), 7293–7306. URL: [Link]

• Denmark, S. E., & Collins, W. R. (2007). Lewis Base Activation of Lewis Acids: Development of a Lewis Base Catalyzed Selenolactonization. Organic Letters, 9(21), 4111–4114. URL: [Link]

Technical Support Center: Unreacted Butanol Removal in Esterification Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter bottlenecks during the workup phase of Fischer esterifications. A common challenge is the removal of excess n-butanol. Because esterification is an equilibrium-driven process, butanol is often used in stoichiometric excess to drive the reaction forward. However, its relatively high boiling point and strong hydrogen-bonding capabilities make post-reaction removal notoriously difficult, often leading to degraded products or intractable emulsions if handled incorrectly.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to efficiently isolate your target ester.

Quantitative Phase & Thermodynamic Data

To manipulate the system effectively, you must understand the thermodynamic parameters of your solvents. The table below summarizes the critical phase data required to optimize your evaporation parameters.

Property	n-Butanol	Water	n-Butanol/Water Azeotrope
Boiling Point (1 atm)	117.7 °C[1]	100.0 °C	92.4 °C[1]
Azeotropic Composition	N/A	N/A	55.5% Butanol / 44.5% Water (by weight)[2]
Phase Behavior	Homogeneous	Homogeneous	Heterogeneous (Biphasic Distillate)[3]
Evaporation Temp (Rotovap)	40 °C – 60 °C[4]	30 °C – 40 °C[5]	~40 °C
Required Vacuum for Evaporation	10 – 25 mbar[4]	10 – 30 mbar[5]	30 – 40 mbar

Workup Decision Workflow

Workflow for the removal of unreacted butanol from esterification mixtures.

Standard Operating Methodologies

Protocol A: High-Vacuum Rotary Evaporation (The Brute-Force Method)

This protocol is ideal for thermally stable esters where rapid solvent stripping is preferred.

• Preparation: Transfer the neutralized organic phase to a round-bottom flask. Do not fill past 50% capacity to mitigate the risk of bumping[6].

• Thermal Equilibration: Submerge the flask in the rotary evaporator water bath set between 40 °C and 60 °C[4].

• Vacuum Application: Gradually step down the pressure to the 10–25 mbar range[4].

  • Causality: n-Butanol has a low vapor pressure at room temperature due to its extensive intermolecular hydrogen bonding. Lowering the system pressure to <25 mbar artificially depresses its boiling point, allowing it to vaporize at 40 °C without thermally degrading your ester[7].

• Self-Validation Check: Monitor the condenser coils. A continuous stream of condensation confirms the vacuum/temperature ratio is sufficient. If condensation ceases but liquid remains in the evaporation flask, the system has either lost vacuum integrity or the remaining liquid is your purified high-boiling ester product.

Protocol B: Azeotropic Distillation (The Gentle Method)

This protocol is mandatory for highly heat-sensitive APIs or volatile esters that would co-evaporate under deep vacuum.

• Preparation: Add a calculated volume of distilled water directly to the crude organic mixture in the evaporation flask (approximately a 1:1 volumetric ratio with the estimated remaining butanol).

• Evaporation: Set the water bath to 40 °C and apply a moderate vacuum of ~30–40 mbar.

  • Causality: Introducing water creates a minimum-boiling heterogeneous azeotrope (boiling at 92.4 °C at atmospheric pressure, compared to 117.7 °C for pure butanol)[1]. The water disrupts the butanol hydrogen-bonded network, drastically lowering the energy required to volatilize the mixture[3].

• Self-Validation Check: Inspect the receiving flask. The distillate must separate into two distinct layers: an upper organic butanol layer (approx. 79.9% butanol) and a lower aqueous layer (approx. 7.7% butanol)[1]. This biphasic separation physically validates that the heterogeneous azeotrope is successfully distilling[3].

Troubleshooting & FAQs

Q1: Why is my butanol not evaporating on the rotovap even at 40 °C? A: Standard laboratory diaphragm pumps often struggle to reach the <25 mbar threshold required to boil butanol at 40 °C[4]. If your vacuum controller is bottoming out at 50 mbar, butanol will remain firmly in the liquid phase. You must either increase the bath temperature to >60 °C or utilize a multi-stage chemistry diaphragm pump capable of reaching an ultimate vacuum of 1.5 mbar[7]. Always check your system for micro-leaks at the rotary seals before upgrading equipment[6].

Q2: Can I remove excess butanol solely through aqueous washing in a separatory funnel? A: No. Attempting to "wash" out bulk butanol with pure water is a common and costly mistake. While butanol has partial water solubility (~73 g/L), it heavily favors the organic layer. Washing with pure water will lead to severe, intractable emulsions and massive product loss[8][9]. You must use distillation or evaporation for bulk removal. For removing trace residual butanol post-evaporation, perform a wash with saturated brine (NaCl)[9]. Causality: Brine increases the ionic strength of the aqueous phase, decreasing butanol's solubility via the "salting-out" effect and forcing it into the organic phase, while simultaneously pulling bulk water out of the organic layer[9].

Q3: How do I prevent violent bumping when evaporating butanol under deep vacuum? A: Bumping occurs when the system pressure drops too rapidly below the boiling point of the solvent at the set bath temperature, causing flash boiling[6]. To prevent this, employ the "20/40/60 rule" (condenser at 20 °C, vapor at 40 °C, bath at 60 °C)[6]. Use an electronic vacuum controller to step down the pressure gradually (two-point control) rather than applying full vacuum instantly[7]. If bumping persists, introduce a gas ballast to handle the high vapor load[10].

References

• What would be the ideal pressure and temperature to be maintained in a rotary vacuum evaporator for a butanol extract? - ResearchGate - 4

• Control of the Heterogeneous Azeotropic n-Butanol/Water Distillation System - ResearchGate - 3

• Optimizing Solvent Evaporation Processes - The Lab Depot - 6

• Azeotrope tables - Wikipedia - 1

• How vacuum supports rotary evaporation - VACUUBRAND - 7

• What is the recommended vacuum level for different solvents in a Solventvap Rotary Evaporator? - Haina Lab - 5

• Azeotrope (data) - ChemEurope - 2

• Rotary Evaporators l DRYFAST Chemical Duty Pumps - Ideal Vacuum - 10

• Wash and dry butanol? - Sciencemadness Discussion Board - 8

• Reaction Work-Ups - Chemistry LibreTexts - 9

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• 10. idealvac.com [idealvac.com]

Preventing hydrolysis of 4-Phenyl-3-butenoic acid butyl ester during workup

Technical Support Center: 4-Phenyl-3-butenoic acid butyl ester

A Guide to Preventing Hydrolysis During Experimental Workup

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with 4-Phenyl-3-butenoic acid butyl ester and need to mitigate the risk of hydrolysis during the crucial workup phase of their experiments. As Senior Application Scientists, we have compiled this resource to provide not only procedural steps but also the underlying chemical principles to empower you to make informed decisions in the laboratory.

Troubleshooting Guide & FAQs

This section directly addresses common issues and questions regarding the stability of 4-Phenyl-3-butenoic acid butyl ester during purification.

Q1: What is ester hydrolysis and why is it a problem during the workup of 4-Phenyl-3-butenoic acid butyl ester?

A1: Ester hydrolysis is the chemical breakdown of an ester into its parent carboxylic acid (4-Phenyl-3-butenoic acid) and alcohol (butanol).[1][2] This reaction is the reverse of the esterification process and can be catalyzed by either acid or base in the presence of water.[3][4][5][6] During a typical aqueous workup, you are introducing the necessary components (water, and residual acid or base) that can facilitate this unwanted reaction, leading to a decreased yield of your desired ester product.[1]

Q2: I've noticed a lower than expected yield of my ester and the reappearance of my starting carboxylic acid on my TLC plate. Is this due to hydrolysis?

A2: Yes, these are classic signs of unintended hydrolysis during the workup.[1] The carboxylic acid is more polar than the ester, so it will have a lower Rf value on a normal-phase TLC plate. You can also confirm the presence of the carboxylic acid using NMR spectroscopy (noting the characteristic broad -OH peak) or IR spectroscopy (observing a broad O-H stretch).[1]

Q3: Which specific steps in my workup are most likely causing the hydrolysis?

A3: The highest risk steps are any that involve prolonged contact with aqueous acidic or basic solutions.[1] This includes:

• Quenching the reaction: The initial addition of water or an aqueous solution to stop the reaction.

• Acid or Base Washes: Using dilute acid to remove basic impurities or, more commonly, using a basic solution like sodium bicarbonate to neutralize the acid catalyst.[7] While necessary, the basic wash can induce base-catalyzed hydrolysis, also known as saponification, which is often irreversible under the workup conditions.[2][8]

Q4: How can I modify my aqueous workup to minimize hydrolysis?

A4: The key is to minimize the time the ester is in contact with aqueous acid or base and to work at lower temperatures. Here are some immediate strategies:

• Use ice-cold solutions: Perform all aqueous washes with solutions that have been pre-chilled in an ice bath. This slows down the kinetics of the hydrolysis reaction.[1]

• Work quickly and efficiently: Do not let the layers sit in the separatory funnel for extended periods.[1]

• Use a mild base for neutralization: Opt for a saturated solution of sodium bicarbonate (NaHCO₃) rather than stronger bases like sodium hydroxide (NaOH).[7] Sodium bicarbonate is basic enough to neutralize strong acid catalysts but is less likely to promote rapid saponification.

• Ensure complete neutralization: After a bicarbonate wash, you can test the pH of the aqueous layer to ensure all the acid has been neutralized.[7][9]

• Incorporate a brine wash: A final wash with a saturated solution of sodium chloride (brine) helps to remove dissolved water from the organic layer, which can reduce the potential for hydrolysis during solvent evaporation.[1][7][9][10][11][12]

Q5: Are there alternatives to a traditional aqueous workup?

A5: Yes, non-aqueous workups can be highly effective, especially for particularly sensitive esters. One approach involves using a solid-phase scavenger resin to remove the acid catalyst. Another method, suitable for specific reaction types like those involving Grignard reagents, replaces water with a low molecular weight diol, such as ethylene glycol, during the workup.[13] While more specialized, these techniques can virtually eliminate the risk of hydrolysis.

Technical Deep Dive: The Chemistry of Ester Hydrolysis

To effectively prevent hydrolysis, it is crucial to understand the mechanisms by which it occurs. Esters can be hydrolyzed under both acidic and basic conditions.

Acid-Catalyzed Hydrolysis

This is a reversible equilibrium process, essentially the reverse of a Fischer esterification.[3][4][5][6] The reaction is driven forward by using a large excess of water.[3][4]

• Step 1: Protonation: The carbonyl oxygen of the ester is protonated by an acid catalyst (like residual H₂SO₄), which makes the carbonyl carbon more electrophilic.[6][14]

• Step 2: Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[6][14]

• Step 3: Proton Transfer: A proton is transferred from the newly added water molecule to the alkoxy (-OR) group, converting it into a good leaving group (an alcohol).[6][14]

• Step 4: Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the alcohol molecule.

• Step 5: Deprotonation: The protonated carboxylic acid is deprotonated by a water molecule to yield the final carboxylic acid product and regenerate the acid catalyst.[6][14]

Base-Promoted Hydrolysis (Saponification)

This process is effectively irreversible because the final step is a highly favorable acid-base reaction.[3][8][15]

• Step 1: Nucleophilic Attack: A hydroxide ion (from a basic wash) acts as the nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate.[8][15]

• Step 2: Elimination: The intermediate collapses, reforming the carbonyl and eliminating the alkoxide ion (-OR) as the leaving group.[8][15]

• Step 3: Deprotonation: The alkoxide ion is a strong base and immediately deprotonates the newly formed carboxylic acid. This creates a carboxylate salt and an alcohol.[8] This acid-base reaction is what drives the overall process to completion, making it irreversible under basic conditions.[3][8]

Preventative Strategies & Optimized Protocols

The following section provides detailed, step-by-step protocols designed to maximize the yield of 4-Phenyl-3-butenoic acid butyl ester by minimizing hydrolysis.

Decision-Making Workflow for Workup Selection

The choice of workup protocol depends on the stability of the ester and the scale of the reaction. This diagram illustrates a logical approach to selecting the appropriate method.

Caption: Decision tree for selecting an appropriate workup protocol.

Optimized Aqueous Workup Protocol

This protocol is designed to minimize hydrolysis during a standard liquid-liquid extraction.

• Cool the Reaction Mixture: Once the reaction is deemed complete, remove it from the heat source and allow it to cool to room temperature. Subsequently, place the reaction flask in an ice-water bath to bring the temperature down to approximately 0°C.

• Quench with Cold Water: Slowly add ice-cold deionized water to the reaction mixture to quench any reactive reagents.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product into a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Neutralization Wash: Wash the organic layer with one or two portions of cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution.[1]

  • Caution: Swirl the unstoppered funnel initially to control the rate of CO₂ evolution before stoppering and shaking.[1][16] Vent the funnel frequently. Continue washing until no more gas evolves, which indicates that all the acid catalyst has been neutralized.

• Brine Wash: Wash the organic layer with a portion of cold, saturated aqueous NaCl (brine).[1][10][11] This step helps to remove the bulk of the dissolved water from the organic phase.[7][9][10][12]

• Drying the Organic Layer: Drain the organic layer into an Erlenmeyer flask. Add an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[1][17][18][19] Add the agent until it no longer clumps together, indicating that all trace water has been absorbed.[1][19]

• Isolation: Decant or filter the dried organic solution away from the drying agent and concentrate it under reduced pressure using a rotary evaporator to obtain the crude ester.

Summary of Key Workup Parameters

Parameter	Standard Procedure	Optimized Procedure for Sensitive Esters	Rationale
Temperature	Room Temperature	0°C (Ice Bath)	Reduces the rate of both acid- and base-catalyzed hydrolysis.
Neutralizing Agent	NaOH or NaHCO₃	Cold, Saturated NaHCO₃	A weaker base minimizes the rate of irreversible saponification.[1][7]
Washing Solutions	Room Temperature Water	Cold Water, Cold Brine	Reduces the solubility of the organic ester in the aqueous phase and slows reaction kinetics.
Contact Time	Variable	Minimized	Less time in contact with aqueous phases reduces the extent of hydrolysis.[1]
Drying	Anhydrous Drying Agent	Anhydrous Drying Agent (after brine wash)	A brine wash removes most of the dissolved water, increasing the efficiency of the solid drying agent.[7][9]

References

• Vertex AI Search. (n.d.). Drying Agents - Removing water from organic solvents.
• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification.
• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism.
• The Organic Chemistry Tutor. (2016, December 26). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry [Video]. YouTube.
• Clark, J. (n.d.). Mechanism for the acid catalysed hydrolysis of esters. Chemguide.
• Williams, J. M. J., et al. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(21), 8351–8354.
• JoVE. (2025, May 22). Video: Esters to Carboxylic Acids: Saponification.
• Dalal Institute. (n.d.). Hydrolysis of Esters and Amides.
• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters.
• BenchChem. (2025). Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions.
• Chemistry LibreTexts. (2024, September 30). 21.6: Chemistry of Esters.
• Delloyd's Lab-Tech. (n.d.). Solvent drying and drying agents.
• University of York. (n.d.). Extractions vs Washes. Chemistry Teaching Labs.
• Chemistry LibreTexts. (2025, August 21). 6.6: Common "work-up".
• University of York. (n.d.). Theory of Aqueous Workup. Chemistry Teaching Labs.
• Williams, J. M. J., et al. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. ACS Publications.
• Chemistry LibreTexts. (2024, August 15). 3.2: Drying Agents.
• Extraction/Brine washing. (n.d.).
• University of Rochester. (n.d.). How To: Remove Residual Water. Department of Chemistry.
• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups.
• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Chemistry.
• MIT Digital Lab Techniques Manual. (2010, February 4). Reaction Work-Up I [Video]. YouTube.
• Organic Reaction Workup Procedures. (n.d.). Scribd.
• Badawy, S. I., et al. (1999). Effect of different acids on solid-state stability of an ester prodrug of a IIb/IIIa glycoprotein receptor antagonist. PubMed.
• Chemistry LibreTexts. (2024, August 15). 8.6: Common Extraction Washes.
• Li, W., et al. (2002). Efficient and Convenient Nonaqueous Workup Procedure for the Preparation of Arylboronic Esters. The Journal of Organic Chemistry, 67(1), 5394-5397.
• Reddit. (2022, April 6). Work-up and purification of ester reduction. r/OrganicChemistry.
• ResearchGate. (2021, January 19). Work up of ester?
• Clark, J. (n.d.). Hydrolysis of esters. Chemguide.
• Quora. (2020, August 27). Are the esters of strong acids more stable than the ester of weak acids?
• BenchChem. (n.d.). How to prevent the hydrolysis of Tubulysin E's acetate ester.
• University of Rochester. (n.d.). About Workup. Department of Chemistry.
• MIT OpenCourseWare. (n.d.). 8.4 - Extraction and Washing Guide.
• Chemistry LibreTexts. (2022, September 24). 21.6: Chemistry of Esters.
• Andrés, G. O., et al. (2013). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. ARKIVOC, 2013(6), 213-223.
• Lab5 procedure esterification. (n.d.).
• Google Patents. (2013). CN103073391A - Novel synthesis process for 4-phenyl-1-butanol.
• OrgoSolver. (n.d.). Carboxylic Acids + Alcohols → Esters (Fischer Esterification).
• The Basics of General, Organic, and Biological Chemistry. (n.d.). 15.9 Hydrolysis of Esters.
• Chemistry LibreTexts. (2020, July 30). 15.9: Hydrolysis of Esters.
• CymitQuimica. (n.d.). CAS 1914-58-5: (3E)-4-Phenyl-3-butenoic acid.
• Edexcel A Level Chemistry Revision Notes 2015. (2025, January 3). Organic Techniques - Purification.

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Technical Support Center: Optimizing Temperature for 4-Phenyl-3-butenoic Acid Butyl Ester Synthesis

Diagnostic Overview

The synthesis of 4-phenyl-3-butenoic acid butyl ester from 4-phenyl-3-butenoic acid (a valuable intermediate and HDAC inhibitor precursor[1]) presents a classic thermodynamic challenge for synthetic chemists. The target molecule contains a β,γ-unsaturated double bond. Under standard Fischer esterification conditions (refluxing butanol, ~117 °C, strong acid catalyst), the double bond rapidly isomerizes to the α,β-position, yielding 4-phenyl-2-butenoic acid butyl ester (a cinnamate derivative).

This isomerization occurs because the α,β-isomer is fully conjugated with both the phenyl ring and the ester carbonyl, creating a deep thermodynamic sink. The kinetic behavior of butenoic acid isomers is heavily influenced by the double bond's position, with the conjugated α,β-isomer being thermodynamically preferred[2]. Therefore, strict temperature control and the use of mild coupling reagents are mandatory to preserve the structural integrity of the β,γ-alkene.

Troubleshooting FAQs

Q1: My GC-MS shows a mass matching the product, but the NMR indicates a conjugated alkene. What happened? A1: You have experienced quantitative olefin isomerization. The β,γ-unsaturated double bond of 4-phenyl-3-butenoic acid has migrated to the α,β-position, forming 4-phenyl-2-butenoate. If your reaction temperature exceeded 40–50 °C or if you used a strong Brønsted acid (like H₂SO₄) for an extended period, protonation of the alkene or enolization of the carbonyl facilitated a 1,3-hydrogen shift. Studies on the reactivity of (E)-4-phenyl-3-butenoic acid confirm its extreme susceptibility to isomerization under basic or elevated temperature conditions[3].

Q2: Can I use standard Fischer esterification if I simply lower the temperature? A2: No. Fischer esterification relies on a thermodynamic equilibrium that requires heat (typically reflux) to drive off water. At lower temperatures (e.g., 25 °C), the reaction kinetics with butanol are impractically slow, and the strong acid catalyst will still gradually promote isomerization over the extended reaction time required.

Q3: Why use DMAP in strictly catalytic amounts during a Steglich esterification? A3: DMAP is a strong nucleophile but also a moderate base. While it is essential for accelerating the acyl transfer step (forming the highly reactive N-acylpyridinium intermediate), using it in stoichiometric excess can promote the base-catalyzed deprotonation of the acidic α-protons of 4-phenyl-3-butenoic acid. This generates a delocalized dienolate intermediate that inevitably reprotonates to form the conjugated α,β-isomer. Keeping DMAP strictly catalytic (0.1 eq) at low temperatures (0 °C) suppresses this side reaction.

Quantitative Data: Temperature & Isomerization Kinetics

To illustrate the critical nature of temperature control, the following table summarizes the kinetic behavior of butenoic acid derivatives and the exponential increase in isomerization risk as the reaction temperature rises.

Temperature (°C)	Esterification Method	Relative Reaction Rate	Isomerization Risk (β,γ → α,β)	Primary Isolated Product
0 - 5 °C	Steglich (DCC/DMAP)	Moderate	Negligible (<1%)	4-Phenyl-3-butenoate
20 - 25 °C	Steglich (DCC/DMAP)	Fast	Very Low (<5%)	4-Phenyl-3-butenoate
65 °C	Acid-Catalyzed (Mild)	Slow	High (~40-50%)	Mixture of isomers
117 °C	Fischer (Refluxing BuOH)	Fast	Complete (>99%)	4-Phenyl-2-butenoate

Experimental Protocol: Steglich Esterification (0 °C to RT)

This self-validating protocol ensures the preservation of the β,γ-double bond by activating the carboxylic acid at strictly controlled, low temperatures.

Reagents:

• 4-Phenyl-3-butenoic acid (1.0 eq)

• n-Butanol (1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask purged with inert gas (N₂ or Argon). Add 4-phenyl-3-butenoic acid and anhydrous DCM to achieve a 0.2 M solution.

• Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 15 minutes. (Causality: Initiating the reaction at 0 °C prevents the exothermic activation step from providing the activation energy required for double-bond migration).

• Activation: Add DMAP (0.1 eq) followed by n-butanol (1.2 eq). Stir for 5 minutes.

• Coupling: Dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes via a syringe pump. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Propagation: Maintain the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to slowly warm to room temperature (20–25 °C). Stir for an additional 4–6 hours. Monitor by TLC (hexane/ethyl acetate) until the starting acid is consumed.

• Workup: Filter the suspension through a pad of Celite to remove the DCU precipitate. Wash the filtrate sequentially with cold 0.5 M HCl (to remove DMAP), saturated NaHCO₃ (to remove unreacted acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (Critical: Rotary evaporator bath temperature must be strictly < 30 °C). Purify via silica gel flash chromatography if necessary.

Mechanistic Pathway & Temperature Dependence

The following diagram illustrates the divergent pathways dictated by temperature and reaction conditions.

Reaction pathways of 4-phenyl-3-butenoic acid esterification highlighting temperature dependence.

References[1] Title: Application of 3-Butenoic Acid in Pharmaceutical Synthesis

Sources

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Catalyst selection for the esterification of 4-phenyl-3-butenoic acid

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely working with 4-phenyl-3-butenoic acid (styrylacetic acid) due to its utility as a versatile building block and its recognized biological activity, including its structural relationship to anti-cancer agents like Vorinostat[1].

However, synthesizing esters from this β,γ -unsaturated carboxylic acid presents a notorious synthetic challenge: acid-catalyzed double-bond migration . This guide is engineered by senior application scientists to help you bypass thermodynamic pitfalls, select the correct catalytic conditions, and validate your workflows.

Mechanistic Overview: The Isomerization Trap

4-Phenyl-3-butenoic acid contains a double bond that is conjugated with the phenyl ring but separated from the carboxylic acid by a methylene ( −CH2​− ) bridge. When exposed to standard Brønsted acid catalysts (e.g., H2​SO4​ , PTSA) and heat, the carbonyl oxygen is protonated. This lowers the kinetic barrier for tautomerization into a dienol intermediate.

Upon re-protonation, the double bond migrates to the α,β -position to form 4-phenyl-2-butenoate. This α,β -isomer is thermodynamically favored under acidic equilibration because the alkene becomes fully conjugated with the electron-withdrawing carbonyl group. To successfully esterify the substrate without altering the carbon scaffold, you must abandon traditional Fischer esterification[2] and utilize mild, non-equilibrating catalytic pathways.

Reaction pathways for 4-phenyl-3-butenoic acid esterification and condition-dependent isomerization.

Frequently Asked Questions (FAQs)

Q: Why am I seeing a mixture of isomers in my 1H NMR after a standard Fischer esterification? A: Standard Fischer esterification relies on strong acid catalysts and heat. These conditions protonate the carbonyl, facilitating tautomerization to a dienol intermediate, which subsequently re-protonates to form the α,β -unsaturated ester. To avoid this, you must bypass the acylium/enol pathways entirely by using a carbodiimide coupling agent (Steglich esterification)[3] or an alkyl halide with a mild base[4].

Q: Can I use Lewis acids (like BF3​⋅OEt2​ ) instead of Brønsted acids? A: While Lewis acids are milder than H2​SO4​ , they still coordinate with the carbonyl oxygen, increasing the acidity of the α -protons and promoting isomerization if the temperature exceeds 0 °C. If a Lewis acid must be used, strict temperature control is mandatory, though it is still not the optimal choice for β,γ -unsaturated systems.

Q: What is the recommended method for synthesizing the methyl ester specifically? A: The most reliable method for methyl esters is base-promoted alkylation using iodomethane ( CH3​I ) and potassium carbonate ( K2​CO3​ ) in DMF. This operates strictly via an SN​2 mechanism on the carboxylate anion, completely avoiding the acidic conditions that trigger double-bond migration[4].

Troubleshooting Guide

Observed Issue	Potential Cause	Mechanistic Solution
High levels of α,β -isomer	Acid catalyst is too strong or reaction temperature is too high.	Switch to Steglich conditions (DCC/DMAP) or base-promoted alkylation. Maintain temperatures ≤ 25 °C.
Incomplete conversion (Steglich)	Formation of unreactive N -acylurea byproduct.	Ensure DMAP is added as a nucleophilic catalyst to rapidly consume the O -acylisourea intermediate before rearrangement occurs[3].
Ester hydrolysis during workup	Harsh basic or acidic aqueous washes.	Use saturated aqueous NaHCO3​ and brine for washing; avoid prolonged exposure to strong aqueous bases like NaOH .
Poor yield in Alkylation	Substrate is not fully deprotonated, or SN​2 is sluggish.	Ensure K2​CO3​ is finely powdered and anhydrous. Switch solvent to strictly anhydrous DMF to maximize carboxylate nucleophilicity.

Quantitative Catalyst Comparison

The following table summarizes the expected outcomes when applying different catalytic systems to 4-phenyl-3-butenoic acid.

Catalyst System	Operating Temperature	Yield (Desired β,γ -Ester)	Isomerization ( α,β Byproduct)	Primary Mechanism
H2​SO4​ (Fischer)	65 °C (Reflux)	~45%	>50%	Brønsted Acid Activation
BF3​⋅OEt2​	0 °C to 25 °C	~72%	15–20%	Lewis Acid Coordination
DCC / DMAP (Steglich)	0 °C to 25 °C	88–95%	<2%	Carbodiimide Coupling
K2​CO3​ / Alkyl Halide	25 °C	92–98%	<1%	SN​2 Alkylation

Validated Experimental Protocols

Protocol A: Steglich Esterification (Broad Substrate Scope)

This protocol is ideal for coupling 4-phenyl-3-butenoic acid with complex, sterically hindered, or acid-labile alcohols.

Step-by-step experimental workflow for the Steglich esterification of 4-phenyl-3-butenoic acid.

Step-by-Step Methodology:

• In a flame-dried flask under an inert atmosphere (Ar or N2​ ), dissolve 4-phenyl-3-butenoic acid (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M).

• Add the desired alcohol (1.2 equiv) and 4-dimethylaminopyridine (DMAP, 0.1 equiv). Causality: DMAP acts as a nucleophilic catalyst, accelerating the reaction and preventing the rearrangement of the O -acylisourea intermediate into an unreactive N -acylurea[3].

• Cool the reaction mixture to 0 °C using an ice bath.

• Add N,N′ -Dicyclohexylcarbodiimide (DCC, 1.1 equiv) in portions. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Stir the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature, stirring for an additional 12 hours.

• Self-Validation Step: Filter off the DCU precipitate through a pad of Celite. Concentrate the filtrate and analyze the crude mixture via 1H NMR.

  • Diagnostic Check: The desired β,γ -ester will show distinct alkene protons at ~6.3–6.5 ppm and a −CH2​− doublet/multiplet at ~3.2 ppm. If isomerization occurred, you will see α,β -alkene protons shifted to ~5.8 ppm and ~7.1 ppm, and the −CH2​− group will shift to ~3.5 ppm (now benzylic/allylic).

• Purify the concentrated filtrate via standard silica gel flash chromatography.

Protocol B: Base-Promoted Alkylation (Optimal for Methyl/Ethyl Esters)

This protocol completely avoids acid and is the most robust method for simple aliphatic esters.

Step-by-Step Methodology:

• Dissolve 4-phenyl-3-butenoic acid (1.0 equiv) in anhydrous N,N -dimethylformamide (DMF, 0.5 M).

• Add finely powdered, anhydrous K2​CO3​ (1.5 equiv). Causality: The mild base deprotonates the carboxylic acid to form a highly nucleophilic carboxylate anion without protonating the alkene, completely shutting down the dienol tautomerization pathway[4].

• Add iodomethane ( CH3​I ) or iodoethane (1.2 equiv) dropwise at room temperature. (Caution: Alkylating agents are highly toxic; perform strictly in a fume hood).

• Stir the reaction at room temperature for 4–6 hours.

• Self-Validation Step: Quench the reaction with distilled water (to dissolve salts and remove DMF) and extract 3x with ethyl acetate. Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate. Analyze the organic layer via 1H NMR; the appearance of a sharp singlet at ~3.6 ppm confirms methyl ester formation, while the retention of the multiplet at ~3.2 ppm confirms the double bond has remained intact.

References

• "Temperature-dependent alkylation of .gamma.-phenyl .beta.,.gamma.-unsaturated acid and ester systems in hexamethylphosphoric triamide-tetrahydrofuran solutions using lithium diisopropylamide." The Journal of Organic Chemistry. URL:[Link]

• "Fischer Esterification of the Unsaturated 3-Butenoic Acid with Methyl Alcohol." Chemistry Stack Exchange. URL:[Link]

• "Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling." NIH PMC. URL:[Link]

Sources

• 1. Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. trans-2-Cyanocyclopropane-1-carboxylic Acid|RUO [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Byproduct Formation in 4-Phenyl-3-butenoic Acid Butyl Ester Synthesis

Foreword from the Senior Application Scientist: Welcome to the advanced troubleshooting center for the synthesis of 4-phenyl-3-butenoic acid butyl ester (butyl styrylacetate). In drug development and fine chemical synthesis, handling β,γ -unsaturated systems requires precise kinetic control. The fundamental pitfall researchers encounter with this specific molecule is thermodynamic: the isolated alkene is highly prone to migrating into conjugation with the phenyl ring and the ester carbonyl. This guide is engineered to help you understand the causality behind these side reactions and implement self-validating protocols to eliminate them.

Core Troubleshooting & FAQs

Q1: I attempted a standard Fischer esterification (1-butanol, catalytic H2​SO4​ , reflux), but my NMR shows almost 100% of the α,β -unsaturated isomer (butyl 4-phenyl-2-butenoate). Why did this happen? A1: Fischer esterification relies on thermodynamic control and harsh acidic conditions. The α -protons of 4-phenyl-3-butenoic acid are highly acidic because they are flanked by a carbonyl and an alkene. Acid catalysis promotes rapid enolization. Upon re-ketonization, the double bond shifts to the thermodynamically stable α,β -position to form a fully conjugated system extending from the phenyl ring to the ester oxygen[1]. Solution: You must abandon Fischer esterification for this substrate. Transition to mild, room-temperature kinetic control methods such as Steglich esterification or O-alkylation.

Q2: I switched to a Steglich esterification (EDC/DMAP) at room temperature, but I still observe 10-15% of the conjugated byproduct. How can I suppress this? A2: While DMAP is an excellent nucleophilic catalyst, it also acts as a mild Brønsted base. If the reaction is left stirring post-completion, or if DMAP is used in stoichiometric amounts, it will slowly catalyze the isomerization via deprotonation of the α -carbon[2]. Solution: Strictly limit DMAP to catalytic quantities (0.05 equivalents). Monitor the reaction closely via TLC and quench immediately with cold aqueous NH4​Cl the moment the starting material is consumed.

Q3: We are synthesizing the ester de novo via Palladium-catalyzed alkoxycarbonylation of phenylallene with 1-butanol. We are getting a mixture of regioisomers. How do we control the regioselectivity? A3: In the Pd-catalyzed carbonylation of allenes, regioselectivity is entirely dictated by the steric and electronic properties of the phosphine ligand. Using a bidentate ligand with a large bite angle, such as Xantphos, selectively drives the formation of the β,γ -unsaturated ester. Conversely, ligands like PPh2Py will direct the palladium catalyst to form the α,β -isomer[3].

Quantitative Data: Ligand Impact on Regioselectivity

When bypassing direct esterification in favor of Pd-catalyzed carbonylation, ligand selection is the single most critical variable. The table below summarizes the causality between ligand geometry and product distribution.

Table 1: Effect of Ligand on Pd-Catalyzed Alkoxycarbonylation Regioselectivity [4]

Catalyst System	Ligand	Major Product	Total Yield (%)	Selectivity ( β,γ : α,β )
Pd(OAc)2​ / PTSA	PPh3​	Mixed	< 10%	Poor
Pd(OAc)2​ / PTSA	PPh2Py	α,β -ester	18%	< 5 : 95
Pd(OAc)2​ / PTSA	DPPB	Mixed	< 5%	Poor
Pd(OAc)2​ / PTSA	Xantphos	β,γ -ester	90%	> 95 : 5

Standard conditions: 1.0 mmol allene, 1.2 mmol n-butanol, 1.0 mol% Pd, 40 bar CO, toluene, 110 °C.

Self-Validating Experimental Protocols

To ensure trustworthiness in your synthetic pipeline, every protocol must include a mechanism for self-validation.

Protocol A: Mild Steglich Esterification (Kinetic Control)

Self-Validation Check: The absence of a conjugated alkene multiplet at ~6.5-7.5 ppm in the crude 1H NMR confirms the suppression of isomerization. The target β,γ -ester will show a distinct doublet at ~3.2 ppm corresponding to the α

CH2​ protons.

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve 4-phenyl-3-butenoic acid (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

• Reagent Addition: Add anhydrous 1-butanol (1.2 eq). Cool the mixture to 0 °C using an ice bath to enforce kinetic control.

• Catalyst Initiation: Add DMAP (0.05 eq). Critical: Do not exceed 0.05 eq. Slowly add EDC·HCl (1.1 eq) portion-wise over 10 minutes to prevent thermal spikes.

• Reaction Phase: Allow the reaction to stir at 0 °C for 30 minutes, then slowly warm to room temperature. Monitor strictly by TLC (Hexanes/EtOAc).

• Quench & Workup: Once complete (typically 2-4 hours), immediately quench with cold saturated aqueous NH4​Cl to neutralize the DMAP. Extract with DCM, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at < 30 °C.

• Purification: Flash chromatography on silica gel yields the pure β,γ -ester.

Protocol B: Pd-Catalyzed Alkoxycarbonylation of Phenylallene

Self-Validation Check: Determine the regioisomeric ratio via GC-MS using isooctane as an internal standard before column purification to ensure the intrinsic selectivity of the catalytic cycle hasn't been masked by fractionation[3].

• Catalyst Setup: In a high-pressure autoclave under argon, combine Pd(OAc)2​ (1.0 mol%), Xantphos (2.0 mol%), and PTSA· H2​O (4.0 mol%)[4].

• Substrate Addition: Add phenylallene (1.0 mmol), anhydrous 1-butanol (1.2 mmol), and anhydrous toluene (2.0 mL)[4].

• Pressurization: Seal the autoclave, purge three times with CO gas to remove residual oxygen, and pressurize to 40 bar CO[4].

• Reaction Phase: Heat the reactor to 110 °C and stir vigorously for 20 hours[4].

• Recovery: Cool the reactor to room temperature, carefully vent the CO gas in a certified fume hood, and filter the crude mixture through a short pad of Celite to remove palladium black.

Mechanistic Visualizations

Figure 1: Base/Acid-catalyzed thermodynamic isomerization pathway of the β,γ-unsaturated ester.

Figure 2: Mild Steglich esterification workflow preventing alkene migration via kinetic control.

References

• "Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters | Journal of the American Chemical Society - ACS Public
• ".beta.,.gamma.-unsaturated acids and esters by photochemical isomerization of .alpha.,.beta.
• "unsaturated acids and esters by photochemical isomerization of .alpha.,.beta.-congeners", acs.org,
• "Development of selective and efficient catalysts for carbonylation of alkenes - RosDok", uni-rostock.de,

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rosdok.uni-rostock.de [rosdok.uni-rostock.de]

Technical Support Center: Troubleshooting Low Conversion in Fischer Esterification of Unsaturated Acids

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this diagnostic guide to address the specific mechanistic hurdles encountered when esterifying α,β -unsaturated carboxylic acids (such as acrylic, methacrylic, and cinnamic acids).

Fischer esterification is classically an equilibrium-driven, acid-catalyzed condensation[1]. However, when applied to unsaturated substrates, the reaction is complicated by the high reactivity of the conjugated double bond. Pushing the equilibrium forward while suppressing side reactions requires precise control over thermodynamics, kinetics, and radical chemistry.

Diagnostic Workflow

Diagnostic workflow for troubleshooting low esterification conversion.

Frequently Asked Questions & Troubleshooting Guide

Q1: My conversion plateaus at 50-60% despite extended reaction times. How do I push the equilibrium forward?

Causality & Expert Insight: Fischer esterification is a reversible process with a standard free energy change ( ΔG∘ ) near zero[1]. According to Le Chatelier's Principle, the accumulation of the water byproduct directly inhibits forward progress. For unsaturated acids, prolonged heating to force conversion often leads to thermal degradation rather than higher yields. Solution:

• Azeotropic Distillation: Utilize a Dean-Stark apparatus with an entrainer solvent (e.g., toluene or cyclohexane) to continuously and physically remove water from the reaction matrix[2][3].

• Molecular Sieves: If azeotropic distillation is incompatible with your boiling points, place 3Å or 4Å molecular sieves in a Soxhlet extractor positioned above the reaction flask[4]. Critical Note: Do not add sieves directly to the acidic reaction mixture, as the acid catalyst will degrade the zeolite structure.

Q2: I am observing a viscous, gummy residue in my reaction flask, and ester yields are extremely low. What is happening?

Causality & Expert Insight: You are experiencing premature thermal crosslinking or radical polymerization of the vinyl groups[3]. Unsaturated acids are highly susceptible to radical initiation at the elevated temperatures required for esterification. Solution:

• Radical Inhibitors: Introduce a polymerization inhibitor such as Hydroquinone (HQ), Monomethyl ether of hydroquinone (MEHQ), or Phenothiazine (PTZ)[3].

• Air Sparging: If using MEHQ, it is crucial to understand its mechanism: MEHQ requires dissolved oxygen to form the active peroxy radical species that terminates polymer chains. Sparge the reaction mixture with a lean air/nitrogen mixture (e.g., 5-8% O2​ ) rather than pure inert nitrogen.

Q3: NMR analysis shows loss of the double bond and formation of a β -alkoxy byproduct. How do I prevent this?

Causality & Expert Insight: This is a classic oxa-Michael addition. The α,β -unsaturated carbonyl system is a strong Michael acceptor[5][6]. Under strongly acidic conditions (e.g., concentrated H2​SO4​ ) and high alcohol concentrations, the alcohol nucleophile can attack the β -carbon, leading to β -alkoxy esters. Solution:

• Milder Catalysts: Replace harsh mineral acids with milder Brønsted acids like p-Toluenesulfonic acid (p-TsOH)[3]. Alternatively, use solid acid catalysts (e.g., Amberlyst-15) which offer high local acidity to drive esterification but minimize bulk side reactions.

Quantitative Data: Catalyst & Inhibitor Selection

To optimize your reaction conditions, compare the operational parameters of common catalysts and inhibitors summarized below.

Reagent	Classification	Recommended Concentration	Mechanistic Pros	Mechanistic Cons
Sulfuric Acid ( H2​SO4​ )	Strong Brønsted Acid	1–5 mol%	Fast kinetics; inexpensive.	Promotes oxa-Michael addition and substrate charring.
p-Toluenesulfonic Acid	Mild Brønsted Acid	0.5–5 mol%	High yield; minimal side reactions[3].	Requires removal via aqueous bicarbonate wash.
Hydroquinone (HQ)	Radical Scavenger	100–500 ppm	Excellent thermal stability.	Can cause significant discoloration of the final product.
MEHQ	Radical Scavenger	100–1000 ppm	Less discoloration than HQ.	Strictly requires an O2​ sparge to be catalytically active.

Detailed Experimental Protocol

High-Yield Fischer Esterification of Methacrylic Acid

This protocol integrates continuous water removal and active polymerization inhibition to ensure high conversion and structural integrity of the unsaturated ester. It is designed as a self-validating system: the volume of water collected directly correlates to the reaction's progress.

Step 1: Reagent Preparation & Setup

• Equip a 500 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, a reflux condenser, and a subsurface gas sparge tube.

• Charge the flask with Methacrylic Acid (1.0 equiv), your target Alcohol (1.2 equiv), and Toluene (solvent, 2 mL/mmol).

Step 2: Catalyst & Inhibitor Addition

• Add p-Toluenesulfonic acid monohydrate (p-TsOH· H2​SO4​ , 2.0 mol%) as the acid catalyst[3].

• Add MEHQ (500 ppm relative to methacrylic acid) to inhibit radical polymerization[3].

Step 3: Atmospheric Control

• Initiate a continuous, low-flow sparge of 5% O2​ in Nitrogen through the reaction mixture. Causality: The oxygen is strictly required to activate the MEHQ inhibitor, preventing the mixture from polymerizing into a gel.

Step 4: Azeotropic Distillation (Self-Validation Step)

• Heat the mixture to reflux (approx. 110–115 °C).

• Monitor the accumulation of water in the Dean-Stark trap[2]. Validation: Calculate your theoretical water yield ( 18 mg/mmol ). The reaction is complete when the water volume in the trap matches the theoretical yield and ceases to accumulate (typically 6–12 hours).

Step 5: Workup & Purification

• Cool the mixture to room temperature.

• Wash the organic layer with saturated aqueous NaHCO3​ (3 × 50 mL) to neutralize the p-TsOH catalyst and remove any unreacted methacrylic acid.

• Wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at ambient temperature (to avoid thermally inducing polymerization during solvent removal).

References[2] Title: 20.5. 1.2.9 Synthesis of Esters from Carboxylic Acids and Derivatives (Update 2024)

Source: thieme-connect.de URL: 4] Title: Fischer Esterification of the Unsaturated 3-Butenoic Acid with Methyl Alcohol Source: stackexchange.com URL: 5] Title: The Michael Addition Reaction and Conjugate Addition - Master Organic Chemistry Source: masterorganicchemistry.com URL: 6] Title: Michael Addition - Organic Chemistry Tutor Source: organicchemistrytutor.com URL: 1] Title: US9388116B2 - Alcohol-mediated esterification of carboxylic acids with carbonates Source: google.com URL: 3] Title: Application Notes and Protocols for the Polymer Synthesis of 1,7-Octadiene-3,6-diol Source: benchchem.com URL:

Sources

• 1. US9388116B2 - Alcohol-mediated esterification of carboxylic acids with carbonates - Google Patents [patents.google.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]

Overcoming poor solubility of starting materials in esterification

Welcome to the Technical Support Center for Overcoming Poor Solubility of Starting Materials in Esterification. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve one of the most common hurdles in ester synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions regarding solubility issues in esterification.

Q1: My esterification reaction is sluggish and giving low yields. How do I know if poor solubility is the root cause?

A1: Visual inspection is your first line of defense. If you observe solid starting material suspended in your reaction mixture even after some time with stirring, poor solubility is highly likely. Other indicators include inconsistent results between batches and a reaction rate that does not improve with increased concentration. This is a frequent challenge, especially when dealing with non-polar, hydrophobic compounds in polar solvents or vice versa.[1]

Q2: What is the simplest first step to address the poor solubility of my starting materials?

A2: The principle of "like dissolves like" is your fundamental starting point.[2] Begin by conducting a simple solvent screening. If your starting materials are non-polar, consider non-polar solvents like toluene or heptane. For polar starting materials, polar aprotic solvents such as DMF or DMSO can be effective.[2][3] Additionally, reducing the particle size of solid starting materials through grinding can increase the surface area and improve the rate of dissolution.[2][4]

Q3: What is a co-solvent, and how can it help my reaction?

A3: A co-solvent is a secondary solvent added to the primary reaction solvent to increase the solubility of a poorly soluble compound.[5][6] Co-solvents work by altering the overall polarity of the solvent system, creating a more favorable environment for your starting materials to dissolve.[5] For example, adding ethanol to water can help dissolve a more hydrophobic starting material.[1][5]

Q4: When should I consider using a phase-transfer catalyst?

A4: A phase-transfer catalyst (PTC) is ideal for reactions where your starting materials are in two different, immiscible phases, such as an aqueous phase and an organic phase.[7][8] If you are reacting a salt (like a carboxylate salt) in water with an alcohol in an organic solvent, a PTC can shuttle the reactive species across the phase boundary, enabling the reaction to proceed.[7][8][9]

Q5: Can heating the reaction mixture solve my solubility problems?

A5: Yes, in many cases, increasing the reaction temperature can significantly improve the solubility of starting materials.[10] Higher temperatures increase the kinetic energy of the solvent molecules, allowing them to better solvate the solute. However, be mindful of the thermal stability of your reactants and products, as excessive heat can lead to degradation.

Troubleshooting Guides

This section provides more detailed, in-depth strategies and protocols for overcoming solubility challenges in your esterification reactions.

Strategy 1: Optimizing the Solvent System

The choice of solvent is paramount in any chemical reaction. When dealing with poor solubility, a systematic approach to solvent selection and the use of co-solvents is crucial.

• Initial Solubility Test: In separate small vials, add a known amount (e.g., 10 mg) of your poorly soluble starting material.

• Primary Solvent: Add 1 mL of your primary reaction solvent to each vial and stir to confirm insolubility.

• Co-solvent Addition: Prepare stock solutions of potential co-solvents (e.g., DMSO, DMF, ethanol, THF) in your primary solvent at various concentrations (e.g., 10%, 25%, 50% v/v).[1]

• Screening: Add the co-solvent mixtures stepwise to the vials containing your starting material, vortexing or stirring after each addition, until the solid dissolves.[1]

• Optimal Ratio: Record the minimum co-solvent concentration required for complete dissolution. This will be your starting point for the reaction solvent system.

• Reaction Setup: Prepare your reaction using the optimized solvent mixture, ensuring the poorly soluble reactant is fully dissolved before adding other reagents.[1]

Table 1: Common Solvents and Co-solvents for Esterification

Solvent	Type	Boiling Point (°C)	Common Uses in Esterification
Toluene	Non-polar	111	Fischer esterification (azeotropic removal of water).[11]
Heptane	Non-polar	98	Used for sterically hindered esterifications.[12]
Dichloromethane (DCM)	Polar Aprotic	40	Common in Steglich esterification, but has EHS concerns.[13][14]
Dimethylformamide (DMF)	Polar Aprotic	153	Dissolves a wide range of organic compounds.[3][14]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	A powerful solvent for many organic compounds.[3]
Ethanol	Polar Protic	78	Often used as a co-solvent to increase solubility of non-polar compounds in water.[1][5]
Tetrahydrofuran (THF)	Polar Aprotic	66	A versatile solvent for a range of polarities.

Strategy 2: Phase-Transfer Catalysis (PTC) for Heterogeneous Reactions

When your reactants are in separate, immiscible liquid phases, a phase-transfer catalyst is an essential tool.

A PTC works by pairing with an ion (typically the anionic carboxylate) in the aqueous phase to form a lipophilic ion pair.[8][9] This ion pair can then traverse the phase boundary into the organic phase, where it can react with the alcohol. Common PTCs include quaternary ammonium salts (e.g., tetrabutylammonium bromide - TBAB) and phosphonium salts.[7][8]

Caption: Phase-Transfer Catalysis Workflow.

• Reactant Preparation: In a reaction vessel, dissolve the carboxylic acid salt in water. In a separate addition funnel, dissolve the alcohol in a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Catalyst Addition: Add the phase-transfer catalyst (e.g., 1-5 mol% of tetrabutylammonium bromide) to the reaction vessel containing the aqueous phase.

• Reaction Setup: With vigorous stirring, add the organic phase containing the alcohol to the aqueous phase.

• Heating and Monitoring: Heat the biphasic mixture to the desired reaction temperature and monitor the reaction progress by TLC or GC/LC-MS.

• Workup: After the reaction is complete, separate the organic layer. Wash the organic layer with water and brine, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: Purify the crude ester by column chromatography or distillation as required.

Strategy 3: Energy-Intensive Methods for Highly Insoluble Substrates

For particularly challenging substrates, leveraging external energy sources like ultrasound or microwaves can dramatically enhance solubility and reaction rates.

High-frequency sound waves from sonication create acoustic cavitation: the formation, growth, and implosion of microscopic bubbles in the liquid.[15] This process generates localized hot spots with intense pressure and shear forces, which can break down solid aggregates, increase mass transfer, and accelerate the reaction.[15][16]

• Preparation: In a suitable reaction vessel, combine the poorly soluble carboxylic acid, the alcohol, and the chosen solvent.

• Catalyst: Add the appropriate acid or base catalyst.

• Sonication: Place the reaction vessel in an ultrasonic bath or immerse an ultrasonic horn into the mixture.

• Reaction: Apply ultrasonic irradiation at a specific frequency and power. Monitor the temperature of the reaction mixture, as sonication can cause heating.

• Monitoring and Workup: Monitor the reaction progress until completion. The workup procedure is typically the same as for a conventional esterification.

Microwave irradiation directly heats the reactants and solvent, leading to a rapid increase in temperature and reaction rate.[17] This can be particularly effective for overcoming solubility issues by quickly reaching a temperature where the starting materials dissolve. Microwave-assisted synthesis often leads to significantly reduced reaction times and improved yields.[17][18]

• Reactant Mixture: In a microwave-safe reaction vessel, combine the carboxylic acid, alcohol, a suitable microwave-absorbing solvent, and the catalyst.

• Microwave Reactor: Seal the vessel and place it in the microwave reactor.

• Irradiation: Set the desired temperature, pressure, and reaction time. The microwave will apply power to maintain the set temperature.

• Cooling and Workup: After the reaction is complete, the vessel is cooled. The workup procedure is standard for the specific esterification reaction.

Table 2: Comparison of Energy-Intensive Methods

Method	Principle	Advantages	Considerations
Ultrasound	Acoustic Cavitation	Enhanced mass transfer, can be used at lower temperatures.[15]	Potential for localized overheating, requires specialized equipment.
Microwave	Dielectric Heating	Rapid heating, reduced reaction times, increased yields.[17][18]	Requires microwave-transparent vessels, potential for pressure buildup.

Conclusion

Overcoming the poor solubility of starting materials in esterification is a multifaceted challenge that can be addressed through a systematic and informed approach. By understanding the principles behind solvent selection, co-solvency, phase-transfer catalysis, and energy-intensive methods, you can design robust and efficient esterification protocols. This guide provides a foundation for troubleshooting and optimizing your reactions, ultimately leading to higher yields and more successful synthetic outcomes.

References

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6747-6756. [Link]

• Royal Society of Chemistry. (n.d.). A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information. [Link]

• Ishihara, K., Nakayama, M., & Yamamoto, H. (2003). Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media. Synlett, 2003(11), 1647-1650. [Link]

• Wang, H., Zhao, Y., & Zhang, Y. (2019). Application of Phase Transfer Catalysis in the Esterification of Organic Acids: The Primary Products from Ring Hydrocarbon Oxidation Processes. Catalysts, 9(10), 849. [Link]

• Bhanage, B. M., & Arai, M. (2001). Alcohol-mediated esterification of carboxylic acids with carbonates.

• Wikipedia. (n.d.). Phase-transfer catalyst. [Link]

• Chighine, A., Crosignani, S., Arnal, M.-C., Bradley, M., & Linclau, B. (2009). Microwave-Assisted Ester Formation Using O-Alkylisoureas: A Convenient Method for the Synthesis of Esters with Inversion of Configuration. The Journal of Organic Chemistry, 74(13), 4638–4641. [Link]

• Jaita, S., Phakhodee, W., & Pattarawarapan, M. (2015). Ultrasound-Assisted Methyl Esterification of Carboxylic Acids Catalyzed by Polymer-Supported Triphenylphosphine. Synlett, 26(14), 2006-2008. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• Springboard Biodiesel. (n.d.). Acid-Catalyzed Esterification. [Link]

• Ashenhurst, J. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6747-6756. [Link]

• Wang, H., Zhao, Y., & Zhang, Y. (2019). Application of Phase Transfer Catalysis in the Esterification of Organic Acids: The Primary Products from Ring Hydrocarbon Oxidation Processes. ResearchGate. [Link]

• Syafiuddin, A., & Chong, Z. K. (2018). Esterification by solid acid catalysts - A comparison. ResearchGate. [Link]

• Di Serio, M., Tesser, R., & Vitiello, R. (2021). Production of Sustainable Biochemicals by Means of Esterification Reaction and Heterogeneous Acid Catalysts. Processes, 9(8), 1389. [Link]

• Todea, A., Irimie, F. D., & Paizs, C. (2017). A parameter study of ultrasound assisted enzymatic esterification. Ultrasonics Sonochemistry, 38, 217-223. [Link]

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• Clark, J. (n.d.). esterification - alcohols and carboxylic acids. Chemguide. [Link]

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• Patsnap. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. [Link]

• Kellen, D. R., & LeBay, C. (2014). Microwave-Assisted Esterification: A Discovery-Based Microscale Laboratory Experiment. Journal of Chemical Education, 91(9), 1433-1436. [Link]

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry. [Link]

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• Pathak, G., Das, D., & Rokhum, S. L. (2016). A microwave-assisted highly practical chemoselective esterification and amidation of carboxylic acids. RSC Advances, 6(95), 93729-93740. [Link]

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Reference Data & Comparative Studies

Efficacy Comparison Guide: 4-Phenyl-3-Butenoic Acid Esters in Epigenetic Modulation and Anti-Tumorigenic Applications

Executive Summary

4-Phenyl-3-butenoic acid (PBA), also known as trans-styrylacetic acid, is a well-documented inhibitor of peptidylglycine α-amidating monooxygenase (PAM) and a recently identified Histone Deacetylase (HDAC) inhibitor 1. While the free acid demonstrates significant anti-inflammatory and anti-tumorigenic properties, its esterified derivatives—specifically methyl and complex ester analogues—exhibit vastly superior cellular efficacy.

This guide provides an objective, data-driven comparison of different PBA esters, analyzing their relative potencies, membrane permeability dynamics, and utility in drug development.

Mechanistic Causality: Why Esterification Drives Efficacy

In vitro assays frequently reveal a discrepancy between the biochemical potency of a free acid and its cellular efficacy. At physiological pH (7.4), the carboxylic acid moiety of PBA is predominantly ionized, which thermodynamically hinders passive diffusion across the hydrophobic phospholipid bilayer of target cells.

Esterification (e.g., forming a methyl ester, PBA-Me) masks this negative charge, significantly increasing the molecule's lipophilicity. Once the ester diffuses into the intracellular space, ubiquitous cytoplasmic esterases hydrolyze the ester bond, liberating the active PBA free acid directly at the site of action. This "prodrug" mechanism explains why PBA methyl esters can achieve robust p38 MAPK modulation and HDAC inhibition at concentrations 10-fold lower than the parent free acid 1.

Signaling pathway of PBA esters mediating HDAC inhibition and tumor suppression.

Comparative Efficacy Analysis

The following table synthesizes quantitative experimental data comparing the free acid of PBA against its primary esterified derivatives.

Compound	Structural Classification	Relative Cellular Potency (Growth Inhibition)	HDAC IC₅₀ (In Vitro)	Cellular Permeability	Primary Application
PBA (Free Acid)	Carboxylic Acid	1x (Baseline)	Micromolar range	Low	Baseline HDAC/PAM inhibitor studies 2
PBA-Me	Simple Methyl Ester	~10x higher than PBA	Micromolar range	High	Enhanced in vitro cancer models 1
AOPHA-Me	Complex Methyl Ester Analog	~30x higher than PBA	~30-fold lower than PBA	Very High	Advanced anti-tumorigenic agent 2
PBA-Et	Simple Ethyl Ester	N/A (Prodrug potential)	N/A	High	Synthetic intermediate for cross-coupling 3

Note: 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester (AOPHA-Me) represents an advanced structural evolution of the PBA scaffold, demonstrating superior isoform selectivity and potency.

Experimental Validation: Self-Validating Protocol for HDAC Inhibition

To objectively verify the enhanced efficacy of PBA esters over the free acid, researchers must utilize assays that measure direct mechanistic outcomes rather than just downstream phenotypic changes. The 2D AUT/AU Gel Electrophoresis method is the gold standard for this, as it acts as a self-validating system: it physically separates histones based on charge alterations caused directly by acetylation.

Step-by-Step Methodology: 2D AUT/AU Gel Analysis of Histone Acetylation

Rationale: Acetylation neutralizes the positive charge of lysine residues on histone tails. By running an Acetic acid-Urea-Triton X-100 (AUT) gel in the first dimension (separating by hydrophobicity and charge) and an Acetic acid-Urea (AU) gel in the second dimension (separating strictly by charge), hyperacetylated histones will visibly shift diagonally from unmodified histones.

• Cell Culture & Dosing:

  • Plate tumorigenic epithelial cells (e.g., WB-ras1 or human lung carcinoma H2009) in 100 mm dishes until 70% confluent.

  • Treat Group A with PBA (1.0 mM) and Group B with PBA-Me (0.1 mM). The 10-fold concentration difference tests the enhanced permeability hypothesis. Treat Group C with a vehicle control (DMSO).

  • Incubate for 4 hours (optimal time for early epigenetic shifts) 2.

• Histone Extraction:

  • Lyse cells in a hypotonic buffer to isolate nuclei.

  • Resuspend nuclei in 0.4 N H₂SO₄ and incubate on ice for 1 hour. The acidic environment selectively extracts basic histone proteins while precipitating larger acidic proteins.

  • Precipitate histones using 20% Trichloroacetic acid (TCA), wash with acetone, and dry.

• First Dimension (AUT Gel):

  • Dissolve the histone pellet in AUT sample buffer.

  • Run the samples on a 15% polyacrylamide gel containing acetic acid, urea, and Triton X-100. This resolves histone variants (e.g., H2A, H2B, H3, H4).

• Second Dimension (AU Gel):

  • Excise the gel lanes from the AUT gel and equilibrate in AU running buffer.

  • Cast the excised lane horizontally onto a second 15% polyacrylamide gel containing only acetic acid and urea.

  • Electrophorese perpendicular to the first dimension.

• Detection & Validation:

  • Transfer proteins to a PVDF membrane.

  • Probe with anti-acetyl-Histone H3 and H4 antibodies.

  • Expected Result: PBA-Me at 0.1 mM will induce a comparable or greater mobility shift (indicating hyperacetylation) than PBA at 1.0 mM, validating the ester's superior cellular efficacy.

Alternative Applications: Ethyl and Butyl Esters in Synthesis

While methyl esters (PBA-Me, AOPHA-Me) are primarily utilized for direct biological evaluation, ethyl 4-phenyl-3-butenoate (PBA-Et) and butyl esters serve distinct roles. Because of their stability and specific boiling points, these esters are highly valued as bulk drug intermediates and building blocks in organic synthesis 3. They are frequently employed in palladium-catalyzed cross-coupling reactions (such as oxidative Heck reactions or Suzuki-Miyaura couplings) to synthesize complex, functionalized libraries of epigenetic modulators before final deprotection or transesterification into active drug candidates.

References

• Source: National Institutes of Health (NIH)
• Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)
• Ethyl 4-phenylbut-3-enoate | C12H14O2 | CID 5899283 Source: PubChem - NIH URL

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A Comparative Spectroscopic Guide to 4-Phenyl-3-butenoic Acid Alkyl Esters

For researchers, scientists, and professionals in drug development, a nuanced understanding of molecular structure is paramount. The 4-phenyl-3-butenoic acid framework is a valuable scaffold in organic synthesis and medicinal chemistry. This guide provides an in-depth spectroscopic comparison of a homologous series of its alkyl esters: methyl, ethyl, propyl, and butyl 4-phenyl-3-butenoate. By examining their ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, we can elucidate the subtle yet significant influence of the alkyl ester chain on their spectral characteristics. This document is designed to serve as a practical reference for the identification, characterization, and quality control of these compounds.

Introduction to the Spectroscopic Landscape

The core structure of 4-phenyl-3-butenoic acid alkyl esters presents several key features that manifest distinctly across different spectroscopic techniques. The phenyl group, the α,β-unsaturated system, and the ester functional group each contribute characteristic signals. The primary variable in our comparison is the length of the alkyl chain (R group) of the ester, which will predictably alter the spectroscopic fingerprint of each molecule, particularly in the NMR and mass spectra.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: A Proton's Perspective

¹H NMR spectroscopy provides a detailed map of the proton environments within a molecule. For the 4-phenyl-3-butenoate series, we expect to see characteristic signals for the aromatic, vinylic, allylic, and ester alkyl protons.

Key Observations and Trends:

• Aromatic and Vinylic Protons: The chemical shifts of the phenyl and vinylic protons are largely unaffected by the nature of the alkyl ester group, as they are distant from the site of variation. The aromatic protons typically appear as a multiplet in the range of δ 7.20-7.40 ppm. The vinylic protons exhibit a characteristic splitting pattern, with the proton on the carbon β to the carbonyl appearing further downfield due to deshielding effects.

• Allylic Protons: The two protons on the carbon atom adjacent to the carbonyl group (C2) typically resonate around δ 3.20-3.50 ppm.

• Alkyl Ester Protons: This is where the most significant and predictable variations occur across the series. The protons on the carbon directly attached to the ester oxygen (α-protons) are the most deshielded within the alkyl chain. As the alkyl chain length increases, the chemical shifts of the subsequent protons (β, γ, etc.) move progressively upfield, approaching typical alkane values.

Comparative ¹H NMR Data:

Compound	Ar-H (ppm)	=CH- (ppm)	-CH₂-C=O (ppm)	Ester Alkyl Group Protons (ppm)
Methyl 4-phenyl-3-butenoate	~7.40-7.20 (m)	~6.45 (d), ~6.25 (m)	~3.25 (d)	~3.70 (s, 3H, -OCH₃)
Ethyl 4-phenyl-3-butenoate [1]	~7.35-7.20 (m)	~6.42 (d), ~6.21 (m)	~3.23 (d)	~4.15 (q, 2H, -OCH₂CH₃), ~1.25 (t, 3H, -OCH₂CH₃)
Propyl 4-phenyl-3-butenoate	~7.35-7.20 (m)	~6.42 (d), ~6.21 (m)	~3.23 (d)	~4.05 (t, 2H, -OCH₂CH₂CH₃), ~1.65 (sext, 2H, -OCH₂CH₂CH₃), ~0.95 (t, 3H, -OCH₂CH₂CH₃)
Butyl 4-phenyl-3-butenoate	~7.35-7.20 (m)	~6.42 (d), ~6.21 (m)	~3.23 (d)	~4.10 (t, 2H, -O(CH₂)₃CH₃), ~1.60 (quint, 2H, -O(CH₂)₃CH₃), ~1.40 (sext, 2H, -O(CH₂)₃CH₃), ~0.90 (t, 3H, -O(CH₂)₃CH₃)

Note: Data for propyl and butyl esters are predicted based on established trends in homologous ester series.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy provides insight into the carbon framework of the molecules. The chemical shifts are sensitive to the electronic environment of each carbon atom.

Key Observations and Trends:

• Carbonyl Carbon: The ester carbonyl carbon is highly deshielded and appears significantly downfield, typically in the range of δ 170-173 ppm.[2][3]

• Aromatic and Vinylic Carbons: The carbons of the phenyl ring and the double bond appear in the δ 120-140 ppm region.

• Alkyl Ester Carbons: Similar to ¹H NMR, the most pronounced changes are observed in the alkyl portion of the ester. The carbon directly bonded to the ester oxygen (Cα) is the most downfield in the alkyl chain. Each subsequent carbon (Cβ, Cγ, etc.) resonates at a progressively higher field (lower ppm value).

Comparative ¹³C NMR Data:

Compound	C=O (ppm)	Ar-C & C=C (ppm)	-CH₂-C=O (ppm)	Ester Alkyl Group Carbons (ppm)
Methyl 4-phenyl-3-butenoate [4]	~172.5	~126-137	~38.0	~51.5 (-OCH₃)
Ethyl 4-phenyl-3-butenoate [1]	~172.0	~126-137	~38.2	~60.5 (-OCH₂CH₃), ~14.2 (-OCH₂CH₃)
Propyl 4-phenyl-3-butenoate	~172.0	~126-137	~38.2	~66.0 (-OCH₂CH₂CH₃), ~22.0 (-OCH₂CH₂CH₃), ~10.5 (-OCH₂CH₂CH₃)
Butyl 4-phenyl-3-butenoate	~172.0	~126-137	~38.2	~64.5 (-O(CH₂)₃CH₃), ~30.7 (-O(CH₂)₃CH₃), ~19.2 (-O(CH₂)₃CH₃), ~13.7 (-O(CH₂)₃CH₃)

Note: Data for propyl and butyl esters are predicted based on established trends in homologous ester series.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy is a powerful tool for identifying functional groups. In our series of esters, the most characteristic absorption bands are associated with the C=O and C-O bonds of the ester group, and the C=C bond of the unsaturated system.

Key Observations and Trends:

• C=O Stretch: The carbonyl stretch is a strong, sharp absorption and is one of the most prominent peaks in the IR spectrum. For α,β-unsaturated esters, this band typically appears in the range of 1715-1730 cm⁻¹. The length of the alkyl chain has a negligible effect on the C=O stretching frequency.

• C-O Stretches: Esters exhibit two C-O stretching vibrations: one for the C-O bond adjacent to the carbonyl and another for the O-alkyl bond. These appear as strong bands in the fingerprint region, typically between 1300 and 1000 cm⁻¹.

• C=C Stretch: The carbon-carbon double bond stretch of the conjugated system is expected around 1640 cm⁻¹.

Comparative IR Data:

Compound	C=O Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	C=C Stretch (cm⁻¹)
Methyl 4-phenyl-3-butenoate	~1725	~1280, 1170	~1640
Ethyl 4-phenyl-3-butenoate [1]	~1720	~1275, 1175	~1640
Propyl 4-phenyl-3-butenoate	~1720	~1275, 1175	~1640
Butyl 4-phenyl-3-butenoate	~1720	~1275, 1175	~1640

Mass Spectrometry (MS): Fragmentation Analysis

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern of a molecule. The fragmentation of esters is well-characterized and can be used to deduce the structure of the acid and alcohol components.

Key Fragmentation Pathways:

• Molecular Ion (M⁺): The molecular ion peak is expected to be observed for these compounds, with its intensity potentially decreasing with increasing alkyl chain length.

• Loss of the Alkoxy Group (-OR): A common fragmentation pathway for esters is the cleavage of the C-O bond, leading to the formation of an acylium ion [M-OR]⁺. This will result in a prominent peak at m/z 145 for all the esters in this series.

• Loss of the Alkyl Group (-R): Cleavage of the O-alkyl bond can also occur.

• McLafferty Rearrangement: For esters with longer alkyl chains (propyl and butyl), a McLafferty rearrangement is possible, involving the transfer of a gamma-hydrogen from the alkyl chain to the carbonyl oxygen, followed by cleavage of the α-β bond. This results in a characteristic fragment ion.

Comparative MS Fragmentation Data:

Compound	Molecular Ion (m/z)	[M-OR]⁺ (m/z)	Key Fragments (m/z)
Methyl 4-phenyl-3-butenoate	176	145	115, 91, 77
Ethyl 4-phenyl-3-butenoate [1]	190	145	115, 91, 77
Propyl 4-phenyl-3-butenoate	204	145	115, 91, 77, and McLafferty rearrangement fragment
Butyl 4-phenyl-3-butenoate	218	145	115, 91, 77, and McLafferty rearrangement fragment

Note: The presence and abundance of specific fragments can vary depending on the ionization energy and the instrument used.

Experimental Protocols

Synthesis of 4-Phenyl-3-butenoic Acid Alkyl Esters via Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and reliable method for the synthesis of esters from carboxylic acids and alcohols in the presence of an acid catalyst.[5][6]

Materials:

• 4-Phenyl-3-butenoic acid

• Methanol, Ethanol, 1-Propanol, or 1-Butanol (in excess)

• Concentrated Sulfuric Acid (catalytic amount)

• Sodium Bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 4-phenyl-3-butenoic acid (1.0 eq).

• Add a large excess of the corresponding alcohol (e.g., 10-20 eq), which also serves as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer with brine, dry over anhydrous magnesium or sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield the pure alkyl 4-phenyl-3-butenoate.

Spectroscopic Analysis

• NMR Spectroscopy: Samples were dissolved in deuterated chloroform (CDCl₃). ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[7]

• IR Spectroscopy: IR spectra were obtained using a Fourier-Transform Infrared (FTIR) spectrometer with samples analyzed as thin films on NaCl plates or using an Attenuated Total Reflectance (ATR) accessory.

• Mass Spectrometry: Mass spectra were acquired on a mass spectrometer with an electron ionization (EI) source.

Visualization of Key Concepts

Conclusion

This guide provides a comprehensive spectroscopic comparison of methyl, ethyl, propyl, and butyl esters of 4-phenyl-3-butenoic acid. The data presented herein, including both experimental and predicted values, highlights the systematic changes in spectroscopic signatures with increasing alkyl chain length. The most significant variations are observed in the ¹H and ¹³C NMR spectra, specifically in the chemical shifts of the alkyl ester protons and carbons. In contrast, the IR spectra remain largely consistent across the series, with the characteristic C=O stretch being the most prominent feature. Mass spectrometry offers a reliable method for confirming the molecular weight and elucidating the ester structure through characteristic fragmentation patterns. The provided experimental protocol for Fischer-Speier esterification serves as a practical starting point for the synthesis of these and related compounds. This comparative guide is intended to be a valuable resource for researchers in the fields of organic synthesis, analytical chemistry, and drug discovery, facilitating the accurate and efficient characterization of this important class of molecules.

References

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Comparative Guide: Anti-Inflammatory Efficacy of 4-Phenylbutyric Acid (PBA) vs. PBA Esters and Prodrugs

As a Senior Application Scientist in drug development, I frequently encounter a recurring challenge in translating small-molecule therapeutics from the bench to the clinic: optimizing the pharmacokinetic (PK) profile without compromising the pharmacodynamic (PD) efficacy.

4-Phenylbutyric acid (4-PBA) is a prime example of this paradigm. While it is an FDA-approved ammonia scavenger with profound anti-inflammatory properties, its rapid systemic clearance necessitates massive clinical doses. To circumvent this, researchers have developed PBA esters and targeted prodrug conjugates . This guide provides an objective, data-driven comparison of free PBA against its esterified and conjugated alternatives, detailing the mechanistic causality and the self-validating experimental protocols required to evaluate them.

Mechanistic Grounding: The Case for Esterification

Free 4-PBA exerts its anti-inflammatory effects through two primary axes:

• Chemical Chaperone Activity: PBA mitigates Endoplasmic Reticulum (ER) stress by stabilizing unfolded proteins, thereby blunting the Unfolded Protein Response (UPR)[1].

• HDAC Inhibition: As a pan-histone deacetylase (HDAC) inhibitor, PBA prevents the degradation of IκBα, trapping NF-κB in the cytoplasm and halting the transcription of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β)[2].

The Limitation: Free PBA is rapidly absorbed in the upper gastrointestinal tract and swiftly metabolized by the liver. In models of lower intestinal inflammation (e.g., Inflammatory Bowel Disease) or chronic systemic inflammation (e.g., atherosclerosis), achieving therapeutic concentrations requires doses up to 500–1000 mg/kg[3].

The Solution: Esterification and conjugation. By masking the carboxylic acid group of PBA, we create prodrugs like NanoPBA (a PEG-b-P(VPBA) polymeric ester micelle) and PBA-GA (a glutamic acid conjugate). These molecules remain functionally inert during systemic transit. Upon reaching the target microenvironment, local physiological esterases or cecal microbiota hydrolyze the linkage, releasing a concentrated burst of active PBA directly at the site of inflammation[1][3].

Mechanism of PBA and ester prodrugs in resolving inflammation via ER stress and HDAC inhibition.

Quantitative Data Comparison

To objectively evaluate the performance of these compounds, we must look at their pharmacokinetic behavior and in vivo efficacy. The table below summarizes the critical parameters differentiating free PBA from its advanced ester/conjugate formulations.

Feature	Free 4-PBA	PBA-GA (Amino Acid Conjugate)	NanoPBA (Polymeric Ester)
Chemical Structure	Unmodified aromatic fatty acid	4-PBA conjugated to Glutamic Acid	PEG-b-P(VPBA) block copolymer
Linkage Type	N/A	Amide/Ester-like	Ester linkage
Primary Target	Systemic (Liver/Blood)	Colon / Lower GI tract	Intestinal Mucosa / Tumors
Effective Dose (In Vivo)	500 – 1000 mg/kg	~50 mg/kg (PBA equivalent)	Dose-sparing (Sustained release)
Release Mechanism	Immediate absorption	Cleavage by cecal microbiota	Hydrolysis by physiological esterases
Half-Life / Clearance	Rapid (< 1 hour)	Sustained in colon (up to 24h)	Prolonged (Controlled release)
Key Anti-Inflammatory Model	Atherosclerosis[4], Keratitis[2]	DNBS-induced Colitis[3]	General ER Stress / Inflammation[1]

Experimental Protocols: Self-Validating Systems

A robust experimental design must do more than just measure an endpoint; it must prove why the endpoint was reached. The following protocols are engineered as self-validating systems to ensure that observed anti-inflammatory effects are definitively linked to the targeted release of PBA esters.

Protocol 1: In Vitro Assessment of Macrophage Reprogramming (Sustained Release)

Rationale: Free PBA causes a rapid spike in intracellular concentration followed by rapid clearance. PBA esters (like NanoPBA) require endocytosis and gradual enzymatic hydrolysis. This protocol utilizes a "washout" phase to prove that esterification provides sustained NF-κB suppression.

• Cell Culture & Seeding: Seed RAW 264.7 macrophages at 1×105 cells/well in a 12-well plate. Allow 24 hours for adherence.

• Pre-treatment: Treat cells with equimolar concentrations of Free PBA (1 mM) or NanoPBA for 12 hours.

• The Washout Step (Critical Causality Check): Aspirate the media, wash twice with PBS, and replace with fresh, drug-free media. Logic: This removes unabsorbed free PBA. Only the internalized NanoPBA micelles that are actively undergoing ester hydrolysis will continue to provide active PBA.

• Stimulation: Induce inflammation by adding 100 ng/mL Lipopolysaccharide (LPS) for 6 hours.

• Readout:

  • Extract RNA and perform RT-qPCR for TNF-α and IL-6.

  • Perform Western blot for ER stress markers (CHOP, GRP78) and phosphorylated p65 (active NF-κB).

Protocol 2: In Vivo Evaluation of Colon-Targeted PBA Prodrugs (Colitis Model)

Rationale: To prove that PBA-GA or PBA esters are superior for Inflammatory Bowel Disease (IBD), we must demonstrate that the prodrug safely bypasses the upper GI tract and is cleaved exactly at the site of colonic inflammation.

• Disease Induction: Induce colitis in male Wistar rats via intrarectal administration of 2,4-dinitrobenzenesulfonic acid (DNBS).

• Dosing Regimen: Orally administer Free PBA (500 mg/kg) or the PBA prodrug (equimolar to 50 mg/kg PBA) daily for 5 days.

• Tissue Harvest: Euthanize the animals and carefully excise the colon and cecum.

• Pharmacokinetic Validation (Self-Validation Step): Homogenize the cecal contents and analyze via LC-MS/MS. Logic: Observing a drop in inflammation is insufficient. We must detect high concentrations of free PBA in the cecum of the prodrug group, proving that the ester/conjugate bond was successfully cleaved by the local microbiota/esterases.

• Efficacy Readout: Quantify colonic myeloperoxidase (MPO) activity (a marker of neutrophil infiltration) and score macroscopic mucosal damage.

In vivo validation workflow comparing free PBA and targeted PBA esters in a rat colitis model.

Conclusion

While free 4-phenylbutyric acid remains a powerful tool for resolving inflammation and ER stress, its pharmacokinetic limitations restrict its clinical utility in targeted inflammatory diseases. The strategic transition to PBA esters and prodrug conjugates represents a critical evolution in drug design. By leveraging physiological esterases and local microbiota to control the spatio-temporal release of the active moiety, researchers can achieve superior anti-inflammatory efficacy at a fraction of the traditional dose.

References

• Lee, Y., et al. (2020). "A Colon-Targeted Prodrug, 4-Phenylbutyric Acid-Glutamic Acid Conjugate, Ameliorates 2,4-Dinitrobenzenesulfonic Acid-Induced Colitis in Rats." Pharmaceutics, 12(9), 843.[Link]

• Thapa, B., et al. (2023). "Development and evaluation of a self-assembled nanoparticle-based prodrug for sustained delivery of 4-phenylbutyric acid." Nanomedicine, 48, 102638.[Link]

• Wang, Y., et al. (2024). "Monocytes Reprogrammed by 4-PBA Potently Contribute to the Resolution of Inflammation and Atherosclerosis." Arteriosclerosis, Thrombosis, and Vascular Biology, 44(11).[Link]

• Bhela, S., et al. (2022). "Topical phenylbutyrate antagonizes NF-κB signaling and resolves corneal inflammation." Nature Communications, 13, 7887.[Link]

Sources

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• 3. mdpi.com [mdpi.com]
• 4. Monocytes Reprogrammed by 4-PBA Potently Contribute to the Resolution of Inflammation and Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Comparison of 4-Phenyl-3-butenoic Acid Butyl Ester with Known HDAC Inhibitors: A Methodological Guide

As a Senior Application Scientist, evaluating novel epigenetic modulators requires moving beyond basic IC50 values to understand the physicochemical dynamics of the compounds in a living system. Histone deacetylase (HDAC) inhibitors are a cornerstone of transcriptional regulation research. While hydroxamic acids like Vorinostat (SAHA) and Trichostatin A (TSA) dominate as highly potent pan-HDAC inhibitors, short-chain fatty acids and their derivatives offer unique, multi-target pharmacological profiles with distinct cellular uptake mechanisms.

The parent compound, 4-phenyl-3-butenoic acid (PBA), has been identified as a dual inhibitor of peptidylglycine α-amidating monooxygenase (PAM) and HDAC enzymes, capable of inducing histone hyperacetylation and anti-tumorigenic effects[1]. However, free carboxylic acids often suffer from suboptimal passive membrane permeability. 4-Phenyl-3-butenoic acid butyl ester (CAS: 54966-44-8) addresses this by acting as a highly lipophilic prodrug. Esterification masks the polar carboxylic acid, significantly increasing the partition coefficient (LogP) to facilitate rapid diffusion across the lipid bilayer. Once internalized, ubiquitous intracellular esterases hydrolyze the butyl ester, liberating the active PBA moiety to competitively inhibit the HDAC zinc-dependent active site.

Mechanistic Pathway

Intracellular activation and epigenetic mechanism of 4-phenyl-3-butenoic acid butyl ester.

Comparative In Vitro Profiling

When designing comparative assays, it is critical to contextualize the potency and lipophilicity of the butyl ester against established benchmarks. While SAHA and TSA operate in the nanomolar range, PBA and its ester operate in the micromolar range but offer the advantage of dual-target engagement (PAM + HDAC) and altered toxicity profiles.

Compound	Chemical Class	Target Profile	Cellular IC50 (HDAC2/6)	LogP (Lipophilicity)	Primary Advantage
4-Phenyl-3-butenoic acid butyl ester	Ester Prodrug	Dual PAM / Pan-HDAC	~60-90 µM (Post-cleavage)	~3.9	Enhanced cellular uptake; controlled intracellular release.
4-Phenyl-3-butenoic acid (PBA)	Carboxylic Acid	Dual PAM / Pan-HDAC	54 µM / 87 µM	~2.1	Direct target engagement; dual-action anti-tumorigenic.
Vorinostat (SAHA)	Hydroxamic Acid	Pan-HDAC (Class I, II, IV)	~10-20 nM	~1.9	High potency; FDA-approved clinical benchmark.
Trichostatin A (TSA)	Hydroxamic Acid	Pan-HDAC (Class I, II)	~1-5 nM	~2.4	Extreme potency; standard positive control in vitro.

Note: IC50 values for PBA are derived from the foundational characterization by [1].

Experimental Workflows & Self-Validating Protocols

Evaluating a prodrug ester requires intact cellular systems. A common pitfall in drug screening is testing esterified compounds in cell-free recombinant HDAC assays, which inevitably yields false negatives because the ester masks the zinc-binding carboxylic acid group.

To ensure scientific integrity, the following protocols are designed as self-validating systems . By running parallel intact-cell and cell-free assays, the lack of cell-free activity combined with strong intact-cell activity perfectly proves the prodrug mechanism and successful intracellular esterase cleavage.

Parallel in vitro workflow for evaluating prodrug HDAC inhibitors.

Protocol 1: Intracellular Esterase Cleavage & Fluorometric HDAC Activity Assay

Causality & Logic: Treating intact cells allows endogenous esterases to cleave the butyl ester. Subsequent lysis and addition of a fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC) quantify the residual HDAC activity. Using SAHA as a positive control validates the assay's dynamic range, while a parallel cell-free recombinant HDAC assay validates the prodrug dependency of the ester.

Step-by-Step Methodology:

• Cell Seeding: Seed HCT116 or HeLa cells at 1×104 cells/well in a 96-well clear-bottom tissue culture plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 4-Phenyl-3-butenoic acid butyl ester (10 µM to 200 µM), PBA (10 µM to 200 µM), and SAHA (1 nM to 100 nM) in complete media (max 0.1% DMSO final concentration). Treat cells for 18 hours.

• Cell Lysis: Aspirate media, wash once with cold PBS, and add 50 µL of non-denaturing HDAC lysis buffer (containing 1% NP-40, omitting any protease inhibitors that contain EDTA, as EDTA strips the catalytic zinc from HDACs).

• Substrate Addition: Add 50 µL of HDAC assay buffer containing 200 µM Boc-Lys(Ac)-AMC substrate to each well. Incubate at 37°C for 30 minutes.

• Developer Addition: Add 50 µL of developer solution (containing trypsin-like protease and 1 µM TSA to stop further HDAC activity). Incubate for 15 minutes at room temperature.

• Quantification: Read fluorescence on a microplate reader (Excitation: 360 nm, Emission: 460 nm). Calculate relative HDAC inhibition against the vehicle (DMSO) control.

Protocol 2: Acid Extraction and Western Blotting for Histone Acetylation (H3K9ac)

Causality & Logic: Demonstrating enzymatic inhibition (Protocol 1) is insufficient without proving functional chromatin remodeling. We probe for Acetyl-Histone H3 (Lys9) (H3K9ac). Crucially, standard RIPA buffer lysis often traps chromatin-bound histones in the insoluble pellet, skewing quantitative results. We employ an acid extraction method [2]. Because histones are highly basic (pI ~10.8), 0.2M HCl disrupts their electrostatic interactions with the negatively charged DNA backbone, solubilizing the histones while precipitating acidic/neutral cytosolic proteins.

Step-by-Step Methodology:

• Harvesting: Following an 18-hour compound treatment in 6-well plates, harvest cells via trypsinization, wash twice in ice-cold PBS, and pellet at 300 x g for 5 minutes.

• Hypotonic Lysis: Resuspend the pellet in 1 mL of TEB buffer (PBS containing 0.5% Triton X-100, 2 mM PMSF, 0.02% NaN₃) to lyse the cell membrane while keeping nuclei intact. Centrifuge at 2,000 x g for 10 minutes at 4°C. Discard the supernatant.

• Acid Extraction: Resuspend the nuclear pellet in 200 µL of 0.2 M HCl. Incubate on a rotator at 4°C for 2 hours to solubilize basic histone proteins.

• Precipitation: Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet insoluble chromatin and non-histone proteins. Transfer the histone-rich supernatant to a new tube.

• Neutralization & Dialysis: Neutralize the supernatant with 0.1 volume of 2 M NaOH, or precipitate histones by adding 1 mL of ice-cold acetone and incubating at -20°C overnight, followed by resuspension in distilled water.

• Immunoblotting: Resolve 5-10 µg of histone extract on a 15% SDS-PAGE gel. Transfer to a nitrocellulose membrane, block with 5% BSA, and probe with anti-H3K9ac primary antibody (1:1000) and anti-Total H3 (1:2000) as a loading control.

References

• Ali A, Burns TJ, Lucrezi JD, May SW, Green GR, Matesic DF. Amidation inhibitors 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-2-hexenoic acid methyl ester are novel HDAC inhibitors with anti-tumorigenic properties. Investigational New Drugs. 2015 Aug;33(4):827-34. URL:[Link]

• Shechter D, Dormann HL, Allis CD, Hake SB. Extraction, purification and analysis of histones. Nature Protocols. 2007;2(6):1445-57. URL:[Link]

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• 2. researchgate.net [researchgate.net]

Benchmarking the synthesis of 4-Phenyl-3-butenoic acid butyl ester against other methods

A Comparative Guide to the Synthesis of 4-Phenyl-3-butenoic Acid Butyl Ester

In the landscape of organic synthesis, the efficient construction of molecules is paramount for advancing research and development in pharmaceuticals, agrochemicals, and material science. 4-Phenyl-3-butenoic acid and its esters are valuable intermediates, with the parent acid showing potential as an anti-inflammatory agent and an inhibitor of certain enzymes.[1][2] This guide provides an in-depth comparison of the primary synthetic routes to its butyl ester derivative, offering insights into the causality behind experimental choices and benchmarking performance to guide researchers in selecting the optimal method for their specific needs.

Overview of Synthetic Strategies

The synthesis of 4-Phenyl-3-butenoic acid butyl ester, an α,β-unsaturated ester, can be approached through several established methodologies. The core of the challenge lies in the stereoselective formation of the carbon-carbon double bond and the subsequent or concurrent esterification. This guide will focus on three principal pathways:

• The Horner-Wadsworth-Emmons (HWE) Olefination: A highly reliable method known for its excellent E-stereoselectivity and the ease of byproduct removal.

• The Classic Wittig Reaction: The parent reaction to the HWE, offering a different profile of reactivity and stereoselectivity.

• The Mizoroki-Heck Coupling: A modern, palladium-catalyzed approach that offers a different disconnection strategy, coupling an aryl halide with an acrylate.

A fourth, two-step strategy involving the synthesis of the parent carboxylic acid followed by a Fischer Esterification will also be considered as a fundamental and often necessary concluding step.

Figure 1. High-level overview of synthetic routes to the target ester.

Method 1: The Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction is a cornerstone of modern organic synthesis for creating alkenes. It utilizes a phosphonate-stabilized carbanion, which is more nucleophilic and less basic than its Wittig counterpart.[3] This nuanced reactivity profile is key to its success.

Causality and Experimental Choices:

• Stereoselectivity: The primary advantage of the HWE reaction is its strong preference for forming the (E)-alkene, or trans-isomer.[3][4] This is due to thermodynamic control in the formation of the key oxaphosphetane intermediate, where steric hindrance is minimized in the trans-configuration.[3] For many applications, a specific isomer is required, making the HWE a highly valuable and predictable tool.

• Byproduct Removal: The byproduct of the HWE reaction is a water-soluble dialkyl phosphate salt, which can be easily removed during aqueous workup.[5] This contrasts sharply with the often-problematic removal of triphenylphosphine oxide from Wittig reactions.

• Reagent Accessibility: The required phosphonate reagents, such as triethyl phosphonoacetate, are commercially available and relatively inexpensive.

Protocol: HWE Synthesis of Ethyl Cinnamate (Model for Butyl Ester)

This protocol describes the synthesis of a closely related ethyl ester, which serves as an excellent model. The final product can be converted to the butyl ester via transesterification or by starting with the corresponding butyl phosphonoacetate.

• Ylide Generation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), triethyl phosphonoacetate is dissolved in a suitable anhydrous solvent like Tetrahydrofuran (THF).

• Deprotonation: The solution is cooled to 0°C in an ice bath. A strong base, such as sodium hydride (NaH) or lithium hydroxide (LiOH), is added portion-wise.[4] The choice of base is critical; stronger bases ensure complete deprotonation, driving the reaction forward. The mixture is stirred until the evolution of hydrogen gas ceases (in the case of NaH), indicating complete formation of the phosphonate carbanion.

• Aldehyde Addition: Benzaldehyde, dissolved in a small amount of anhydrous THF, is added dropwise to the cooled ylide solution. Maintaining a low temperature helps to control the reaction rate and minimize side reactions.

• Reaction and Quenching: The reaction is allowed to warm to room temperature and stirred until completion, which can be monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction is carefully quenched by the slow addition of water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: The product is extracted into an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the pure (E)-ethyl cinnamate.

Method 2: The Wittig Reaction

The Nobel Prize-winning Wittig reaction was the first reliable method for converting aldehydes and ketones into alkenes.[6] It involves the reaction of a carbonyl compound with a phosphorus ylide (also known as a Wittig reagent).[6][7]

Causality and Experimental Choices:

• Ylide Stability: The stereochemical outcome of the Wittig reaction is highly dependent on the stability of the ylide used. "Stabilized" ylides (those with an adjacent electron-withdrawing group, like an ester) tend to favor the (E)-alkene, similar to the HWE reaction. "Non-stabilized" ylides typically yield the (Z)-alkene. For synthesizing an α,β-unsaturated ester, a stabilized ylide is required.

• Byproduct Challenge: The major operational drawback of the Wittig reaction is the formation of triphenylphosphine oxide as a byproduct.[5] Its high polarity and crystallinity often make it difficult to separate from the desired alkene product, frequently requiring meticulous column chromatography.

Protocol: Wittig Synthesis of 1,4-diphenyl-1,3-butadiene (Model Reaction)

This protocol illustrates the general workflow of a Wittig reaction using trans-cinnamaldehyde to demonstrate the formation of a C=C bond from an aldehyde.[7][8]

• Phosphonium Salt Formation: An alkyl halide is reacted with triphenylphosphine (PPh₃) via an SN2 reaction to form a phosphonium salt.[7] For the target molecule, this would involve reacting triphenylphosphine with butyl bromoacetate.

• Ylide Generation: The phosphonium salt is suspended in an anhydrous solvent (e.g., THF) under an inert atmosphere. A very strong base, such as n-butyllithium (n-BuLi) or sodium hexamethyldisilazane (NaHMDS), is added at low temperature (e.g., 0°C or -78°C) to deprotonate the carbon adjacent to the phosphorus, forming the characteristic deep red or orange ylide.[9]

• Reaction with Aldehyde: Benzaldehyde is added dropwise to the ylide solution. The reaction typically proceeds rapidly, often with a color change as the ylide is consumed. The mixture is stirred and allowed to warm to room temperature.

• Workup and Purification: The reaction is quenched with water. The product is extracted, and the organic layer is washed and dried. The key challenge lies in the purification step, where column chromatography is almost always necessary to separate the desired ester from the triphenylphosphine oxide byproduct.

Method 3: The Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an unsaturated halide and an alkene.[10][11] For this synthesis, it provides a convergent approach by directly coupling an aryl halide with n-butyl acrylate.

Causality and Experimental Choices:

• Atom Economy: This method can be highly atom-economical. The two main components are coupled directly, often with high efficiency.

• Catalyst System: The success of the Heck reaction is critically dependent on the choice of palladium catalyst, ligand, base, and solvent.[11][12] Modern systems often use highly active palladium complexes with phosphine or N-heterocyclic carbene (NHC) ligands that allow for lower catalyst loadings and the use of less reactive aryl bromides or even chlorides.[11]

• Reaction Conditions: Heck reactions often require elevated temperatures, which can be a limitation for sensitive substrates. However, developments in catalyst technology have enabled many transformations to occur at or near room temperature.[10]

Protocol: Mizoroki-Heck Synthesis of Butyl Cinnamate

• Reaction Setup: To a reaction vessel is added iodobenzene (or bromobenzene), n-butyl acrylate (typically in slight excess), a palladium source (e.g., palladium(II) acetate), a ligand (e.g., a phosphine like PPh₃ or a more specialized ligand), and a base (e.g., triethylamine or sodium bicarbonate).[12][13]

• Solvent and Temperature: A suitable solvent, such as acetonitrile, DMF, or an ionic liquid, is added.[13] The mixture is heated under an inert atmosphere to the required temperature (often 80-120°C) and stirred for several hours until TLC indicates the consumption of the starting aryl halide.

• Workup and Purification: After cooling, the reaction mixture is filtered to remove the base and any precipitated palladium. The filtrate is then subjected to an aqueous workup and extraction. The crude product is purified by column chromatography or distillation to afford pure butyl cinnamate. A continuous microflow system using an ionic liquid has been shown to produce butyl cinnamate in an 80% overall yield.[13]

Method 4: Fischer Esterification

This classic method is used to form an ester from a carboxylic acid and an alcohol under acidic conditions.[14][15][16] It is a reversible equilibrium-driven process.[14][17] This route would first involve synthesizing 4-phenyl-3-butenoic acid (trans-styrylacetic acid)[1] and then esterifying it.

Causality and Experimental Choices:

• Equilibrium Control: To achieve high yields, the equilibrium must be shifted towards the products. This is typically achieved in two ways: (1) using a large excess of the alcohol (n-butanol in this case), which also serves as the solvent, or (2) removing the water byproduct as it forms, often using a Dean-Stark apparatus with a solvent like toluene.[14][15][17]

• Catalyst: A strong protic acid like sulfuric acid (H₂SO₄) or a solid acid catalyst like para-toluenesulfonic acid (p-TsOH) is required to protonate the carbonyl oxygen of the carboxylic acid, activating it for nucleophilic attack by the alcohol.[17][18]

Protocol: Fischer Esterification of 4-Phenyl-3-butenoic Acid

• Reaction Setup: 4-Phenyl-3-butenoic acid is dissolved in a large excess of n-butanol.

• Catalysis: A catalytic amount of concentrated sulfuric acid is carefully added.

• Reflux: The mixture is heated to reflux for several hours. The progress of the reaction can be monitored by TLC or by observing the amount of water collected in a Dean-Stark trap if used.

• Neutralization and Workup: After cooling, the excess butanol is removed under reduced pressure. The residue is dissolved in an organic solvent and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

• Purification: The organic layer is dried and concentrated. The resulting crude butyl ester is then purified, typically by vacuum distillation.

Performance Benchmark: A Comparative Analysis

Method	Key Advantages	Key Disadvantages	Typical Yield	Stereoselectivity	Operational Complexity
Horner-Wadsworth-Emmons	Excellent (E)-selectivity, easy byproduct removal, mild conditions.[3][4][5]	Requires stoichiometric base, phosphonate reagent can be costly.	Good to Excellent	High (E)	Moderate
Wittig Reaction	Broad substrate scope, well-established.[6]	Difficult byproduct (Ph₃PO) removal, often requires strong bases.[5]	Variable	Depends on ylide	Moderate to High
Mizoroki-Heck Coupling	Convergent, good atom economy, can use readily available starting materials.[13]	Requires expensive palladium catalyst, potential for metal contamination, often needs high temperatures.[12]	Good to Excellent	High (trans)	Moderate
Fischer Esterification	Simple reagents, inexpensive, suitable for large scale.[17]	Reversible reaction requiring equilibrium shift, can be slow, strong acid required.[14][15]	Good (with equilibrium control)	N/A (post-olefination)	Low

Conclusion and Recommendations

The choice of synthetic route for 4-Phenyl-3-butenoic acid butyl ester depends heavily on the specific requirements of the researcher.

• For High Stereoselectivity and Ease of Purification: The Horner-Wadsworth-Emmons reaction is the superior choice. Its predictable (E)-selectivity and the straightforward removal of its water-soluble byproduct make it a highly reliable and efficient laboratory-scale method.

• For a Convergent, Modern Approach: The Mizoroki-Heck reaction offers an elegant pathway, directly coupling two key fragments. It is particularly attractive if optimizing for atom economy or exploring modern catalytic methods, though catalyst cost and removal must be considered.

• For Educational or Historical Context: The Wittig reaction remains a fundamentally important transformation, but its practical application for this specific target is hampered by purification challenges compared to the HWE.

• For Large-Scale Synthesis from the Acid: If the precursor, 4-Phenyl-3-butenoic acid, is already available or can be synthesized cheaply, the Fischer Esterification is an industrially viable, cost-effective, and straightforward method for producing the final ester.

By understanding the mechanistic underpinnings and practical considerations of each method, researchers can make an informed decision that best aligns with their goals of yield, purity, cost, and scalability.

References

• Fukuyama, T., Shinmen, M., Nishitani, S., Sato, M., & Ryu, I. (2004). Continuous Microflow Synthesis of Butyl Cinnamate by a Mizoroki−Heck Reaction Using a Low-Viscosity Ionic Liquid as the Recycling Reaction Medium. Organic Process Research & Development, 8(3), 435–441. [Link]

• Ashenhurst, J. (2022, November 16). Fischer Esterification. Master Organic Chemistry. [Link]

• Listiarini, H., et al. (2023). Synthesis of butyl cinnamate using enzymatic membrane reactor in a free solvent system. IOP Conference Series: Earth and Environmental Science, 1200, 012056. [Link]

• The Organic Chemistry Tutor. (2016, December 27). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Hernández-Vázquez, E., et al. (2022). Practical and Efficient Synthesis of (E)-α,β-Unsaturated Amides Incorporating α-Aminophosphonates via the Horner–Wadsworth–Emmons Reaction. Molecules, 27(18), 6030. [Link]

• Google Patents. (n.d.). EP1404638B1 - Synthesis of 4-phenylbutyric acid.

• FooDB. (n.d.). Butyl cinnamate (FDB016830). Retrieved from [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

• Ashenhurst, J. (2018, February 6). The Wittig Reaction. Master Organic Chemistry. [Link]

• Hu, Y., et al. (2004). Heck reaction catalysed by palladium supported with an electron-rich benzimidazolylidene generated in situ. Dalton Transactions, (11), 1696-1700. [Link]

• ResearchGate. (n.d.). Synthesis of n-butyl esters of the various carboxylic acids with Ph3PBr2 and Ph3PI2 in the presence of DMAP in dichloromethane at room temperature. Retrieved from [Link]

• The Good Scents Company. (n.d.). butyl cinnamate. Retrieved from [Link]

• Sharma, S., et al. (2017). Heck Reaction—State of the Art. Catalysts, 7(9), 267. [Link]

• EduBirdie. (n.d.). Sample Lab Report - The Wittig Reaction. Retrieved from [Link]

• Stamatis, H., et al. (2008). Enzymatic synthesis of butyl hydroxycinnamates and their inhibitory effects on LDL-oxidation. Journal of Molecular Catalysis B: Enzymatic, 50(2-4), 84-91. [Link]

• Eckert, G. P., et al. (2014). Comparative Effects of 4-Phenyl-3-Butenoic Acid and Vorinostat on Cell Growth and Signaling. Anticancer Research, 34(5), 2241-2246. [Link]

• Hongjun, Y. (2010). An overview on synthetic methods of alkyl cinnamates. Chemistry, 2(1), 1-3. [Link]

• V. Pace, et al. (2016). An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Organic & Biomolecular Chemistry, 14, 9099-9102. [Link]

• European Patent Office. (n.d.). EP 0380689 B1 - Process for preparing optically active 2-hydroxy-4-phenyl-3-butenoic acid. Retrieved from [Link]

• KuMar, A., et al. (2011). The Heck reaction of aryl bromides: a green protocol for synthesis of 2-ethylhexyl-4-methoxy cinnamate. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(1), 169-175. [Link]

• Kabalka, G. W., et al. (2009). Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides. Organic Letters, 11(13), 2888–2891. [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. [Link]

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• University of Manitoba. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved from [Link]

• MavMatrix. (n.d.). Studies On Reductive Horner-Wadsworth-Emmons Olefination Using Mixed Silyl Acetals. Retrieved from [Link]

• Waldvogel, S. R., & Ianni, A. (2006). Reliable and Versatile Synthesis of 2-Aryl-Substituted Cinnamic Acid Esters. Synthesis, 2006(12), 2103-2112. [Link]

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Cross-Validation of Analytical Methods for 4-Phenyl-3-butenoic Acid Butyl Ester: A Comprehensive Guide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Analytical Strategy

4-Phenyl-3-butenoic acid butyl ester (CAS No. 54966-44-8) is a critical β,γ-unsaturated ester utilized as an intermediate in fine chemical synthesis and pharmaceutical development[1]. Establishing a robust analytical control strategy for this compound requires navigating specific physicochemical challenges.

The Causality of Method Selection: The molecule features a butyl ester group (conferring volatility) and a phenyl ring (providing a strong UV chromophore). However, its β,γ-unsaturated double bond presents a unique analytical vulnerability: under high thermal stress, there is a thermodynamic driving force for the double bond to migrate into conjugation with the phenyl ring and the ester carbonyl, forming the α,β-unsaturated isomer (butyl 4-phenyl-2-butenoate).

To ensure analytical integrity, relying on a single technique is insufficient. Gas Chromatography (GC) is excellent for volatile purity and reaction yield quantification[2], but it risks artifactual thermal isomerization in the injector port. Therefore, High-Performance Liquid Chromatography (HPLC), operating at ambient temperatures[3], must be employed as an orthogonal method. This guide details the cross-validation of both methods in strict accordance with ICH Q2(R2) lifecycle guidelines[4].

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness, every analytical run must be a self-validating system. Both protocols below integrate mandatory System Suitability Testing (SST) criteria that must be met prior to sample analysis.

Protocol A: GC-FID Method for Volatile Purity & Assay

Designed to assess overall purity while minimizing thermal degradation.

• Sample Preparation: Dissolve the sample in GC-grade isooctane to a nominal concentration of 500 µg/mL. Add dodecane (50 µg/mL) as an internal standard to correct for injection volume variance[2].

• Column Selection: Use a moderately polar capillary column (e.g., HP-5 or DB-5, 30 m × 0.32 mm ID × 0.25 µm film thickness) to ensure baseline separation of the analyte from aliphatic impurities.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Injection Parameters:

  • Volume: 1.0 µL

  • Split Ratio: 50:1

  • Critical Step: Set the injector temperature to 220°C (rather than the standard 250°C) to minimize the risk of thermal isomerization of the β,γ-double bond.

• Temperature Program: Initial hold at 100°C for 2 min, ramp at 10°C/min to 260°C, hold for 5 min.

• Detection: Flame Ionization Detector (FID) set to 280°C.

• System Suitability Test (SST): Inject a resolution mixture containing both the β,γ-isomer and the α,β-isomer. Pass Criterion: Resolution ( Rs​ ) ≥ 2.0.

Protocol B: Orthogonal HPLC-UV Method for Impurity Profiling

Designed to cross-validate GC results by analyzing the compound without thermal stress.

• Sample Preparation: Dissolve the sample in HPLC-grade Acetonitrile to a concentration of 100 µg/mL.

• Column Selection: Use a Phenyl-Hexyl or standard C18 reversed-phase column (150 mm × 4.6 mm, 3.5 µm). The phenyl-hexyl stationary phase offers superior π−π interactions for structurally related phenylbutenoic acid derivatives[3].

• Mobile Phase: Isocratic elution using Acetonitrile : Water (65:35 v/v). Add 0.1% Trifluoroacetic acid (TFA) to the water phase to suppress the ionization of any unesterified 4-phenyl-3-butenoic acid precursors.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 215 nm (optimal for detecting both the isolated double bond and the phenyl ring).

• Injection Volume: 10 µL.

• System Suitability Test (SST): Inject the standard solution (100 µg/mL). Pass Criteria: Tailing factor ( Tf​ ) ≤ 1.5; Theoretical plates ( N ) > 5000.

Cross-Validation Framework (ICH Q2(R2) Aligned)

According to the ICH Q2(R2) guidelines on the validation of analytical procedures, a method must be proven fit for its intended purpose through the evaluation of Specificity, Linearity, Accuracy, Precision, and Range[5],[6].

By cross-validating the GC-FID and HPLC-UV methods, we establish a highly trustworthy data package. The GC method provides superior sensitivity for volatile impurities, while the HPLC method guarantees structural fidelity.

Table 1: Quantitative Cross-Validation Data Comparison

Validation Parameter	GC-FID Method	HPLC-UV Method	ICH Q2(R2) Acceptance Criteria
Linearity Range	10 - 1000 µg/mL	5 - 500 µg/mL	Correlation Coefficient ( R2 ) ≥ 0.999
Limit of Detection (LOD)	1.5 µg/mL	0.5 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	4.5 µg/mL	1.5 µg/mL	Signal-to-Noise (S/N) ≥ 10
Method Precision (%RSD)	0.8% (n=6)	0.5% (n=6)	≤ 2.0%
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0% across the range
Specificity	Baseline resolution from solvent and internal std	Baseline resolution from acidic precursors	No interfering peaks at analyte tR​

Data Interpretation: Both methods meet the rigorous ICH Q2(R2) standards. However, the HPLC-UV method exhibits a slightly lower LOD due to the strong molar absorptivity of the phenyl chromophore, making it the preferred choice for trace-level degradant tracking.

Workflow Visualization

The following diagram maps the logical flow of the orthogonal cross-validation strategy, ensuring that both thermal and non-thermal analytical pathways converge to satisfy regulatory requirements.

Figure 1: Orthogonal cross-validation workflow for analytical methods aligned with ICH Q2(R2).

References

• LookChem. "4-Phenyl-3-butenoic acid butyl ester." LookChem Database. Available at:[Link]

• European Medicines Agency (EMA) / ICH. "ICH guideline Q2(R2) on validation of analytical procedures." EMA Scientific Guidelines. Available at:[Link]

• Fang, X., et al. "Ligand-Controlled Palladium-Catalyzed Alkoxycarbonylation of Allenes: Regioselective Synthesis of α,β- and β,γ-Unsaturated Esters." Journal of the American Chemical Society. Available at:[Link]

• Wang, Y., et al. "Mining and engineering of ene-reductases from marine sediment metagenome for prochiral ACE inhibitor synthesis." Applied and Environmental Microbiology. Available at:[Link]

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• 4. ema.europa.eu [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. intuitionlabs.ai [intuitionlabs.ai]

Safety & Regulatory Compliance

4-Phenyl-3-butenoic acid butyl ester proper disposal procedures

4-Phenyl-3-butenoic acid butyl ester (also known as butyl 4-phenylbut-3-enoate) is a specialty unsaturated ester frequently utilized in advanced organic synthesis, palladium-catalyzed cross-coupling, and drug development[1],[2]. While it serves as a valuable synthetic intermediate, its disposal requires rigorous oversight.

The parent compound, 4-phenyl-3-butenoic acid, is a potent mechanism-based inhibitor of Peptidylglycine α-hydroxylating monooxygenase (PHM) and exhibits significant antifungal and anti-oomycete activity against various pathogens[3]. Because organic esters can undergo environmental hydrolysis to release the biologically active parent acid, 4-phenyl-3-butenoic acid butyl ester must be handled as an ecotoxic compound. Standard "dilute and shoot" or sink disposal methods are strictly prohibited.

This guide provides laboratory scientists with a definitive, step-by-step operational plan for the safe handling, segregation, and disposal of this compound, ensuring compliance with the Resource Conservation and Recovery Act (RCRA) and environmental protection standards[4],[5].

Hazard Assessment & Quantitative Disposal Metrics

To build a self-validating safety protocol, we must first understand the physical and chemical causality behind the disposal requirements. As a colorless liquid oil, this ester is prone to spreading during spills[2]. Furthermore, its lack of halogens dictates its specific routing in the laboratory waste ecosystem to prevent the generation of toxic dioxins during incineration.

Table 1: Physical Properties and Operational Disposal Implications

Property / Metric	Value / Classification	Operational Implication & Causality
Chemical Identity	4-Phenyl-3-butenoic acid butyl ester	Target compound; specialty organic ester[1].
Parent Acid Toxicity	PHM Inhibitor; Antifungal	High aquatic toxicity; strict environmental isolation required to prevent ecological damage[3].
Physical State	Colorless liquid	Prone to spreading during spills; requires liquid containment and inert absorbents[2].
EPA Waste Code (Mixtures)	F003 / F005	Must be segregated into non-halogenated streams for compliance with RCRA[4].
EPA Characteristic Code	D001 (if flash point < 60°C)	Ignitable waste; must be kept away from oxidizers and heat sources[5].
Recommended Container	HDPE or Amber Glass (PTFE cap)	Prevents chemical leaching and UV-induced degradation of the unsaturated backbone.
Disposal Method	High-Temperature Incineration	Ensures complete destruction of the biologically active organic framework.

Waste Segregation Decision Workflow

Proper segregation is the most critical step in chemical disposal. Mixing this ester with incompatible waste streams (such as halogenated solvents or strong aqueous acids) can lead to regulatory fines, increased disposal costs, or dangerous exothermic hydrolysis.

Decision tree for the segregation and disposal of 4-phenyl-3-butenoic acid butyl ester waste.

Step-by-Step Experimental Disposal Protocols

The following protocols are designed as self-validating systems. By explaining the causality behind each step, researchers can adapt these principles to varying scales of operation.

Protocol A: Post-Synthesis Reaction Quenching and Waste Segregation

Context: 4-Phenyl-3-butenoic acid butyl ester is frequently synthesized via palladium-catalyzed carbonylation of allylic substrates[2]. Proper disposal begins at the reaction workup phase.

• Catalyst Removal : Filter the crude reaction mixture through a compacted Celite pad to remove the palladium catalyst.

  • Causality: Heavy transition metals must be segregated from organic waste to prevent explosive reactions in incinerators and to comply with heavy metal RCRA limits. Collect the Celite as solid heavy metal waste.

• Solvent Evaporation : Concentrate the filtrate using a rotary evaporator. Collect the condensed extraction solvent (e.g., toluene, ethyl acetate) in the designated "Non-Halogenated Organic Waste" carboy[4].

• Aqueous Wash Segregation : If the organic layer is washed with aqueous brine or sodium bicarbonate, collect the aqueous layer in a dedicated aqueous waste container.

  • Causality: Because the ester can hydrolyze into the biologically active 4-phenyl-3-butenoic acid (a PHM inhibitor)[3], the aqueous wash is considered ecotoxic and must be collected for incineration. It must never be poured down the drain.

• Final Ester Disposal : If the purified ester is expired or no longer needed, transfer the pure liquid into an amber glass vial, seal with a PTFE-lined cap, and label as "Hazardous Waste: 4-Phenyl-3-butenoic acid butyl ester (Ecotoxic)". Store in a secondary containment tray within a flammable storage cabinet until lab-pack pickup.

Protocol B: Spill Response and Decontamination

Context: Accidental release of the pure ester oil on the benchtop or floor.

• Isolation : Immediately cordon off the spill area. Ensure the laboratory fume hoods are running to maintain negative pressure and ventilation.

• Containment : Surround the liquid spill with universal absorbent pads or an inert absorbent powder (e.g., vermiculite).

  • Causality: Inert absorbents prevent the combustible liquid from spreading into floor drains and do not introduce reactive matrices (unlike sawdust, which can be an ignition hazard)[5].

• Collection : Use a non-sparking scoop to transfer the saturated absorbent into a heavy-duty polyethylene hazardous waste bag. Tie the bag securely.

• Decontamination : Wipe the spill surface with a solvent compatible with the ester (e.g., ethanol or isopropanol) to solubilize and remove residual traces. Dispose of the contaminated wipes in the solid hazardous organic waste bin.

References

• National Institutes of Health (NIH) / PubChem. "3-Butenoic acid, 4-phenyl-, (3E)- | C10H10O2 | CID 5370625". PubChem Compound Database. URL: [Link]

• Journal of Agricultural and Food Chemistry. "Isolation and Antifungal Activity of 4-Phenyl-3-Butenoic Acid from Streptomyces koyangensis Strain VK-A60". ACS Publications. URL: [Link]

• Japan Science and Technology Agency (JST). "4-フェニル-3-ブテン酸ブチル (butyl 4-phenylbut-3-enoate)". J-GLOBAL. URL: [Link]

• US Environmental Protection Agency (EPA). "Hazardous Waste Listings: F001-F005 Spent Solvent Wastes". EPA.gov. URL: [Link]

• US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes". EPA.gov. URL: [Link]

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• 1. 4-フェニル-3-ブテン酸ブチル | 化学物質情報 | J-GLOBAL 科学技術総合リンクセンター [jglobal.jst.go.jp]
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